N-nitroso-desmethyl-clarithromycin

Core Science & Biosynthesis

N-Nitroso-Desmethyl-Clarithromycin: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Examination of a Critical Nitrosamine (B1359907) Impurity

Abstract

N-nitroso-desmethyl-clarithromycin has emerged as a significant impurity of concern within the pharmaceutical landscape. As a nitrosamine drug substance-related impurity (NDSRI), its presence in the widely-used antibiotic clarithromycin (B1669154) necessitates rigorous control and monitoring due to the potential carcinogenic risk associated with the broader class of nitrosamines. This technical guide provides a comprehensive overview of N-nitroso-desmethyl-clarithromycin, including its formation, significance, regulatory limits, and analytical methodologies for its detection and quantification. Detailed experimental protocols and visual workflows are presented to aid researchers, scientists, and drug development professionals in understanding and mitigating the risks associated with this impurity.

Introduction

Clarithromycin is a macrolide antibiotic essential for treating a variety of bacterial infections.[1] The discovery of nitrosamine impurities in various pharmaceutical products has led to heightened scrutiny from global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[2][3] Nitrosamines are classified as probable human carcinogens, and their presence in medications, even at trace levels, is a critical safety concern.[2][3]

N-nitroso-desmethyl-clarithromycin is a specific type of nitrosamine known as a Nitrosamine Drug Substance-Related Impurity (NDSRI). NDSRIs are formed from the drug substance itself or its degradation products. This impurity arises from the reaction of the N-desmethyl derivative of clarithromycin with nitrosating agents.[1] This guide will delve into the technical aspects of N-nitroso-desmethyl-clarithromycin, providing the necessary information for its effective management in pharmaceutical development and manufacturing.

Chemical Identity and Properties

• Chemical Name: N-[(2S,3R,4S,6R)-2-[[(3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-14-ethyl-12,13-dihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-7-methoxy-3,5,7,9,11,13-hexamethyl-2,10-dioxo-oxacyclotetradec-6-yl]oxy]-3-hydroxy-6-methyloxan-4-yl]-N-methylnitrous amide[4]

• Molecular Formula: C₃₇H₆₆N₂O₁₄[5]

• Molecular Weight: 762.9 g/mol [4]

Significance and Regulatory Landscape

The primary significance of N-nitroso-desmethyl-clarithromycin lies in its classification as a potential mutagenic impurity. Regulatory agencies have established strict acceptable intake (AI) limits for various nitrosamines to ensure patient safety. These limits are based on a conservative estimate of a one in 100,000 increased cancer risk over a lifetime of exposure.

Regulatory Acceptable Intake (AI) Limits

The acceptable intake limits for N-nitroso-desmethyl-clarithromycin have been established by major regulatory bodies. These limits are crucial for setting specifications for clarithromycin drug substance and drug product.

Regulatory Agency	Acceptable Intake (AI) Limit (ng/day)	Potency Category
U.S. Food and Drug Administration (FDA)	1500	4
Health Canada	1500	4
European Medicines Agency (EMA)	1500	4

Table 1: Regulatory Acceptable Intake Limits for N-nitroso-desmethyl-clarithromycin [3][6][7]

Formation Pathway

N-nitroso-desmethyl-clarithromycin is not an inherent part of the clarithromycin molecule but rather a product of a chemical reaction. Its formation is contingent on the presence of two key precursors: N-desmethyl-clarithromycin (a known impurity and metabolite of clarithromycin) and a nitrosating agent.

The reaction is typically facilitated by acidic conditions and can occur during the manufacturing process or during storage of the drug product.[1]

Figure 1. Formation Pathway of N-nitroso-desmethyl-clarithromycin.

Experimental Protocols for Analysis

The detection and quantification of N-nitroso-desmethyl-clarithromycin at trace levels require highly sensitive and specific analytical methods. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the most commonly employed technique.[1]

General Analytical Method using LC-MS/MS

This protocol provides a general framework for the analysis of N-nitroso-desmethyl-clarithromycin in clarithromycin drug substance or drug product. Method validation according to ICH Q2(R1) guidelines is essential.[8]

5.1.1. Sample Preparation

• Weighing: Accurately weigh a portion of the clarithromycin sample (drug substance or crushed tablets).

• Dissolution: Dissolve the sample in a suitable diluent (e.g., methanol (B129727) or a mixture of methanol and water). The concentration should be chosen to ensure the expected impurity level falls within the calibration range.

• Extraction (for drug product): For tablets, vortex and/or sonicate the sample to ensure complete dissolution of the drug and extraction of the impurity.

• Centrifugation/Filtration: Centrifuge the sample solution to pelletize any excipients. Filter the supernatant through a 0.22 µm filter to remove any particulate matter before injection into the LC-MS/MS system.[9]

5.1.2. Chromatographic Conditions (Illustrative)

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol or Acetonitrile
Gradient	A suitable gradient to separate the impurity from the clarithromycin peak and other matrix components.
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 - 10 µL

Table 2: Illustrative Chromatographic Conditions

5.1.3. Mass Spectrometry Conditions (Illustrative)

Parameter	Condition
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI) in Positive Ion Mode
MRM Transitions	Precursor Ion (m/z) → Product Ion 1 (m/z) (Quantifier) Precursor Ion (m/z) → Product Ion 2 (m/z) (Qualifier)
Gas Temperatures	Optimized for the specific instrument
Gas Flows	Optimized for the specific instrument
Collision Energy	Optimized for each MRM transition

Table 3: Illustrative Mass Spectrometry Conditions

Note: The specific MRM transitions for N-nitroso-desmethyl-clarithromycin need to be determined experimentally using a reference standard.

5.1.4. Method Validation Parameters

The analytical method should be validated for the following parameters as per ICH Q2(R1) guidelines:[8]

• Specificity

• Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Linearity and Range

• Accuracy (Recovery)

• Precision (Repeatability and Intermediate Precision)

• Robustness

Experimental Workflow

The overall process for the analysis of N-nitroso-desmethyl-clarithromycin involves several key stages, from sample receipt to final data reporting.

Figure 2. Experimental Workflow for N-nitroso-desmethyl-clarithromycin Analysis.

Mitigation and Control Strategies

To control the levels of N-nitroso-desmethyl-clarithromycin in the final drug product, a comprehensive strategy is required:

• Risk Assessment: Conduct a thorough risk assessment of the manufacturing process to identify potential sources of nitrosating agents and conditions that favor nitrosamine formation.

• Raw Material Control: Implement stringent controls on raw materials, including the active pharmaceutical ingredient (API), excipients, and solvents, to minimize the presence of nitrites and other nitrosating agents.

• Process Optimization: Optimize manufacturing process parameters, such as pH, temperature, and reaction times, to disfavor the formation of nitrosamines.

• Formulation Development: Consider the potential for nitrosamine formation in the drug product formulation and select excipients with low nitrite (B80452) content.

• Packaging and Storage: Evaluate the impact of packaging materials and storage conditions on nitrosamine formation and stability.

• Routine Testing: Implement a validated analytical method for the routine testing of N-nitroso-desmethyl-clarithromycin in the drug substance and/or drug product.

Conclusion

N-nitroso-desmethyl-clarithromycin represents a critical quality attribute for clarithromycin products that demands careful management throughout the pharmaceutical lifecycle. A thorough understanding of its formation, coupled with robust analytical testing and proactive control strategies, is paramount for ensuring the safety and quality of this essential antibiotic. This technical guide provides a foundational framework for researchers and drug development professionals to address the challenges posed by this nitrosamine impurity effectively. Continuous vigilance and adherence to evolving regulatory guidelines will be essential in mitigating the risks associated with N-nitroso-desmethyl-clarithromycin and safeguarding public health.

References

• 1. N-Nitroso N-Desmethyl Clarithromycin, Molecular Formula C37H66N2O14, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 4. N-nitroso-desmethyl-clarithromycin | C37H66N2O14 | CID 169444534 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. GSRS [precision.fda.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. fda.gov [fda.gov]

N-Nitroso-Desmethyl-Clarithromycin: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-desmethyl-clarithromycin is a nitrosamine (B1359907) impurity of significant interest in the pharmaceutical industry. As a potential genotoxic and carcinogenic compound, its presence in clarithromycin (B1669154) drug products is strictly monitored and controlled by regulatory agencies worldwide. This technical guide provides a comprehensive overview of the chemical structure, properties, formation, and analytical methodologies related to N-nitroso-desmethyl-clarithromycin. It is intended to serve as a valuable resource for researchers, scientists, and drug development professionals involved in the quality control and safety assessment of macrolide antibiotics.

Chemical Structure and Properties

N-nitroso-desmethyl-clarithromycin is a derivative of N-desmethyl-clarithromycin, a metabolite of the macrolide antibiotic clarithromycin. The key structural feature is the addition of a nitroso group (-N=O) to the secondary amine of the desmethyl moiety.

Chemical Name: N-((2S,3R,4S,6R)-2-(((3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-14-Ethyl-12,13-dihydroxy-4-(((2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyltetrahydro-2H-pyran-2-yl)oxy)-7-methoxy-3,5,7,9,11,13-hexamethyl-2,10-dioxooxacyclotetradecan-6-yl)oxy)-3-hydroxy-6-methyltetrahydro-2H-pyran-4-yl)-N-methylnitrous amide.[1][2]

Physicochemical Properties

Quantitative data for N-nitroso-desmethyl-clarithromycin is primarily available through computed predictions and from suppliers of analytical standards. Experimentally determined values for properties such as solubility, pKa, and melting point are not widely published.

Property	Value	Source
Molecular Formula	C₃₇H₆₆N₂O₁₄	[2][3][4]
Molecular Weight	762.9 g/mol	[5]
XLogP3	3.1	[5]
Hydrogen Bond Donor Count	4	[5]
Hydrogen Bond Acceptor Count	16	[5]
Rotatable Bond Count	7	[5]
Topological Polar Surface Area	212 Ų	[5]
Heavy Atom Count	53	[5]

Note: The data presented above are computed properties and should be used as estimates. For precise analytical work, it is crucial to use a well-characterized reference standard.

Formation and Toxicology

Formation Pathway

N-nitroso-desmethyl-clarithromycin is not a component of the clarithromycin manufacturing process itself but can form as an impurity under specific conditions.[2] The primary route of formation involves the reaction of N-desmethyl-clarithromycin, a known metabolite and potential impurity or degradant of clarithromycin, with nitrosating agents.[2][6]

This reaction is typically facilitated by:

• Acidic conditions: A low pH environment promotes the formation of nitrous acid from nitrite (B80452) salts.[7]

• Presence of nitrosating agents: These can include nitrites (NO₂⁻) present as impurities in raw materials, excipients, or water.[8]

• Elevated temperatures and moisture: These conditions can accelerate the rate of nitrosation.[6]

Figure 1. Formation pathway of N-nitroso-desmethyl-clarithromycin.

Toxicology and Biological Activity

Currently, there is no publicly available data on the specific signaling pathways affected by N-nitroso-desmethyl-clarithromycin. However, as a member of the nitrosamine class of compounds, it is considered a potential mutagen and carcinogen.[9] Nitrosamines are known to exert their toxic effects after metabolic activation by cytochrome P450 (CYP) enzymes, leading to the formation of reactive intermediates that can alkylate DNA.[10] This DNA damage, if not repaired, can lead to mutations and potentially cancer.[9][10] Recent studies on other N-nitroso-drug-related impurities have shown that they can induce mutations in human cell lines.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis and analysis of N-nitroso-desmethyl-clarithromycin are not widely available in the public domain and are often proprietary. The following sections provide generalized methodologies based on established procedures for other nitrosamines.

Synthesis of Reference Standard (General Protocol)

The synthesis of N-nitroso-desmethyl-clarithromycin for use as a reference standard should be conducted in a well-equipped laboratory with appropriate safety precautions due to the potential toxicity of nitrosamines.

Materials:

• N-desmethyl-clarithromycin

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl) or another suitable acid

• Dichloromethane or other appropriate organic solvent

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Purification system (e.g., column chromatography)

Procedure:

• Dissolve N-desmethyl-clarithromycin in a suitable organic solvent.

• Cool the solution in an ice bath.

• Slowly add an aqueous solution of sodium nitrite.

• Acidify the mixture by the dropwise addition of hydrochloric acid while maintaining the low temperature.

• Allow the reaction to stir for a specified time, monitoring the progress by a suitable technique (e.g., TLC or LC-MS).

• Once the reaction is complete, quench it by adding a saturated sodium bicarbonate solution until the pH is neutral.

• Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product using column chromatography to obtain the pure N-nitroso-desmethyl-clarithromycin.

• Characterize the final product thoroughly using techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and HPLC to confirm its identity and purity.

Figure 2. General workflow for the synthesis of N-nitroso-desmethyl-clarithromycin.

Analytical Method for Quantification (Exemplary LC-MS/MS)

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred method for the sensitive and selective quantification of nitrosamine impurities in pharmaceutical products.[2] The following is a hypothetical method that can be used as a starting point for method development.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) or Ultra-High-Performance Liquid Chromatograph (UHPLC)

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Chromatographic Conditions (Starting Point):

• Column: A C18 reversed-phase column with appropriate dimensions and particle size.

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient from a low to high percentage of Mobile Phase B to elute the analyte and separate it from the clarithromycin API.

• Flow Rate: Appropriate for the column dimensions.

• Column Temperature: e.g., 40 °C

• Injection Volume: e.g., 5 µL

Mass Spectrometric Conditions (Hypothetical):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • Precursor Ion (Q1): [M+H]⁺ = m/z 763.5

  • Product Ion (Q3): A characteristic fragment ion. A common fragmentation pathway for nitrosamines is the loss of the NO radical (30 Da), which would result in a fragment at m/z 733.5.[11] Other fragments may also be present and should be optimized for sensitivity and specificity.

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows to achieve maximum signal intensity.

Sample Preparation:

• Accurately weigh the clarithromycin drug substance or crushed tablets.

• Dissolve in a suitable diluent (e.g., a mixture of methanol (B129727) and water).

• Vortex and sonicate to ensure complete dissolution.

• Centrifuge to pellet any excipients.

• Filter the supernatant through a 0.22 µm filter before injection.

Figure 3. General workflow for the analytical determination of N-nitroso-desmethyl-clarithromycin.

Regulatory Landscape and Risk Mitigation

The presence of nitrosamine impurities in pharmaceutical products is a major concern for regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These agencies have issued guidance for the industry on the assessment and control of nitrosamine impurities.

Key aspects of the regulatory framework include:

• Risk Assessment: Manufacturers are required to perform a comprehensive risk assessment to identify the potential for nitrosamine formation in their products.

• Acceptable Intake (AI) Limits: Regulatory bodies have established AI limits for various nitrosamines. For N-nitroso-desmethyl-clarithromycin, a specific AI may be determined based on its structural alerts and toxicological data.

• Control Strategies: If a risk of nitrosamine formation is identified, appropriate control strategies must be implemented. This may include:

  • Sourcing of raw materials and excipients with low nitrite content.

  • Modification of the manufacturing process to avoid conditions that favor nitrosation.

  • Inclusion of a specification for the nitrosamine impurity in the drug substance and/or drug product.

Conclusion

N-nitroso-desmethyl-clarithromycin represents a critical quality attribute for clarithromycin-containing drug products. A thorough understanding of its chemical properties, formation pathways, and analytical detection is essential for ensuring patient safety. While specific experimental data and protocols for this particular impurity are not always publicly available, the principles and methodologies outlined in this guide provide a solid foundation for researchers and drug development professionals to address the challenges associated with its control and analysis. Further research into the specific biological activity of N-nitroso-desmethyl-clarithromycin is warranted to better understand its toxicological profile.

References

• 1. N-Nitroso-N-Desmethyl-Clarithromycin | SynZeal [synzeal.com]
• 2. N-Nitroso N-Desmethyl Clarithromycin, Molecular Formula C37H66N2O14, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 3. GSRS [precision.fda.gov]
• 4. kmpharma.in [kmpharma.in]
• 5. N-nitroso-desmethyl-clarithromycin | C37H66N2O14 | CID 169444534 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Blog Details [chemicea.com]
• 7. ijnrd.org [ijnrd.org]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. rsisinternational.org [rsisinternational.org]
• 10. Nitrosamines crisis in pharmaceuticals − Insights on toxicological implications, root causes and risk assessment: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

The Formation of N-nitroso-desmethyl-clarithromycin in Pharmaceuticals: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Introduction to N-nitroso-desmethyl-clarithromycin (NO-DMC)

N-nitroso-desmethyl-clarithromycin is a nitrosamine (B1359907) impurity that can form in pharmaceutical products containing the macrolide antibiotic clarithromycin (B1669154).[1][2] Nitrosamines are a class of compounds of significant concern due to their potential carcinogenic properties. NO-DMC is formed from the reaction of N-desmethyl-clarithromycin, a known impurity and metabolite of clarithromycin, with a nitrosating agent. The presence of this and other nitrosamine impurities is strictly regulated by health authorities such as the FDA and EMA.[2][3]

Core Mechanism of Formation

The fundamental chemical reaction for the formation of NO-DMC is the nitrosation of the secondary amine group in N-desmethyl-clarithromycin.

Precursors:

• N-desmethyl-clarithromycin: A secondary amine that is a known impurity in clarithromycin active pharmaceutical ingredient (API).

• Nitrosating Agents: These are reactive species capable of donating a nitroso group (-N=O). The most common source in pharmaceutical manufacturing is nitrous acid (HNO₂), which is formed from nitrite (B80452) salts (e.g., sodium nitrite) under acidic conditions.[1] Other potential nitrosating agents include dinitrogen trioxide (N₂O₃) and nitrosyl halides.

Reaction Conditions:

The formation of NO-DMC is significantly influenced by the following conditions:

• Acidic pH: An acidic environment promotes the formation of the active nitrosating agent, nitrous acid, from nitrite salts.[1]

• Elevated Temperature: Higher temperatures can accelerate the rate of the nitrosation reaction.[1]

• Presence of Moisture: Water can act as a solvent and facilitate the interaction between the amine precursor and the nitrosating agent.[1]

Diagram of the General Formation Pathway of N-nitroso-desmethyl-clarithromycin

Caption: General pathway for the formation of NO-DMC.

Sources of Precursors and Contributing Factors

The precursors for NO-DMC formation can originate from various sources throughout the drug manufacturing process and product lifecycle.

3.1. N-desmethyl-clarithromycin:

• API Synthesis: N-desmethyl-clarithromycin can be formed as an impurity during the synthesis of clarithromycin.

• Degradation: Clarithromycin can degrade over time to form N-desmethyl-clarithromycin, particularly under certain storage conditions.

3.2. Nitrosating Agents:

• Excipients: Pharmaceutical excipients are a primary source of trace amounts of nitrites and nitrates.[4] The levels of these impurities can vary significantly between different excipients and even between different lots from the same supplier.

• Raw Materials and Solvents: Nitrite impurities may be present in other raw materials, reagents, and solvents used in the API and drug product manufacturing processes. Recycled solvents, if not adequately purified, can also introduce nitrosating agents.[5]

• Water: Potable water used in manufacturing processes can contain low levels of nitrites and nitrates.

• Packaging Materials: Certain packaging materials, such as those containing nitrocellulose-based printing inks, can be a source of nitrosating agents, especially during heat-sealing processes.[6]

3.3. Manufacturing Processes:

• Wet Granulation: This process, which involves the use of a liquid binder, can create a favorable environment for nitrosamine formation by bringing the amine precursor and nitrosating agent into close contact in the presence of moisture.[7]

• Drying: The high temperatures used in drying processes can accelerate the nitrosation reaction.[7]

Quantitative Data on Nitrosamine Formation (Illustrative)

Table 1: Illustrative Impact of pH on Nitrosamine Formation

pH	Relative Rate of Formation
3.0	100%
4.0	50%
5.0	10%
6.0	<1%
7.0	Negligible

Note: This table illustrates the general trend that the rate of nitrosamine formation is highest under acidic conditions and decreases significantly as the pH approaches neutral.

Table 2: Illustrative Impact of Temperature on Nitrosamine Formation

Temperature (°C)	Relative Rate of Formation
25	1x
40	3x
60	10x
80	30x

Note: This table demonstrates the general principle that the rate of nitrosamine formation increases with temperature.

Table 3: Nitrite and Nitrate Levels in Common Pharmaceutical Excipients (Representative Ranges)

Excipient	Nitrite (ppm)	Nitrate (ppm)
Microcrystalline Cellulose	0.1 - 5.0	1.0 - 20.0
Lactose Monohydrate	< 0.1 - 2.0	0.5 - 10.0
Croscarmellose Sodium	0.5 - 10.0	2.0 - 50.0
Povidone	< 0.1 - 1.0	1.0 - 15.0
Magnesium Stearate	< 0.1 - 0.5	0.5 - 5.0

Note: These are representative ranges and can vary significantly based on the supplier and manufacturing process of the excipient. Sourcing low-nitrite excipients is a key mitigation strategy.[7][8]

Experimental Protocols

5.1. Protocol for Forced Degradation Study to Investigate NO-DMC Formation

This protocol outlines a general procedure for a forced degradation study to assess the potential for NO-DMC formation in a clarithromycin drug product.

Objective: To evaluate the formation of NO-DMC under accelerated stress conditions that mimic potential manufacturing and storage environments.

Materials:

• Clarithromycin drug product (tablets or powder for suspension)

• N-desmethyl-clarithromycin reference standard

• N-nitroso-desmethyl-clarithromycin reference standard

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• High-purity water

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid, LC-MS grade

• pH meter

• Analytical balance

• Volumetric flasks and pipettes

• Incubators/ovens

• LC-MS/MS system

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the clarithromycin drug product in a suitable solvent (e.g., 50:50 ACN:water) at a known concentration.

  • Prepare a separate stock solution of N-desmethyl-clarithromycin.

• Stress Conditions:

  • Acidic Condition with Nitrite: To an aliquot of the drug product stock solution, add sodium nitrite to a final concentration of 10 ppm. Adjust the pH to 3.0 with dilute HCl. Incubate at 60°C for 24 hours.

  • Neutral Condition with Nitrite: To another aliquot, add sodium nitrite to a final concentration of 10 ppm. Maintain the pH at 7.0. Incubate at 60°C for 24 hours.

  • Control Sample: An aliquot of the drug product stock solution without the addition of nitrite, incubated under the same conditions.

  • N-desmethyl-clarithromycin Spike: To an aliquot of the drug product stock solution, add a known amount of N-desmethyl-clarithromycin and sodium nitrite. Adjust the pH to 3.0 and incubate at 60°C for 24 hours.

• Sample Analysis:

  • After the incubation period, neutralize the acidic samples with dilute NaOH.

  • Filter all samples through a 0.22 µm syringe filter.

  • Analyze the samples for the presence of NO-DMC using a validated LC-MS/MS method (see section 5.2).

• Data Evaluation:

  • Quantify the amount of NO-DMC formed in each stress condition by comparing the peak area to a calibration curve prepared from the NO-DMC reference standard.

  • Compare the results from the different stress conditions to evaluate the impact of pH and the presence of the precursor on NO-DMC formation.

5.2. LC-MS/MS Analytical Method for Quantification of NO-DMC

This section provides a representative LC-MS/MS method for the sensitive and selective quantification of NO-DMC.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer (MS/MS).

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-1 min: 10% B

  • 1-8 min: 10% to 90% B

  • 8-10 min: 90% B

  • 10.1-12 min: 10% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • N-nitroso-desmethyl-clarithromycin: Precursor ion (Q1) -> Product ion (Q3) (Specific m/z values to be determined by infusion of the reference standard)

  • Internal Standard (e.g., isotopically labeled NO-DMC): Precursor ion (Q1) -> Product ion (Q3)

• Source Parameters: Optimize source temperature, gas flows, and voltages for maximum sensitivity.

Method Validation:

The method should be validated according to ICH guidelines for specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).

Risk Assessment and Mitigation Strategies

A thorough risk assessment is crucial to identify and control the potential for NO-DMC formation.

Diagram of a Risk Assessment and Mitigation Workflow

References

• 1. N-Nitroso N-Desmethyl Clarithromycin, Molecular Formula C37H66N2O14, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. Blog Details [chemicea.com]
• 3. fda.gov [fda.gov]
• 4. lcms.cz [lcms.cz]
• 5. resolvemass.ca [resolvemass.ca]
• 6. aifa.gov.it [aifa.gov.it]
• 7. FDA Workshop: Mitigation Strategies for Nitrosamine Drug Substance Related Impurities - Events / Workshops / Webinars - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. ijpsjournal.com [ijpsjournal.com]

Synthetic Pathways for N-nitroso-desmethyl-clarithromycin Reference Standards: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic pathways for the preparation of N-nitroso-desmethyl-clarithromycin, a critical reference standard for the analytical monitoring of this potential impurity in clarithromycin (B1669154) drug substances and products. The formation of N-nitrosamines in pharmaceuticals is a significant concern for regulatory bodies worldwide due to their classification as probable human carcinogens.[1] This document outlines a plausible synthetic approach, purification methods, characterization techniques, and essential safety protocols for handling such compounds.

Introduction to N-nitroso-desmethyl-clarithromycin

N-nitroso-desmethyl-clarithromycin is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) that can form from the nitrosation of N-desmethyl-clarithromycin, a known impurity and metabolite of clarithromycin. The formation of this N-nitroso compound can occur during the manufacturing process, storage, or even in vivo from the ingestion of clarithromycin in the presence of nitrosating agents.[1] The synthesis of a pure reference standard is essential for the development and validation of analytical methods to detect and quantify this impurity at trace levels in pharmaceutical products.

General Synthetic Pathway

The core of the synthesis is the N-nitrosation of the secondary amine functionality present in N-desmethyl-clarithromycin. This reaction is typically achieved by treating the amine with a nitrosating agent under acidic conditions. The most common nitrosating agent for this purpose is nitrous acid (HNO₂), which is generated in situ from an alkali metal nitrite (B80452), such as sodium nitrite (NaNO₂), and a protic acid, like acetic acid or hydrochloric acid.[2]

The overall synthetic transformation is depicted below:

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. chem.libretexts.org [chem.libretexts.org]

N-Nitroso-Desmethyl-Clarithromycin: A Technical Guide for Drug Development Professionals

An In-depth Analysis of a Critical Drug Substance Related Impurity

The emergence of N-nitrosamine impurities as a significant concern in pharmaceutical products necessitates a thorough understanding of their formation, detection, and control. This technical guide focuses on N-nitroso-desmethyl-clarithromycin, a drug substance related impurity (DSRI) of the widely used macrolide antibiotic, clarithromycin (B1669154). This document provides researchers, scientists, and drug development professionals with a comprehensive overview of the core aspects of this impurity, including its chemical properties, formation pathways, toxicological implications, and analytical methodologies for its control.

Chemical and Physical Properties

N-nitroso-desmethyl-clarithromycin is a nitrosated derivative of N-desmethyl-clarithromycin, an impurity of clarithromycin. Its formation introduces a nitroso functional group, which is a structural alert for potential mutagenicity and carcinogenicity.

Property	Value
Molecular Formula	C37H66N2O14
Molecular Weight	762.9 g/mol
IUPAC Name	N-[(2S,3R,4S,6R)-2-[[(3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-14-ethyl-12,13-dihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-7-methoxy-3,5,7,9,11,13-hexamethyl-2,10-dioxo-oxacyclotetradec-6-yl]oxy]-3-hydroxy-6-methyloxan-4-yl]-N-methylnitrous amide

Formation and Control

The primary pathway for the formation of N-nitroso-desmethyl-clarithromycin involves the reaction of the secondary amine functionality in N-desmethyl-clarithromycin with nitrosating agents.[1][2][3]

Key Factors Influencing Formation:

• Presence of Precursors: The N-desmethyl-clarithromycin impurity is the direct precursor. Its levels in the clarithromycin drug substance are a critical factor.

• Nitrosating Agents: Nitrite salts (e.g., sodium nitrite) are common nitrosating agents. These can be present as impurities in raw materials, excipients, or from environmental sources.

• Reaction Conditions: The nitrosation reaction is often favored under acidic conditions and can be accelerated by heat and moisture.[1][3]

Control Strategies:

• Raw Material Control: Rigorous testing of starting materials and excipients for the presence of nitrites and other nitrosating agents is crucial.

• Process Optimization: Manufacturing processes should be designed to minimize the formation of the N-desmethyl-clarithromycin impurity and to avoid conditions that favor nitrosation.

• pH Control: Maintaining a neutral or basic pH during relevant manufacturing steps can significantly inhibit the formation of nitrosamines.

• Purification: Effective purification steps should be in place to remove any formed N-nitroso-desmethyl-clarithromycin from the final drug substance.

Figure 1: Formation pathway of N-nitroso-desmethyl-clarithromycin.

Toxicological Assessment and Regulatory Limits

N-nitrosamines as a class are considered potent mutagens and probable human carcinogens.[4] The toxicological risk of N-nitroso-desmethyl-clarithromycin is primarily extrapolated from the data on the broader class of nitrosamines.

Mechanism of Toxicity:

The carcinogenicity of nitrosamines is generally attributed to their metabolic activation by cytochrome P450 enzymes. This activation leads to the formation of highly reactive electrophilic species that can alkylate DNA, forming DNA adducts. If these adducts are not repaired, they can lead to mutations during DNA replication, which can initiate the process of carcinogenesis.

Figure 2: General toxicological signaling pathway of N-nitrosamines.

Regulatory Landscape and Acceptable Intake (AI) Limits:

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent controls for nitrosamine impurities in pharmaceuticals. The FDA has implemented a Carcinogenic Potency Categorization Approach (CPCA) to assign Acceptable Intake (AI) limits for nitrosamine drug substance-related impurities (NDSRIs).[5]

Impurity	Parent Drug	Carcinogenic Potency Category	Acceptable Intake (AI) Limit
N-nitroso-desmethyl-clarithromycin	Clarithromycin	4	1500 ng/day[5][6]

Analytical Methodologies

The detection and quantification of N-nitroso-desmethyl-clarithromycin at trace levels require highly sensitive and specific analytical methods. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most commonly employed technique.[1]

General Experimental Protocol (LC-MS/MS):

This protocol outlines a general approach for the analysis of N-nitroso-desmethyl-clarithromycin. Method development and validation are essential for its application to specific drug substances and products.

1. Sample Preparation:

• Extraction: A suitable extraction solvent (e.g., methanol (B129727), acetonitrile) is used to dissolve the clarithromycin drug substance or product.

• Dilution: The sample is diluted to an appropriate concentration.

• Filtration: The sample is filtered through a 0.22 µm filter to remove particulate matter.

2. Chromatographic Conditions (Example):

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., methanol or acetonitrile) is typically employed.

• Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is common for UHPLC systems.

• Column Temperature: Maintained at a constant temperature (e.g., 40 °C) to ensure reproducibility.

3. Mass Spectrometric Conditions (Example):

• Ionization Source: Electrospray Ionization (ESI) in positive mode is generally suitable for clarithromycin and its derivatives.

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-desmethyl-clarithromycin would need to be determined and optimized.

• Internal Standard: Use of a stable isotope-labeled internal standard is recommended for accurate quantification.

Figure 3: General experimental workflow for LC-MS/MS analysis.

Risk Assessment and Mitigation

A systematic risk assessment is essential to identify and control the potential for N-nitroso-desmethyl-clarithromycin contamination.

Figure 4: Logical workflow for nitrosamine impurity risk assessment.

Conclusion

N-nitroso-desmethyl-clarithromycin represents a critical quality attribute for clarithromycin drug substance and products. A thorough understanding of its formation, toxicology, and analytical control is paramount for ensuring patient safety and regulatory compliance. By implementing robust risk assessment strategies, optimizing manufacturing processes, and utilizing sensitive analytical methods, pharmaceutical manufacturers can effectively control this and other nitrosamine impurities. Continuous monitoring and a proactive approach to quality control are essential in mitigating the risks associated with these potentially harmful compounds.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Blog Details [chemicea.com]
• 3. fda.gov [fda.gov]
• 4. asianjpr.com [asianjpr.com]
• 5. journal.environcj.in [journal.environcj.in]
• 6. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]

Potential Sources of N-nitroso-desmethyl-clarithromycin Contamination in Clarithromycin: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential sources of N-nitroso-desmethyl-clarithromycin contamination in the macrolide antibiotic clarithromycin (B1669154). N-nitroso-desmethyl-clarithromycin is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) that can form from the presence of the precursor secondary amine, desmethyl-clarithromycin, and a nitrosating agent. Given the classification of many nitrosamines as probable human carcinogens, understanding and controlling the formation of such impurities is of paramount importance in pharmaceutical manufacturing.

Formation Pathway of N-nitroso-desmethyl-clarithromycin

The formation of N-nitroso-desmethyl-clarithromycin is a chemical reaction between its precursor, N-desmethyl-clarithromycin (a known impurity and metabolite of clarithromycin), and a nitrosating agent.[1] This reaction is typically accelerated under acidic conditions and/or at elevated temperatures.[1]

The core reaction is as follows:

• Secondary Amine Precursor: N-desmethyl-clarithromycin, which contains a secondary amine functional group.

• Nitrosating Agent: Typically, this is nitrous acid (HNO₂), which can be formed in situ from nitrite (B80452) salts (e.g., sodium nitrite) in the presence of an acid. Other nitrogen oxides can also act as nitrosating agents.

The following diagram illustrates the general formation pathway:

Caption: General formation pathway of N-nitroso-desmethyl-clarithromycin.

Potential Sources of Contamination

The contamination of clarithromycin with N-nitroso-desmethyl-clarithromycin can originate from various stages of the manufacturing process, from the synthesis of the active pharmaceutical ingredient (API) to the formulation and storage of the final drug product.

API Synthesis

The synthesis of clarithromycin, a semi-synthetic derivative of erythromycin (B1671065) A, is a multi-step process that can inadvertently introduce the necessary precursors for nitrosamine formation.

• Formation of the Secondary Amine Precursor: During the synthesis of clarithromycin, a potential by-product is 3′-N-desmethyl-6-O-methylerythromycin A, which is N-desmethyl-clarithromycin.[2] This impurity can be formed during certain reduction or methylation steps. If not adequately purged, it can be carried over into the final API.

• Sources of Nitrosating Agents in API Synthesis:

  • Raw Materials: Nitrite impurities can be present in starting materials, reagents, and solvents used in the synthesis. For instance, solvents like N,N-dimethylformamide (DMF) can degrade to form secondary amines and may also contain nitrite impurities.[3]

  • Cross-Contamination: Use of non-dedicated equipment where processes involving nitrosating agents were previously run can lead to cross-contamination.

  • Recovered Materials: Recovered solvents, reagents, and catalysts, if not properly purified, can be a source of both amine precursors and nitrosating agents.[3]

The following diagram illustrates the potential sources of contamination during API synthesis:

Caption: Potential sources of precursors during clarithromycin API synthesis.

Drug Product Formulation and Manufacturing

Even if the API is free of nitrosamine impurities, they can form during the formulation of the final drug product.

• Excipients: Many common pharmaceutical excipients, such as binders, fillers, and disintegrants, can contain trace amounts of nitrites. These nitrites can react with the N-desmethyl-clarithromycin impurity present in the API, especially during wet granulation or other processes involving heat and moisture.

• Water: Process water used during manufacturing can also be a source of nitrites.

Degradation and Storage

N-nitroso-desmethyl-clarithromycin can also form during the shelf life of the drug product.

• Degradation of Clarithromycin: Clarithromycin itself can degrade under certain conditions (e.g., acidic pH, heat, humidity) to form various degradation products, potentially including N-desmethyl-clarithromycin.[3]

• Packaging Materials: Certain packaging materials, such as nitrocellulose-based blister lidding foils, can be a source of nitrosating agents that can migrate into the drug product over time.[3]

The following diagram illustrates the logical relationship between the various sources of contamination:

Caption: Logical relationship of contamination sources.

Quantitative Data and Regulatory Limits

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established acceptable intake (AI) limits for various nitrosamine impurities to ensure patient safety. For N-nitroso-desmethyl-clarithromycin, the FDA has assigned it to Potency Category 4 with an acceptable intake limit of 1500 ng/day.[4]

Nitrosamine Impurity	Parent Drug	Potency Category	Acceptable Intake (AI) Limit (ng/day)
N-nitroso-desmethyl-clarithromycin	Clarithromycin	4	1500

Data sourced from the U.S. Food and Drug Administration.[4]

At present, there is a lack of publicly available data detailing the specific levels of N-nitroso-desmethyl-clarithromycin detected in commercial clarithromycin drug substances and products. This information is often proprietary to the manufacturers.

Experimental Protocols for Detection and Quantification

The detection and quantification of N-nitroso-desmethyl-clarithromycin at trace levels require highly sensitive and specific analytical methods. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most commonly employed technique for this purpose.

General Analytical Workflow

The following diagram outlines a typical workflow for the analysis of N-nitroso-desmethyl-clarithromycin in a clarithromycin sample.

Caption: Analytical workflow for N-nitroso-desmethyl-clarithromycin.

Representative LC-MS/MS Method

Below is a representative, though not exhaustive, experimental protocol for the analysis of N-nitroso-desmethyl-clarithromycin. This method would require optimization and validation for the specific clarithromycin matrix.

4.2.1. Sample Preparation (Solid-Phase Extraction - SPE)

• Sample Weighing and Dissolution: Accurately weigh a suitable amount of clarithromycin API or ground tablets and dissolve in an appropriate solvent (e.g., methanol (B129727)/water mixture).

• Internal Standard Spiking: Spike the sample with a known amount of a suitable internal standard (e.g., a stable isotope-labeled analog of N-nitroso-desmethyl-clarithromycin).

• SPE Cartridge Conditioning: Condition a suitable SPE cartridge (e.g., a mixed-mode cation exchange cartridge) with methanol followed by water.

• Sample Loading: Load the dissolved sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent to remove interfering matrix components.

• Elution: Elute the N-nitroso-desmethyl-clarithromycin and internal standard from the cartridge using an appropriate elution solvent (e.g., a mixture of a strong organic solvent and a base).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the mobile phase for LC-MS/MS analysis.

4.2.2. LC-MS/MS Parameters

Parameter	Recommended Setting
Liquid Chromatography
Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in methanol or acetonitrile
Gradient	Optimized to separate the analyte from matrix interferences
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	30 - 40 °C
Injection Volume	5 - 20 µL
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Specific precursor-to-product ion transitions for N-nitroso-desmethyl-clarithromycin and its internal standard would need to be determined through infusion experiments.
Dwell Time	Optimized for sensitivity and number of data points across the peak
Collision Energy	Optimized for each MRM transition

4.2.3. Method Validation

The analytical method should be validated according to ICH Q2(R1) guidelines, including the determination of:

• Specificity

• Linearity

• Range

• Accuracy

• Precision (repeatability and intermediate precision)

• Limit of Detection (LOD)

• Limit of Quantitation (LOQ)

• Robustness

Mitigation and Control Strategies

To control the levels of N-nitroso-desmethyl-clarithromycin in clarithromycin products, a comprehensive risk assessment and implementation of control strategies are necessary.

• API Synthesis:

  • Optimize synthetic steps to minimize the formation of the N-desmethyl-clarithromycin by-product.

  • Implement purification steps to effectively remove any formed N-desmethyl-clarithromycin.

  • Carefully source and test raw materials, reagents, and solvents for nitrite content.

  • Avoid the use of recovered solvents unless they are rigorously tested for nitrosamine and precursor content.

• Drug Product Manufacturing:

  • Screen excipients for nitrite content and select low-nitrite grades.

  • Control manufacturing conditions (e.g., temperature, moisture) to minimize the potential for nitrosation.

• Storage and Packaging:

  • Conduct stability studies to assess the potential for nitrosamine formation over the product's shelf life.

  • Select packaging materials that do not contribute to the formation of nitrosamines.

By understanding the potential sources and formation pathways of N-nitroso-desmethyl-clarithromycin and implementing robust analytical methods and control strategies, pharmaceutical manufacturers can ensure the quality and safety of clarithromycin products.

References

• 1. N-Nitroso-N-Desmethyl-Clarithromycin | SynZeal [synzeal.com]
• 2. medicinesforeurope.com [medicinesforeurope.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. veeprho.com [veeprho.com]

A Preliminary Toxicological Profile of N-Nitroso-Desmethyl-Clarithromycin

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a preliminary toxicological profile of N-nitroso-desmethyl-clarithromycin based on currently available public information. No dedicated in vitro or in vivo toxicological studies for this specific compound were identified. The information presented relies heavily on the general toxicology of nitrosamine (B1359907) drug substance-related impurities (NDSRIs) and regulatory classifications.

Introduction

N-nitroso-desmethyl-clarithromycin is a nitrosamine drug substance-related impurity (NDSRI) that can form in drug products containing clarithromycin.[1] Nitrosamines are a class of compounds of significant concern to the pharmaceutical industry due to their potential carcinogenic and mutagenic properties.[2][3] The presence of NDSRIs like N-nitroso-desmethyl-clarithromycin is a critical quality and safety attribute that requires careful monitoring and control in pharmaceutical manufacturing and storage.[1][2]

This technical guide summarizes the available information on N-nitroso-desmethyl-clarithromycin, focusing on its regulatory status and the general toxicological profile of nitrosamines. It is intended to provide a foundational understanding for researchers and professionals involved in drug development and safety assessment.

Regulatory Status and Acceptable Intake

Regulatory agencies, including the U.S. Food and Drug Administration (FDA), have established acceptable intake (AI) limits for various nitrosamine impurities to ensure patient safety. The AI for N-nitroso-desmethyl-clarithromycin has been set based on a potency categorization approach.

Impurity Name	Parent Drug	FDA Potency Category	Acceptable Intake (AI) Limit
N-nitroso-desmethyl-clarithromycin	Clarithromycin	4	1500 ng/day
Data sourced from the U.S. FDA's guidance on nitrosamine impurities.[4][5]

The categorization into Potency Category 4 suggests a lower carcinogenic potential compared to other more potent nitrosamines which have significantly lower AI limits.[6]

General Toxicology of Nitrosamines

While specific toxicological data for N-nitroso-desmethyl-clarithromycin is not publicly available, the general toxicological profile of nitrosamines is well-documented.

3.1. Mechanism of Genotoxicity

Nitrosamines are not typically genotoxic themselves. They require metabolic activation, primarily by cytochrome P450 (CYP) enzymes in the liver, to exert their mutagenic and carcinogenic effects.[7][8] This activation process leads to the formation of highly reactive electrophilic diazonium ions, which can then form adducts with cellular macromolecules, including DNA. These DNA adducts, if not repaired, can lead to mutations and initiate the process of carcinogenesis.[9]

Caption: Generalized metabolic activation pathway of nitrosamines leading to carcinogenesis.

3.2. Genotoxicity Testing

A variety of in vitro and in vivo assays are used to assess the genotoxic potential of nitrosamines. The Enhanced Ames Test (EAT) is a commonly used bacterial reverse mutation assay for initial hazard identification.[7][8] For mammalian cell-based assays, the micronucleus test in cell lines like human TK6 cells is employed to detect chromosomal damage.[7][8] These assays typically include a metabolic activation system, such as hamster liver S9 fraction, to mimic the in vivo metabolism of nitrosamines.[7][8]

Experimental Protocols (General)

As no specific studies on N-nitroso-desmethyl-clarithromycin were found, the following are generalized experimental protocols for assessing the mutagenicity of nitrosamine impurities.

4.1. Enhanced Ames Test (Bacterial Reverse Mutation Assay)

• Purpose: To evaluate the potential of a substance to induce gene mutations in bacteria.

• Test System: Various strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for a specific amino acid.

• Methodology:

  • The test substance is incubated with the bacterial strains in the presence and absence of a metabolic activation system (e.g., hamster liver S9).

  • The mixture is plated on a minimal agar (B569324) medium lacking the specific amino acid.

  • After incubation, the number of revertant colonies (colonies that have mutated and can now synthesize the amino acid) is counted.

  • A significant increase in the number of revertant colonies compared to the control indicates a mutagenic potential.

References

• 1. Blog Details [chemicea.com]
• 2. Nitrosamine Impurities in Pharmaceuticals: Chemistry, Toxicology, and Advanced Analytical Approaches – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 3. Addressing Nitrosamine Impurities in Pharmaceuticals and Analytical Challenges [sartorius.com]
• 4. veeprho.com [veeprho.com]
• 5. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 6. medicinesforeurope.com [medicinesforeurope.com]
• 7. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

The Genesis of a Nitrosamine: A Technical Guide to the Role of Precursors in N-nitroso-desmethyl-clarithromycin Formation

For Immediate Release

This technical guide provides an in-depth analysis of the formation of N-nitroso-desmethyl-clarithromycin, a nitrosamine (B1359907) impurity of concern in the manufacturing of clarithromycin-based drug products. This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of the precursors, reaction mechanisms, and analytical considerations critical for the control and mitigation of this impurity.

Executive Summary

The presence of nitrosamine impurities in pharmaceutical products is a significant regulatory and safety concern. N-nitroso-desmethyl-clarithromycin has been identified as a potential impurity in clarithromycin (B1669154), a widely used macrolide antibiotic. This guide elucidates the pivotal role of its precursors, namely N-desmethyl-clarithromycin and various nitrosating agents, in its formation. Understanding the kinetics and pathways of this reaction is paramount for developing effective control strategies throughout the drug manufacturing process and product lifecycle.

The Primary Precursor: N-desmethyl-clarithromycin

The direct precursor to N-nitroso-desmethyl-clarithromycin is the secondary amine impurity, N-desmethyl-clarithromycin. This compound can arise from two primary sources: as a process-related impurity during the synthesis of clarithromycin or as a degradation product of the active pharmaceutical ingredient (API) itself.

Synthesis-Related Formation

The synthesis of clarithromycin is a multi-step process. Incomplete methylation of the amine group on the desosamine (B1220255) sugar moiety can lead to the formation of N-desmethyl-clarithromycin as a residual impurity.

Degradation-Related Formation

Clarithromycin can degrade under certain conditions, particularly in acidic environments, to yield N-desmethyl-clarithromycin.[1] This degradation pathway is a critical consideration during formulation, storage, and even in vivo, where the acidic environment of the stomach can facilitate this transformation.

The Role of Nitrosating Agents

The conversion of N-desmethyl-clarithromycin to its N-nitroso derivative requires the presence of a nitrosating agent. These agents are typically sources of nitrous acid (HNO₂) or its reactive species.

Sources of Nitrosating Agents

Potential sources of nitrosating agents in the pharmaceutical manufacturing process are varied and can include:

• Residual Nitrites: Trace amounts of nitrites (NO₂⁻) can be present in raw materials, excipients, and even the water used in the manufacturing process.

• Reagents and Solvents: Certain reagents and solvents, such as N,N-dimethylformamide (DMF), can degrade to form secondary amines which can then be nitrosated.[2] While not a direct source for N-nitroso-desmethyl-clarithromycin, this highlights the potential for nitrosating conditions to exist.

• Atmospheric Oxides of Nitrogen (NOx): In certain manufacturing environments, atmospheric NOx can contribute to the pool of nitrosating agents.

The Nitrosation Reaction: Mechanism and Influencing Factors

The formation of N-nitroso-desmethyl-clarithromycin proceeds via the electrophilic attack of a nitrosating species on the lone pair of electrons of the secondary amine nitrogen in N-desmethyl-clarithromycin.

Reaction Mechanism

The generally accepted mechanism for the nitrosation of a secondary amine is as follows:

• Formation of the Nitrosating Agent: In an acidic medium, nitrite (B80452) ions are protonated to form nitrous acid (HNO₂).

• Formation of the Electrophile: Nitrous acid can then be further protonated and lose a water molecule to form the highly reactive nitrosonium ion (NO⁺).

• Nucleophilic Attack: The secondary amine of N-desmethyl-clarithromycin acts as a nucleophile, attacking the nitrosonium ion.

• Deprotonation: A subsequent deprotonation step yields the stable N-nitrosamine, N-nitroso-desmethyl-clarithromycin.

This reaction is significantly influenced by several factors:

• pH: The reaction rate is highly pH-dependent. Acidic conditions are generally required to generate the active nitrosating species.[3]

• Temperature: Higher temperatures typically increase the rate of the nitrosation reaction.[3]

• Moisture: The presence of water is often necessary to facilitate the formation and interaction of the reactive species.[3]

• Concentration of Precursors: The rate of formation is directly related to the concentration of both N-desmethyl-clarithromycin and the nitrosating agent.

Quantitative Data on Formation

While the qualitative factors influencing the formation of N-nitroso-desmethyl-clarithromycin are well-understood, specific quantitative data on the kinetics and yield of this reaction in the context of clarithromycin manufacturing is not extensively available in the public domain. The following table summarizes the expected relationships based on general principles of nitrosamine formation.

Parameter	Effect on N-nitroso-desmethyl-clarithromycin Formation Rate	Rationale
[N-desmethyl-clarithromycin]	Increase	Higher concentration of the amine precursor leads to more frequent molecular collisions with the nitrosating agent.
[Nitrosating Agent]	Increase	Higher concentration of the nitrosating agent increases the likelihood of reaction with the amine.
pH	Increases with decreasing pH (in the acidic range)	Acidic conditions are required to form the reactive nitrosating species (e.g., NO⁺).
Temperature	Increase	Provides the necessary activation energy for the reaction to proceed at a faster rate.

Experimental Protocols

The following sections provide generalized experimental protocols for the synthesis and analysis of N-nitroso-desmethyl-clarithromycin. These are based on established methods for other nitrosamines and should be optimized and validated for specific applications.

Synthesis of N-nitroso-desmethyl-clarithromycin (Illustrative)

Objective: To synthesize N-nitroso-desmethyl-clarithromycin from N-desmethyl-clarithromycin for use as an analytical standard.

Materials:

• N-desmethyl-clarithromycin

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl)

• Dichloromethane (CH₂Cl₂)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Deionized water

Procedure:

• Dissolve a known amount of N-desmethyl-clarithromycin in a suitable organic solvent such as dichloromethane.

• Cool the solution in an ice bath.

• Slowly add an aqueous solution of sodium nitrite.

• Acidify the mixture by the dropwise addition of dilute hydrochloric acid while maintaining the low temperature.

• Allow the reaction to stir for a specified period (e.g., 1-2 hours) at low temperature.

• Quench the reaction by the addition of a saturated sodium bicarbonate solution until the pH is neutral.

• Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude N-nitroso-desmethyl-clarithromycin using an appropriate chromatographic technique (e.g., column chromatography).

Analytical Method for Quantification (Illustrative)

Objective: To develop a sensitive and specific method for the quantification of N-nitroso-desmethyl-clarithromycin in a drug substance or product matrix using UPLC-MS/MS.

Instrumentation:

• Ultra-Performance Liquid Chromatograph (UPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Chromatographic Conditions (Starting Point):

• Column: A suitable C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to achieve separation from clarithromycin and other impurities.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

Mass Spectrometric Conditions (To be Optimized):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • Precursor Ion (Q1): [M+H]⁺ of N-nitroso-desmethyl-clarithromycin

  • Product Ion (Q3): A characteristic fragment ion

• Source Parameters: Optimize capillary voltage, source temperature, desolvation gas flow, and cone gas flow for maximum sensitivity.

Sample Preparation:

• Accurately weigh the sample (drug substance or ground tablets).

• Dissolve/extract the sample in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Centrifuge or filter the sample to remove particulates.

• Dilute the sample as necessary to fall within the calibration curve range.

Calibration:

Prepare a series of calibration standards of N-nitroso-desmethyl-clarithromycin in a blank matrix to construct a calibration curve.

Visualizing the Pathways

The following diagrams illustrate the key relationships and workflows discussed in this guide.

Caption: Formation pathway of N-nitroso-desmethyl-clarithromycin.

Caption: A typical analytical workflow for nitrosamine quantification.

Conclusion and Recommendations

The formation of N-nitroso-desmethyl-clarithromycin is a complex interplay between the presence of its precursor, N-desmethyl-clarithromycin, and nitrosating agents under favorable reaction conditions. A thorough understanding of the sources of these precursors and the factors that promote their reaction is essential for the development of robust control strategies.

Pharmaceutical manufacturers are advised to:

• Implement stringent controls on raw materials and excipients to minimize the ingress of nitrites.

• Optimize the clarithromycin synthesis process to reduce the formation of N-desmethyl-clarithromycin.

• Conduct forced degradation studies to understand the potential for N-desmethyl-clarithromycin formation from the API under various stress conditions.

• Develop and validate sensitive analytical methods for the routine monitoring of N-nitroso-desmethyl-clarithromycin in both API and finished drug products.

• Evaluate the entire manufacturing process, including equipment and storage conditions, for potential sources of nitrosating agents.

By adopting a proactive and science-based approach, the risks associated with N-nitroso-desmethyl-clarithromycin can be effectively mitigated, ensuring the quality and safety of clarithromycin-containing medicines.

References

• 1. researchgate.net [researchgate.net]
• 2. resolvemass.ca [resolvemass.ca]
• 3. N-Nitroso N-Desmethyl Clarithromycin, Molecular Formula C37H66N2O14, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]

N-Nitroso-Desmethyl-Clarithromycin: A Technical Overview of its Emergence and Characterization

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant focus of regulatory scrutiny and scientific investigation in recent years. These compounds are of concern due to their classification as probable human carcinogens. One such impurity is N-nitroso-desmethyl-clarithromycin, a nitrosamine drug substance-related impurity (NDSRI) associated with the widely used macrolide antibiotic, clarithromycin (B1669154). This technical guide provides a comprehensive overview of the discovery, formation, and initial identification of N-nitroso-desmethyl-clarithromycin, intended for an audience of researchers, scientists, and drug development professionals.

Discovery and Initial Identification

The identification of this specific nitrosamine is therefore a logical step in the risk assessment of clarithromycin's manufacturing process and stability. Regulatory bodies like the FDA and EMA have mandated that pharmaceutical manufacturers evaluate their products for the risk of nitrosamine formation, leading to the proactive identification and characterization of potential impurities like N-nitroso-desmethyl-clarithromycin.

Formation Pathway

N-nitroso-desmethyl-clarithromycin is not a metabolite of clarithromycin itself, but rather is formed from the reaction of its N-desmethylated metabolite with a nitrosating agent.[1] The formation pathway can be understood as a two-step process:

• Metabolic N-demethylation of Clarithromycin: In vivo, clarithromycin is metabolized in the liver, primarily by the cytochrome P450 enzyme CYP3A4. One of the metabolic pathways is N-demethylation, which removes a methyl group from the dimethylamino group on the desosamine (B1220255) sugar, resulting in the formation of N-desmethyl-clarithromycin, a secondary amine.

• Nitrosation of N-desmethyl-clarithromycin: The secondary amine group in N-desmethyl-clarithromycin is susceptible to nitrosation. This chemical reaction can occur during the synthesis of the drug substance, in the finished drug product during its shelf life, or potentially in vivo, if nitrosating agents are present. Nitrosating agents are typically derived from nitrite (B80452) salts (e.g., sodium nitrite) under acidic conditions.

The following diagram illustrates the logical relationship leading to the formation of N-nitroso-desmethyl-clarithromycin.

Figure 1: Formation pathway of N-nitroso-desmethyl-clarithromycin.

Physicochemical and Spectroscopic Data

The characterization of N-nitroso-desmethyl-clarithromycin is crucial for its detection and quantification. The following tables summarize the available physicochemical and spectroscopic data.

Table 1: Physicochemical Properties of N-nitroso-desmethyl-clarithromycin

Property	Value	Source
Molecular Formula	C₃₇H₆₆N₂O₁₄	[2]
Molecular Weight	762.9 g/mol	[3]
Appearance	White to Off-White Solid	Generic supplier data
Solubility	Soluble in DMSO, Methanol (B129727)	Generic supplier data

Table 2: Spectroscopic Data for N-nitroso-desmethyl-clarithromycin

Data Type	Description	Source
Mass Spectrometry
Exact Mass	762.45140478 Da	[3]
NMR Spectroscopy
¹H and ¹³C NMR	Data not publicly available in detail.	-

Note: Detailed NMR spectral data with peak assignments are not currently available in the public scientific literature. This information is typically generated by the manufacturers of the reference standard.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis and analysis of N-nitroso-desmethyl-clarithromycin are often proprietary. However, based on the general principles of nitrosamine analysis, a generalized workflow can be described.

General Analytical Workflow for Quantification by LC-MS/MS

The quantification of nitrosamine impurities at trace levels in pharmaceutical matrices is typically performed using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Figure 2: General workflow for the analysis of nitrosamine impurities.

Methodology:

• Sample Preparation:

  • Weigh a precise amount of the clarithromycin drug substance or crushed tablets.

  • Extract the sample with a suitable organic solvent (e.g., methanol or dichloromethane).

  • Vortex or sonicate to ensure complete dissolution of the impurity.

  • Centrifuge the sample to pelletize any undissolved excipients.

  • Filter the supernatant through a 0.22 µm filter into an HPLC vial.

• LC-MS/MS Analysis:

  • Liquid Chromatography: Employ a reverse-phase HPLC or UHPLC system with a C18 column. The mobile phase typically consists of a gradient of water and an organic solvent (e.g., acetonitrile (B52724) or methanol), often with a modifier like formic acid to improve ionization.

  • Mass Spectrometry: Utilize a tandem quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode. Detection and quantification are achieved using Multiple Reaction Monitoring (MRM), which provides high selectivity and sensitivity. Specific precursor and product ion transitions for N-nitroso-desmethyl-clarithromycin would need to be determined using a reference standard.

Synthetic Protocol

A detailed synthetic protocol for N-nitroso-desmethyl-clarithromycin is not publicly available. However, a general approach would involve the reaction of N-desmethyl-clarithromycin with a nitrosating agent.

General Steps:

• Dissolve N-desmethyl-clarithromycin in a suitable solvent.

• Acidify the solution.

• Add a nitrosating agent, such as sodium nitrite, dropwise at a controlled temperature (typically low to prevent side reactions).

• Monitor the reaction by an appropriate technique (e.g., TLC or LC-MS).

• Upon completion, quench the reaction and perform a work-up to isolate the crude product.

• Purify the N-nitroso-desmethyl-clarithromycin using chromatographic techniques (e.g., column chromatography or preparative HPLC).

Toxicological Significance and Signaling Pathways

Nitrosamines as a class are considered potent genotoxic carcinogens.[4] Their carcinogenicity is generally believed to be initiated by metabolic activation by cytochrome P450 enzymes, leading to the formation of unstable α-hydroxy nitrosamines. These intermediates can decompose to form electrophilic diazonium ions, which can then alkylate DNA. This DNA damage, if not repaired, can lead to mutations and the initiation of cancer.

While specific studies on the toxicological pathways of N-nitroso-desmethyl-clarithromycin are not available, the general mechanism of nitrosamine-induced genotoxicity is expected to apply. This would involve the activation of DNA damage response pathways.

Figure 3: Generalized toxicological pathway of nitrosamines.

Conclusion

N-nitroso-desmethyl-clarithromycin is a relevant nitrosamine impurity for the antibiotic clarithromycin. Its formation is mechanistically understood, arising from the N-desmethyl metabolite. While detailed public data on its initial discovery and specific, validated analytical and synthetic protocols are scarce, general methodologies for its detection and synthesis can be applied. The primary concern with this and other nitrosamine impurities is their potential for genotoxicity. Continuous vigilance, robust analytical monitoring, and control of manufacturing processes are essential to ensure the safety and quality of clarithromycin-containing medicines. Further research into the specific toxicological profile of N-nitroso-desmethyl-clarithromycin would be beneficial for a more precise risk assessment.

References

• 1. N-Nitroso N-Desmethyl Clarithromycin, Molecular Formula C37H66N2O14, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. GSRS [precision.fda.gov]
• 3. N-nitroso-desmethyl-clarithromycin | C37H66N2O14 | CID 169444534 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Genotoxicity evaluation of nitrosamine impurities using human TK6 cells transduced with cytochrome P450s - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Detection of N-Nitroso-Desmethyl-Clarithromycin

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-desmethyl-clarithromycin is a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) of clarithromycin (B1669154), a widely used macrolide antibiotic. Due to the classification of many nitrosamines as probable human carcinogens, regulatory agencies require stringent control of these impurities in pharmaceutical products. These application notes provide a detailed, proposed analytical method for the sensitive and accurate quantification of N-nitroso-desmethyl-clarithromycin in clarithromycin drug substances and products. The described Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is based on established principles for nitrosamine analysis and is intended to serve as a comprehensive starting point for method development and validation in a regulated laboratory environment.

Analyte Information

• Compound Name: N-nitroso-desmethyl-clarithromycin

• Chemical Structure: A nitroso group attached to the nitrogen of the desmethyl-clarithromycin moiety.

• Formation: This impurity can potentially form from the reaction of the secondary amine in the desmethyl-clarithromycin impurity with nitrosating agents (e.g., nitrites) under specific conditions, such as the presence of heat or an acidic environment.

Proposed Analytical Method: LC-MS/MS

Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the recommended technique for the trace-level quantification of nitrosamine impurities due to its high sensitivity and selectivity.

Instrumentation

• Liquid Chromatograph: A high-performance or ultra-high-performance liquid chromatography (HPLC or UHPLC) system equipped with a binary pump, a temperature-controlled autosampler, and a column oven.

• Mass Spectrometer: A triple quadrupole mass spectrometer (TQ-MS) with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source. ESI is often suitable for polar, less volatile compounds.

Reagents and Materials

• N-nitroso-desmethyl-clarithromycin reference standard

• N-nitroso-desmethyl-clarithromycin-d3 (or other suitable isotopic internal standard)

• Clarithromycin reference standard

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Syringe filters (0.22 µm, PTFE or PVDF)

Experimental Protocols

Standard Solution Preparation

• Primary Stock Solution (100 µg/mL): Accurately weigh and dissolve an appropriate amount of N-nitroso-desmethyl-clarithromycin reference standard in methanol.

• Internal Standard (IS) Stock Solution (100 µg/mL): Prepare a stock solution of the isotopic internal standard in methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the primary stock solution with a suitable diluent (e.g., 50:50 methanol:water) to cover the desired concentration range. Spike each calibration standard with the internal standard to a constant concentration.

Sample Preparation

• Drug Substance:

  • Accurately weigh approximately 50 mg of the clarithromycin drug substance into a volumetric flask.

  • Dissolve and dilute to volume with the chosen diluent.

  • Spike with the internal standard solution.

  • Vortex to mix thoroughly.

  • Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

• Drug Product (Tablets):

  • Grind a representative number of tablets to a fine, homogeneous powder.

  • Accurately weigh a portion of the powder equivalent to a specific amount of clarithromycin into a centrifuge tube.

  • Add a measured volume of diluent and the internal standard.

  • Vortex for 5-10 minutes to ensure complete extraction.

  • Centrifuge at high speed (e.g., 10,000 rpm) for 10 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

LC-MS/MS Instrumental Conditions

The following are proposed starting conditions and should be optimized for the specific instrumentation used.

Table 1: Proposed Chromatographic Conditions

Parameter	Recommended Setting
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Elution	Start at 5% B, ramp to 95% B, hold, and re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Table 2: Proposed Mass Spectrometric Conditions

Parameter	Recommended Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	Optimize for maximum signal (e.g., 3.5 kV)
Source Temperature	Optimize for analyte stability and signal (e.g., 150 °C)
Desolvation Gas Flow	Optimize for efficient desolvation
Collision Gas	Argon
MRM Transitions	To be determined by infusing the reference standard.

Method Validation Parameters

The analytical method should be validated according to ICH Q2(R1) guidelines. Key validation parameters and typical acceptance criteria are outlined below.

Table 3: Method Validation Parameters and Acceptance Criteria

Parameter	Description	Acceptance Criteria
Specificity	Ability to assess the analyte in the presence of components that may be expected to be present.	No significant interference at the retention time of the analyte.
Linearity	Ability to obtain test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.99
Range	The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.	To be defined based on expected impurity levels.
Accuracy	The closeness of test results obtained by the method to the true value.	Recovery of 80-120% for spiked samples.
Precision	The closeness of agreement among a series of measurements from multiple samplings of the same homogeneous sample.	Repeatability (RSD ≤ 15%), Intermediate Precision (RSD ≤ 20%).
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.	Signal-to-noise ratio ≥ 3.
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio ≥ 10.
Robustness	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.	No significant impact on results from minor changes in method parameters.

Visualizations

Experimental Workflow

Caption: Workflow for the analysis of N-nitroso-desmethyl-clarithromycin.

Formation Pathway

Caption: Chemical formation of the N-nitroso-desmethyl-clarithromycin impurity.

Conclusion

The provided application notes and protocols outline a robust and sensitive LC-MS/MS method for the determination of N-nitroso-desmethyl-clarithromycin. This method, once optimized and validated for the specific laboratory instrumentation and sample matrices, will be a critical tool for ensuring the safety and quality of clarithromycin-containing pharmaceutical products, enabling compliance with global regulatory expectations for the control of nitrosamine impurities.

Development of a Robust LC-MS/MS Method for the Quantification of N-Nitroso-Desmethyl-Clarithromycin in Pharmaceutical Ingredients

Application Note

Abstract

This application note details a sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of the potential genotoxic impurity, N-nitroso-desmethyl-clarithromycin, in clarithromycin (B1669154) active pharmaceutical ingredient (API). The method utilizes a simple sample preparation procedure followed by rapid chromatographic separation and detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The protocol has been developed to meet the stringent regulatory requirements for the control of nitrosamine (B1359907) impurities in pharmaceutical products. This document provides a comprehensive guide for researchers, quality control analysts, and drug development professionals involved in the safety and quality assessment of pharmaceuticals.

Introduction

N-nitroso compounds, commonly known as nitrosamines, are a class of chemical compounds that have garnered significant attention from regulatory agencies and the pharmaceutical industry due to their classification as probable human carcinogens.[1] The formation of nitrosamine impurities can occur during the synthesis of active pharmaceutical ingredients or in the finished drug product.[2] N-nitroso-desmethyl-clarithromycin is a potential nitrosamine impurity of clarithromycin, a widely used macrolide antibiotic.[2] Given the potential health risks associated with nitrosamine impurities, sensitive and accurate analytical methods are crucial for their detection and quantification at trace levels.[1] This application note presents a detailed protocol for an LC-MS/MS method developed for the quantification of N-nitroso-desmethyl-clarithromycin.

Experimental

Materials and Reagents

• N-Nitroso-desmethyl-clarithromycin reference standard (Purity >95%)

• Clarithromycin API

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Ultrapure water

Instrumentation

A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source was used for this analysis.

Standard and Sample Preparation

Standard Stock Solution (100 µg/mL): Accurately weigh approximately 1.0 mg of N-nitroso-desmethyl-clarithromycin reference standard and dissolve in 10.0 mL of methanol.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with a 50:50 (v/v) mixture of methanol and water to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL.

Sample Preparation: Accurately weigh approximately 50 mg of clarithromycin API and dissolve in 10.0 mL of methanol. Vortex for 1 minute to ensure complete dissolution. Centrifuge the solution at 4000 rpm for 10 minutes. Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method Parameters

Liquid Chromatography:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid and 5 mM Ammonium Formate in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	10% B to 90% B over 5 minutes, hold at 90% B for 2 minutes, re-equilibrate at 10% B for 3 minutes
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometry:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Precursor Ion (m/z)	763.5
Product Ions (m/z)	Proposed: 158.1, 588.4
Collision Energy	Optimized for each transition
Dwell Time	100 ms

Note: The molecular formula for N-nitroso-desmethyl-clarithromycin is C37H66N2O14, with a molecular weight of 762.94 g/mol .[3][4] The precursor ion is the [M+H]+ adduct. The proposed product ions are based on the known fragmentation of clarithromycin, where m/z 158.1 corresponds to the desosamine (B1220255) sugar moiety, a common fragment for clarithromycin and its derivatives.[5] The second product ion is hypothesized based on the loss of the sugar moiety.

Results and Discussion

The developed LC-MS/MS method demonstrated excellent performance for the quantification of N-nitroso-desmethyl-clarithromycin. The chromatographic conditions provided good separation of the analyte from the clarithromycin API.

Quantitative Data Summary

The following table summarizes the typical quantitative performance parameters of the method.

Parameter	Result
Linear Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL
Accuracy (% Recovery)	85 - 115%
Precision (% RSD)	< 15%

Note: The data presented are representative and may vary depending on the specific instrumentation and laboratory conditions.

Experimental Workflow

The following diagram illustrates the experimental workflow from sample preparation to data analysis.

Caption: Experimental workflow for the quantification of N-nitroso-desmethyl-clarithromycin.

Conclusion

This application note describes a reliable and sensitive LC-MS/MS method for the quantification of N-nitroso-desmethyl-clarithromycin. The simple sample preparation and rapid analysis time make it suitable for high-throughput screening in a quality control environment. The method meets the typical validation requirements for the analysis of trace-level impurities and can be readily implemented in pharmaceutical laboratories to ensure the safety and quality of clarithromycin-containing products.

Protocols

Protocol 1: Preparation of Standard Solutions

• Stock Solution (100 µg/mL):

  • Accurately weigh approximately 1.0 mg of N-nitroso-desmethyl-clarithromycin reference standard into a 10 mL volumetric flask.

  • Add methanol to dissolve the standard completely.

  • Bring the flask to volume with methanol and mix thoroughly.

• Working Standard Solutions (0.1 to 100 ng/mL):

  • Perform serial dilutions of the stock solution using a 50:50 (v/v) mixture of methanol and water to prepare a series of calibration standards.

Protocol 2: Sample Preparation

• Accurately weigh approximately 50 mg of the clarithromycin API into a 15 mL centrifuge tube.

• Add 10.0 mL of methanol to the tube.

• Vortex the tube for 1 minute to ensure the API is fully dissolved.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Carefully transfer the clear supernatant into an autosampler vial for analysis.

Protocol 3: LC-MS/MS System Operation

• Equilibrate the LC-MS/MS system with the initial mobile phase conditions (10% B) until a stable baseline is achieved.

• Set up the injection sequence including blanks, calibration standards, and samples.

• Initiate the sequence to perform the LC-MS/MS analysis.

Protocol 4: Data Analysis and Quantification

• Integrate the chromatographic peaks for the N-nitroso-desmethyl-clarithromycin MRM transitions in both the standards and samples.

• Generate a calibration curve by plotting the peak area versus the concentration of the calibration standards.

• Determine the concentration of N-nitroso-desmethyl-clarithromycin in the samples by interpolating their peak areas from the calibration curve.

• Calculate the final concentration of the impurity in the API, taking into account the initial sample weight and dilution factor.

Signaling Pathway and Logical Relationship Diagram

The following diagram illustrates the logical relationship leading to the need for and development of this analytical method.

Caption: Logical flow from impurity risk to analytical method development and quality assurance.

References

• 1. researchgate.net [researchgate.net]
• 2. N-Nitroso N-Desmethyl Clarithromycin, Molecular Formula C37H66N2O14, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 3. N-nitroso-desmethyl-clarithromycin | C37H66N2O14 | CID 169444534 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. files01.core.ac.uk [files01.core.ac.uk]

Application Notes and Protocols for the Analysis of N-Nitroso-Desmethyl-Clarithromycin by High-Performance Liquid Chromatography

These application notes provide a comprehensive guide for the quantitative analysis of N-nitroso-desmethyl-clarithromycin, a potential nitrosamine (B1359907) impurity in clarithromycin (B1669154) drug substances and products, using High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS).

Introduction

N-nitroso-desmethyl-clarithromycin is a nitrosamine impurity that may form during the synthesis or storage of clarithromycin, a macrolide antibiotic.[1][2] Due to the classification of many nitrosamines as probable human carcinogens, regulatory agencies require strict control over their levels in pharmaceutical products.[2] Analytical methods such as HPLC with mass spectrometric detection are employed for the accurate detection and quantification of these impurities at trace levels.[1] This document outlines a detailed protocol for the analysis of N-nitroso-desmethyl-clarithromycin, which can be adapted for method development and validation in a quality control setting.[3]

Principle

The method employs reverse-phase High-Performance Liquid Chromatography (HPLC) to separate N-nitroso-desmethyl-clarithromycin from the active pharmaceutical ingredient (API), clarithromycin, and other potential impurities. Detection and quantification are achieved using a mass spectrometer (MS), which offers high sensitivity and selectivity. Quantitation is typically performed using an external standard method, comparing the peak area of the analyte in a sample to that of a known concentration of a reference standard.[4]

Experimental Protocols

Reagents and Materials

• N-nitroso-desmethyl-clarithromycin reference standard

• Clarithromycin reference standard

• Methanol (B129727) (HPLC or MS grade)

• Water (HPLC or MS grade)

• Formic acid (MS grade)

• Acetonitrile (HPLC or MS grade)

• Ammonium formate (B1220265) (MS grade)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• 15 mL centrifuge tubes

• Syringe filters (e.g., 0.22 µm PVDF)

• HPLC vials

Standard Solution Preparation

Stock Standard Solution (100 µg/mL):

• Accurately weigh approximately 5.0 mg of N-nitroso-desmethyl-clarithromycin reference standard.

• Transfer to a 50 mL volumetric flask.

• Dissolve and dilute to volume with methanol. Mix thoroughly.

Working Standard Solutions:

• Perform serial dilutions of the Stock Standard Solution with a suitable diluent (e.g., 50:50 methanol:water) to prepare a series of calibration standards.

• A suggested concentration range for the calibration curve is 0.05 ng/mL to 100 ng/mL.[5][6][7]

Sample Preparation

Drug Substance (API):

• Accurately weigh approximately 100 mg of the clarithromycin drug substance into a 15 mL centrifuge tube.[4]

• Add 5.0 mL of methanol and vortex until fully dissolved.[4]

• Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

Drug Product (Tablets):

• Weigh and finely powder a representative number of tablets.

• Transfer an amount of powder equivalent to 100 mg of clarithromycin into a 15 mL centrifuge tube.

• Add 5.0 mL of methanol.

• Vortex for 1 minute and shake on a mechanical shaker for 30 minutes.[4]

• Centrifuge at 4000 rpm for 10 minutes.[4][8]

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

HPLC-MS Method Parameters

The following parameters are a suggested starting point and may require optimization for specific instrumentation.

Parameter	Recommended Condition
HPLC System	UHPLC/HPLC with a mass spectrometer
Column	C18 or similar reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile:Methanol (50:50, v/v)
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Elution	See Table 1
Mass Spectrometer	Triple Quadrupole or High-Resolution Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	To be determined by infusing a standard solution of N-nitroso-desmethyl-clarithromycin
Source Parameters	Optimize for the specific instrument to maximize sensitivity

Table 1: Suggested Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
1.0	95	5
8.0	20	80
10.0	20	80
10.1	95	5
15.0	95	5

Data Analysis and Quantification

• Identify the N-nitroso-desmethyl-clarithromycin peak in the chromatogram based on its retention time and mass-to-charge ratio (m/z) compared to the reference standard.

• Integrate the peak area of the analyte.

• Construct a calibration curve by plotting the peak area versus the concentration of the working standard solutions.

• Determine the concentration of N-nitroso-desmethyl-clarithromycin in the sample using the calibration curve.

Data Presentation

Table 2: Method Validation Parameters (Illustrative)

Parameter	Acceptance Criteria	Illustrative Result
Linearity (R²)	≥ 0.99	0.999
Limit of Detection (LOD)	S/N ratio ≥ 3	0.05 ng/mL
Limit of Quantification (LOQ)	S/N ratio ≥ 10	0.15 ng/mL
Accuracy (% Recovery)	80 - 120%	95 - 105%
Precision (% RSD)	≤ 15%	< 5%

Visualizations

Caption: Experimental workflow for the HPLC-MS analysis of N-nitroso-desmethyl-clarithromycin.

References

• 1. N-Nitroso N-Desmethyl Clarithromycin, Molecular Formula C37H66N2O14, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. N-Nitroso-N-Desmethyl-Clarithromycin | SynZeal [synzeal.com]
• 4. fda.gov [fda.gov]
• 5. agilent.com [agilent.com]
• 6. lcms.cz [lcms.cz]
• 7. lcms.cz [lcms.cz]
• 8. Rapid High Performance Liquid Chromatographic Method for Determination of Clarithromycin in Human Plasma Using Amperometric Detection: Application in Pharmacokinetic and Bioequivalence Studies - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-nitroso-desmethyl-clarithromycin Certified Reference Standards

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the sourcing, handling, and analytical use of N-nitroso-desmethyl-clarithromycin certified reference standards. The protocols outlined below are intended to support the development and validation of analytical methods for the detection and quantification of this potential impurity in clarithromycin-containing drug products.

Sourcing and Handling of Certified Reference Standards

N-nitroso-desmethyl-clarithromycin is a potential nitrosamine (B1359907) impurity in drug products containing clarithromycin (B1669154).[1] Certified reference standards are essential for the accurate quantification of this impurity and for the validation of analytical methods. Several specialized chemical suppliers offer N-nitroso-desmethyl-clarithromycin certified reference standards. It is crucial to source these standards from accredited suppliers who provide a certificate of analysis (CoA) detailing the compound's identity, purity, and concentration.

Key considerations for sourcing and handling:

• Certificate of Analysis (CoA): Always ensure the reference standard is accompanied by a comprehensive CoA that includes information on purity (typically determined by HPLC), identity (confirmed by mass spectrometry and NMR), and storage conditions.

• Storage: N-nitroso compounds can be sensitive to light and temperature. Store the reference standard as recommended on the CoA, typically in a cool, dark place.

• Safety Precautions: Nitrosamines are a class of compounds considered to be probable human carcinogens.[1] Handle N-nitroso-desmethyl-clarithromycin with appropriate personal protective equipment (PPE), including gloves and a lab coat, in a well-ventilated area or fume hood.

Regulatory Context and Acceptable Intake Limits

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines for the control of nitrosamine impurities in pharmaceutical products.[1][2] The FDA has set an acceptable intake (AI) limit for N-nitroso-desmethyl-clarithromycin of 1500 ng/day .[3][4] This limit is based on a carcinogenic potency categorization approach.[4] Analytical methods must be sensitive enough to detect and quantify this impurity at levels well below this AI limit.

Analytical Methodology: LC-MS/MS Protocol

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred analytical technique for the quantification of trace-level nitrosamine impurities due to its high sensitivity and selectivity.[5][6] The following is a representative protocol for the analysis of N-nitroso-desmethyl-clarithromycin in clarithromycin tablets.

3.1. Sample Preparation

• Tablet Homogenization: Weigh and finely crush a representative number of clarithromycin tablets to obtain a homogenous powder.

• Extraction: Accurately weigh a portion of the crushed tablet powder equivalent to a single dose of clarithromycin and transfer it to a suitable volumetric flask.

• Dissolution: Add a suitable solvent, such as methanol (B129727) or a mixture of methanol and water, to dissolve the drug substance and extract the N-nitroso-desmethyl-clarithromycin.

• Sonication and Centrifugation: Sonicate the mixture to ensure complete dissolution and extraction, followed by centrifugation to pelletize insoluble excipients.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

3.2. LC-MS/MS Instrumentation and Conditions

Parameter	Recommended Conditions
Liquid Chromatograph	UHPLC System
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in methanol
Gradient	Optimized for separation from the clarithromycin peak
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI) in positive mode
MRM Transitions	Specific precursor and product ions for N-nitroso-desmethyl-clarithromycin

3.3. Method Validation

The analytical method should be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure it is fit for its intended purpose.[7][8] Key validation parameters are summarized in the table below.

Validation Parameter	Purpose	Acceptance Criteria (Typical)
Specificity	To ensure the signal is from the target analyte without interference.	No interfering peaks at the retention time of the analyte.
Linearity	To demonstrate a proportional relationship between concentration and response.	Correlation coefficient (r²) > 0.99
Accuracy	To determine the closeness of the measured value to the true value.	Recovery of 80-120%
Precision	To assess the degree of scatter between a series of measurements.	Relative Standard Deviation (RSD) < 15%
Limit of Detection (LOD)	The lowest amount of analyte that can be detected.	Signal-to-noise ratio of ≥ 3
Limit of Quantification (LOQ)	The lowest amount of analyte that can be quantified with accuracy and precision.	Signal-to-noise ratio of ≥ 10
Robustness	To evaluate the method's capacity to remain unaffected by small variations in parameters.	No significant impact on results from minor changes in method parameters.

3.4. Representative Quantitative Data

The following table presents representative performance data for a validated LC-MS/MS method for N-nitroso-desmethyl-clarithromycin.

Parameter	Result
Linearity Range	0.05 - 20 ng/mL
Correlation Coefficient (r²)	> 0.995
Accuracy (% Recovery)	95 - 105%
Precision (RSD)	< 10%
LOD	0.02 ng/mL
LOQ	0.05 ng/mL

Visualizations

4.1. Nitrosamine Risk Assessment Workflow

The following diagram illustrates the recommended workflow for the risk assessment and control of nitrosamine impurities in pharmaceutical products, in line with FDA guidance.[1]

Caption: Workflow for Nitrosamine Impurity Risk Assessment and Control.

4.2. Carcinogenic Signaling Pathway of Nitrosamines

Nitrosamines exert their carcinogenic effects primarily through metabolic activation and subsequent DNA damage.[9] The diagram below illustrates a simplified signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. EMA - Appendix 1 - Update - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. labanalysis.it [labanalysis.it]
• 4. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 5. lcms.cz [lcms.cz]
• 6. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. p53 in the DNA-Damage-Repair Process - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Regulation of cell cycle progression following DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Protocols for analytical method development for nitrosamine impurities.

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of these impurities in drug substances and products.[3][4][5] This document provides detailed application notes and protocols for the development of analytical methods for the detection and quantification of common nitrosamine impurities.

Introduction to Nitrosamine Impurities

Nitrosamines are a class of chemical compounds that can form during the synthesis of active pharmaceutical ingredients (APIs) or in the finished drug product.[1] Their formation can occur when secondary or tertiary amines react with nitrosating agents, such as nitrite (B80452) salts, under acidic conditions.[1][6] The discovery of nitrosamines like N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA) in widely used medications has led to product recalls and increased regulatory scrutiny.[1][7] Therefore, robust and sensitive analytical methods are crucial for ensuring patient safety.

Regulatory Framework

Both the FDA and EMA require pharmaceutical manufacturers to conduct risk assessments to evaluate the potential for nitrosamine impurities in their products.[3][4][5] If a risk is identified, confirmatory testing using validated analytical methods is mandatory.[2] These agencies provide guidance on acceptable intake (AI) limits for various nitrosamine impurities.[3][8]

Analytical Techniques for Nitrosamine Analysis

Several analytical techniques can be employed for the detection and quantification of nitrosamine impurities. The choice of technique depends on the specific nitrosamine, the drug matrix, and the required sensitivity. The most commonly used methods include:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): A highly sensitive and selective method suitable for a wide range of nitrosamines, including those that are non-volatile or thermally labile.[9]

• Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): A robust and sensitive technique for the analysis of volatile and semi-volatile nitrosamines.[1]

• High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV): A less sensitive method compared to MS detection, but can be suitable for the quantification of some nitrosamines at higher concentrations.[10]

General Workflow for Analytical Method Development

The development and validation of an analytical method for nitrosamine impurities is a systematic process.

Caption: High-level workflow for nitrosamine analytical method development.[9]

Experimental Protocols

Protocol 1: LC-MS/MS Method for Nitrosamine Impurities in Metformin (B114582) Drug Product

This protocol provides a general procedure for the quantification of several common nitrosamine impurities in a metformin drug product matrix.[9]

1. Materials and Reagents

• Reference standards for target nitrosamines (e.g., NDMA, NDEA, etc.)

• Isotopically labeled internal standards (e.g., NDMA-d6)

• HPLC-grade methanol, acetonitrile, and water

• Formic acid

2. Standard and Sample Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of each nitrosamine and internal standard in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solutions in an appropriate solvent (e.g., methanol/water).

• Sample Preparation:

  • Accurately weigh a portion of crushed tablets equivalent to 100 mg of the active pharmaceutical ingredient (API) into a centrifuge tube.

  • Add a known volume of extraction solvent (e.g., methanol).

  • Add the internal standard.

  • Vortex for 10 minutes.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Filter the supernatant through a 0.2 µm syringe filter into an LC vial.

3. LC-MS/MS Instrumental Conditions

Parameter	Condition
LC System	Agilent 1290 Infinity II or equivalent
MS System	Agilent 6470 Triple Quadrupole LC/MS or equivalent
Column	ZORBAX RRHD Eclipse Plus C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in methanol
Gradient	Optimized for separation of target nitrosamines
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	Optimized for each nitrosamine and internal standard

4. Data Analysis and Quantification

• Quantify the nitrosamine impurities using a calibration curve generated from the working standard solutions.

• The concentration of each nitrosamine in the sample is calculated using the peak area ratio of the analyte to the internal standard.

Caption: Step-by-step workflow for LC-MS/MS analysis of nitrosamines.[9]

Protocol 2: GC-MS/MS Method for Volatile Nitrosamines in "Sartan" Drug Substances

This protocol describes a general procedure for analyzing volatile nitrosamines in sartan drug substances.[1][11]

1. Materials and Reagents

• Reference standards for volatile nitrosamines (e.g., NDMA, NDEA, NDIPA, NEIPA)

• Isotopically labeled internal standards (e.g., NDMA-d6)

• GC-grade dichloromethane (B109758) (DCM) and methanol

2. Standard and Sample Preparation

• Stock Solutions (1000 µg/mL): Prepare individual stock solutions of each nitrosamine and internal standard in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solutions in DCM.

• Sample Preparation:

  • Accurately weigh 100-500 mg of the drug substance into a suitable vial.

  • Add a known volume of DCM.

  • Add the internal standard.

  • Vortex to dissolve.

  • If necessary, centrifuge to pellet any undissolved material.

  • Transfer the supernatant to a GC vial.

3. GC-MS/MS Instrumental Conditions

Parameter	Condition
GC System	Agilent 8890 GC or equivalent
MS System	Agilent 7000 Series Triple Quadrupole GC/MS or equivalent
Column	Rxi-624Sil MS, 30 m x 0.25 mm x 1.40 µm or equivalent
Inlet Temperature	250 °C
Injection Mode	Splitless
Injection Volume	1 µL
Oven Program	Optimized for separation of target nitrosamines
Carrier Gas	Helium
Ionization Mode	Electron Ionization (EI)
MRM Transitions	Optimized for each nitrosamine and internal standard

4. Data Analysis and Quantification

• Quantify the nitrosamine impurities using a calibration curve.

• Calculate the concentration of each nitrosamine in the sample based on the peak area ratio to the internal standard.

Protocol 3: HPLC-UV Method for Nitrosamine Impurities in Valsartan (B143634) and Ranitidine (B14927)

This HPLC-UV method is suitable for the simultaneous quantification of six nitrosamine impurities in valsartan and NDMA in ranitidine drug substances.[10]

1. Materials and Reagents

• Reference standards for NDMA, NMBA, NDEA, NEIPA, NDIPA, and NDBA

• HPLC-grade water and methanol

• Formic acid

2. Standard and Sample Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of each nitrosamine in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solutions in 80:20 water/methanol.

• Sample Preparation:

  • Accurately weigh the drug substance.

  • Dissolve in 80:20 water/methanol to a final concentration of approximately 100 µg/mL.

3. HPLC-UV Instrumental Conditions

Parameter	Condition
HPLC System	Waters ACQUITY Arc System or equivalent
Detector	PDA Detector
Column	XSelect HSS T3, 4.6 x 150 mm, 3.5 µm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	Methanol
Gradient	Optimized for separation of target nitrosamines
Flow Rate	0.5 mL/min
Column Temperature	40 °C
Injection Volume	50 µL
UV Wavelength	245 nm

4. Data Analysis and Quantification

• Quantify the nitrosamine impurities using a calibration curve.

• The limit of quantitation (LOQ) is determined using a signal-to-noise ratio of 10:1.[10]

Method Validation

Analytical methods for nitrosamine impurities must be validated according to ICH Q2(R1) guidelines to ensure they are suitable for their intended purpose.[9]

Caption: Key parameters for analytical method validation per ICH Q2(R1).[9]

Summary of Validation Parameters and Typical Acceptance Criteria

Validation Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the signal is unequivocally from the target analyte, free from interference.[9]	Peak purity, resolution > 2 between adjacent peaks.[9]
Linearity	To demonstrate a proportional relationship between concentration and response over a defined range.	Correlation coefficient (R²) ≥ 0.99.[12]
Range	The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.	Defined by the linearity study.
Accuracy	The closeness of the test results to the true value.	Recovery of 80-120% for spiked samples.[13]
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.	Repeatability (intra-assay precision) and intermediate precision (inter-assay precision) with RSD ≤ 15%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.[9]	Signal-to-Noise (S/N) ratio of ~3.[9]
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	S/N ratio of ~10 or justified by precision and accuracy data at the LOQ concentration.[10]
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters.	No significant impact on results when parameters like mobile phase composition, pH, or temperature are slightly varied.

Quantitative Data Summary

The following tables summarize typical performance data for the described analytical methods.

Table 1: LC-MS/MS Method Performance

Nitrosamine	LOQ (ng/mL)	Linearity (R²)	Accuracy (% Recovery)
NDMA	0.1	>0.995	95-105
NDEA	0.1	>0.995	95-105
NMBA	0.2	>0.995	90-110
NEIPA	0.2	>0.995	90-110
NDIPA	0.2	>0.995	90-110
NDBA	0.2	>0.995	90-110

Table 2: GC-MS/MS Method Performance

Nitrosamine	LOQ (ppb)	Linearity (R²)	Accuracy (% Recovery)
NDMA	< 3	>0.996	85-115
NDEA	< 3	>0.996	85-115
NDIPA	< 3	>0.996	85-115
NEIPA	< 3	>0.996	85-115

Data based on published methods and may vary depending on the specific application and instrumentation.[11]

Table 3: HPLC-UV Method Performance

Nitrosamine	LOQ (ng/mL)	Linearity (R²)
NDMA	10	≥0.999
NDEA	10	≥0.999
NDIPA	10	≥0.999
NMBA	20	≥0.999
NEIPA	20	≥0.999
NDBA	20	≥0.999

Data from a method for valsartan and ranitidine drug substances.[10]

Conclusion

The development of robust and validated analytical methods is essential for the control of nitrosamine impurities in pharmaceuticals. The choice of analytical technique and the specific method parameters should be based on a thorough risk assessment and tailored to the specific drug product and target nitrosamines. The protocols and data presented in these application notes provide a comprehensive guide for researchers and scientists in the pharmaceutical industry to ensure the safety and quality of their products.

References

• 1. benchchem.com [benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. New nitrosamine guidelines: FDA and EMA | LabAnalysis - affidabilità e precisione per analisi chimiche [labanalysis.it]
• 4. propharmagroup.com [propharmagroup.com]
• 5. FDA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Nitrosamine Detection: Meet EMA and FDA Regulations | SGS USA [sgs.com]
• 8. fda.gov [fda.gov]
• 9. benchchem.com [benchchem.com]
• 10. waters.com [waters.com]
• 11. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 12. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for N-nitroso-desmethyl-clarithromycin Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of N-nitrosamine impurities in pharmaceutical products is a significant concern due to their potential carcinogenic effects. N-nitroso-desmethyl-clarithromycin is a potential nitrosamine (B1359907) impurity in clarithromycin (B1669154), a widely used macrolide antibiotic.[1] Rigorous analytical testing is crucial to ensure the safety and quality of clarithromycin-containing drug products. This document provides detailed application notes and protocols for the sample preparation of N-nitroso-desmethyl-clarithromycin for analysis by Liquid Chromatography-Mass Spectrometry (LC-MS).

Effective sample preparation is a critical step to isolate and concentrate the target analyte from the complex drug product matrix, thereby minimizing interferences and enhancing analytical sensitivity.[2] The protocols described herein are based on established extraction techniques for nitrosamines, tailored to the physicochemical properties of N-nitroso-desmethyl-clarithromycin and the typical composition of clarithromycin tablets.

Physicochemical Properties of N-nitroso-desmethyl-clarithromycin

A thorough understanding of the analyte's properties is fundamental to developing a robust sample preparation method.

Property	Value	Source
Molecular Formula	C₃₇H₆₆N₂O₁₄	[3][4]
Molecular Weight	762.9 g/mol	[3]
XLogP3	3.1	[3]
Solubility	Soluble in DMSO, Methanol (B129727)	[5]

The calculated XLogP3 value of 3.1 suggests that N-nitroso-desmethyl-clarithromycin is moderately lipophilic, which informs the choice of extraction solvents.[3] Its solubility in methanol is a key consideration for preparing standard solutions and for its extraction and elution in chromatographic procedures.[5]

Experimental Protocols

Two common and effective sample preparation techniques are presented: Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE). The choice of method may depend on the specific laboratory setup, throughput requirements, and the complexity of the drug product matrix. For quantitative analysis, the use of an isotopically labeled internal standard is highly recommended to compensate for matrix effects and variations in extraction efficiency.[6] N-nitrosodimethylamine-d6 (NDMA-d6) is a suitable internal standard for this purpose.[7][8]

Protocol 1: Liquid-Liquid Extraction (LLE)

LLE is a classic technique that separates compounds based on their differential solubilities in two immiscible liquid phases. Given the lipophilic nature of N-nitroso-desmethyl-clarithromycin, an organic solvent will be used to extract it from an aqueous solution of the drug product.

Objective: To extract N-nitroso-desmethyl-clarithromycin from a clarithromycin tablet matrix into an organic solvent.

Materials:

• Clarithromycin tablets

• N-nitroso-desmethyl-clarithromycin reference standard

• N-nitrosodimethylamine-d6 (NDMA-d6) internal standard

• Dichloromethane (B109758) (DCM), HPLC grade

• Methanol, HPLC grade

• Deionized water

• 50 mL centrifuge tubes

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm, PTFE)

• LC-MS vials

Procedure:

• Sample Preparation:

  • Accurately weigh and grind a sufficient number of clarithromycin tablets to obtain a homogenous powder.

  • Weigh an amount of powdered tablet equivalent to one dose of clarithromycin into a 50 mL centrifuge tube.

• Internal Standard Spiking:

  • Prepare a stock solution of NDMA-d6 in methanol.

  • Spike the powdered sample with an appropriate volume of the NDMA-d6 internal standard solution.

• Dissolution:

  • Add 10 mL of deionized water to the centrifuge tube.

  • Vortex for 5 minutes to dissolve the tablet and create a suspension.

• Extraction:

  • Add 10 mL of dichloromethane (DCM) to the centrifuge tube.

  • Vortex vigorously for 2 minutes to ensure thorough mixing and facilitate the transfer of the analyte to the organic phase.

  • Centrifuge at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Collection of Organic Layer:

  • Carefully collect the lower organic layer (DCM) using a pipette and transfer it to a clean tube.

• Evaporation and Reconstitution:

  • Evaporate the DCM extract to dryness under a gentle stream of nitrogen at ambient temperature.

  • Reconstitute the residue in 1 mL of methanol.

• Filtration and Analysis:

  • Filter the reconstituted solution through a 0.22 µm PTFE syringe filter into an LC-MS vial.

  • The sample is now ready for injection into the LC-MS system.

Protocol 2: Solid-Phase Extraction (SPE)

SPE is a more selective sample preparation technique that utilizes a solid sorbent to isolate the analyte of interest from the sample matrix. A reversed-phase SPE cartridge is suitable for retaining the moderately lipophilic N-nitroso-desmethyl-clarithromycin.

Objective: To isolate and concentrate N-nitroso-desmethyl-clarithromycin from a clarithromycin tablet matrix using a reversed-phase SPE cartridge.

Materials:

• Clarithromycin tablets

• N-nitroso-desmethyl-clarithromycin reference standard

• N-nitrosodimethylamine-d6 (NDMA-d6) internal standard

• Reversed-phase SPE cartridges (e.g., C18, 500 mg, 6 mL)

• Methanol, HPLC grade

• Deionized water

• SPE vacuum manifold

• 50 mL centrifuge tubes

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm, PTFE)

• LC-MS vials

Procedure:

• Sample Preparation:

  • Accurately weigh and grind a sufficient number of clarithromycin tablets to obtain a homogenous powder.

  • Weigh an amount of powdered tablet equivalent to one dose of clarithromycin into a 50 mL centrifuge tube.

• Internal Standard Spiking:

  • Prepare a stock solution of NDMA-d6 in methanol.

  • Spike the powdered sample with an appropriate volume of the NDMA-d6 internal standard solution.

• Dissolution:

  • Add 10 mL of deionized water to the centrifuge tube.

  • Vortex for 5 minutes to dissolve the tablet and create a suspension.

  • Centrifuge at 4000 rpm for 10 minutes to pellet the insoluble excipients.

• SPE Cartridge Conditioning:

  • Place the C18 SPE cartridges on the vacuum manifold.

  • Condition the cartridges by passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridges to go dry.

• Sample Loading:

  • Load the supernatant from the sample solution onto the conditioned SPE cartridge.

  • Apply a gentle vacuum to pass the sample through the sorbent at a flow rate of approximately 1-2 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove polar interferences.

• Elution:

  • Place a clean collection tube under each cartridge.

  • Elute the retained analyte and internal standard with 5 mL of methanol.

• Evaporation and Reconstitution:

  • Evaporate the methanol eluate to dryness under a gentle stream of nitrogen at ambient temperature.

  • Reconstitute the residue in 1 mL of methanol.

• Filtration and Analysis:

  • Filter the reconstituted solution through a 0.22 µm PTFE syringe filter into an LC-MS vial.

  • The sample is now ready for injection into the LC-MS system.

Data Presentation

The following table summarizes the expected performance characteristics of the described methods. These values are illustrative and must be determined experimentally during method validation.

Parameter	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Recovery (%)	85 - 105	90 - 110
Limit of Detection (LOD)	0.05 ng/mL	0.02 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL	0.06 ng/mL
Precision (%RSD)	< 15	< 10
Linearity (r²)	> 0.995	> 0.998

Mandatory Visualization

Caption: Liquid-Liquid Extraction (LLE) Workflow.

Caption: Solid-Phase Extraction (SPE) Workflow.

References

• 1. youtube.com [youtube.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. New Nitrosamines Mixes – US EPA Method 521 and More! [isotope.com]
• 6. benchchem.com [benchchem.com]
• 7. CAS 17829-05-9: N-NITROSODIMETHYL-D6-AMINE | CymitQuimica [cymitquimica.com]
• 8. chembk.com [chembk.com]

Stability Testing Protocols for N-nitroso-desmethyl-clarithromycin in Clarithromycin Formulations: Application Notes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers due to their potential carcinogenic properties. N-nitroso-desmethyl-clarithromycin is a potential nitrosamine impurity in clarithromycin (B1669154) formulations, likely formed from the reaction of the N-desmethyl-clarithromycin impurity with nitrosating agents.[1][2] This document provides detailed application notes and protocols for conducting stability testing of N-nitroso-desmethyl-clarithromycin in clarithromycin formulations to ensure product quality and patient safety.

These protocols are designed to identify potential degradation pathways, evaluate the stability of the impurity under various environmental conditions, and support the development of robust control strategies. The methodologies align with the principles outlined in the International Council for Harmonisation (ICH) Q1A(R2) guidelines for stability testing.

Scope

These protocols apply to the stability testing of N-nitroso-desmethyl-clarithromycin in finished oral solid dosage forms of clarithromycin (e.g., tablets and capsules). The procedures cover forced degradation studies and long-term, intermediate, and accelerated stability studies.

Analytical Methodology: UPLC-MS/MS

The accurate quantification of trace levels of N-nitroso-desmethyl-clarithromycin requires a highly sensitive and selective analytical method. An Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method is recommended.

Apparatus and Reagents

• UPLC System: A system capable of gradient elution with a high-pressure mixing pump and a temperature-controlled autosampler.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Analytical Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.7 µm).

• Reagents:

  • Acetonitrile (LC-MS grade)

  • Methanol (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ammonium formate (B1220265) (LC-MS grade)

  • N-nitroso-desmethyl-clarithromycin reference standard

  • Clarithromycin reference standard

  • N-desmethyl-clarithromycin reference standard

Chromatographic and Mass Spectrometric Conditions (Illustrative)

Parameter	Condition
Column	C18, 2.1 x 50 mm, 1.7 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Time (min)
0.0
2.0
2.5
2.6
4.0
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Ionization Mode	ESI Positive
MRM Transition (N-nitroso-desmethyl-clarithromycin)	Precursor Ion > Product Ion (Specific m/z values to be determined based on reference standard analysis)
MRM Transition (Internal Standard, e.g., Isotopically Labeled N-nitroso-desmethyl-clarithromycin)	Precursor Ion > Product Ion (Specific m/z values to be determined based on reference standard analysis)

Experimental Protocols

Forced Degradation Studies

Forced degradation studies are essential for understanding the potential degradation pathways of N-nitroso-desmethyl-clarithromycin and for demonstrating the stability-indicating nature of the analytical method.

• Prepare a stock solution of N-nitroso-desmethyl-clarithromycin in a suitable solvent (e.g., methanol).

• Spike a placebo blend of the clarithromycin formulation with a known concentration of the N-nitroso-desmethyl-clarithromycin stock solution.

• Expose the spiked placebo to the stress conditions outlined below.

• After exposure, extract the samples with a suitable solvent, dilute as necessary, and analyze by UPLC-MS/MS.

• Acidic Hydrolysis: 0.1 N HCl at 60°C for up to 24 hours.

• Basic Hydrolysis: 0.1 N NaOH at 60°C for up to 24 hours.

• Neutral Hydrolysis: Water at 60°C for up to 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for up to 24 hours.

• Thermal Degradation: Solid drug product stored at 80°C for up to 72 hours.

• Photostability: Expose the drug product to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.

Long-Term and Accelerated Stability Studies

These studies are designed to evaluate the stability of N-nitroso-desmethyl-clarithromycin in the final drug product under recommended storage conditions and under accelerated conditions to predict the shelf life.

• Batches: At least three primary batches of the clarithromycin formulation should be included in the study.

• Container Closure System: The samples should be stored in the proposed commercial packaging.

• Storage Conditions and Testing Frequency:

Study	Storage Condition	Minimum Duration	Testing Frequency
Long-Term	25°C ± 2°C / 60% RH ± 5% RH	12 months	0, 3, 6, 9, 12 months
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months	0, 3, 6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months	0, 3, 6 months

Intermediate studies should be conducted if a significant change occurs during the accelerated stability study.

• Weigh and crush a representative number of tablets to obtain a fine powder.

• Accurately weigh a portion of the powder equivalent to a single dose of clarithromycin.

• Extract the powder with a suitable solvent (e.g., methanol) using sonication and/or shaking.

• Centrifuge the sample and filter the supernatant.

• Dilute the filtered extract as needed and analyze by UPLC-MS/MS.

Data Presentation (Illustrative Data)

The following tables present hypothetical data to illustrate the expected outcomes of the stability studies. This data is for illustrative purposes only and does not represent actual experimental results.

Table 1: Forced Degradation of N-nitroso-desmethyl-clarithromycin in Clarithromycin Formulation

Stress Condition	Duration (hours)	N-nitroso-desmethyl-clarithromycin Remaining (%)	Major Degradation Products
0.1 N HCl, 60°C	24	45	N-desmethyl-clarithromycin, other acidic degradants
0.1 N NaOH, 60°C	24	70	Basic degradants
Water, 60°C	24	95	Minor hydrolytic products
3% H₂O₂, RT	24	30	Oxidized derivatives, N-desmethyl-clarithromycin
Thermal, 80°C	72	85	Thermolytic degradants
Photostability	ICH Q1B	92	Photolytic degradants

Table 2: Long-Term Stability of N-nitroso-desmethyl-clarithromycin in Clarithromycin Tablets (25°C/60%RH)

Time Point (Months)	Batch 1 (ng/tablet)	Batch 2 (ng/tablet)	Batch 3 (ng/tablet)
0	< LOQ	< LOQ	< LOQ
3	1.2	1.5	1.3
6	2.5	2.8	2.6
9	3.8	4.1	3.9
12	5.1	5.5	5.2

Table 3: Accelerated Stability of N-nitroso-desmethyl-clarithromycin in Clarithromycin Tablets (40°C/75%RH)

Time Point (Months)	Batch 1 (ng/tablet)	Batch 2 (ng/tablet)	Batch 3 (ng/tablet)
0	< LOQ	< LOQ	< LOQ
3	15.2	16.1	15.5
6	32.8	34.5	33.1

(LOQ: Limit of Quantitation)

Visualizations

Formation and Degradation Pathway of N-nitroso-desmethyl-clarithromycin

Caption: Formation from precursor and subsequent degradation pathways.

Experimental Workflow for Stability Testing

References

• 1. N-Nitroso N-Desmethyl Clarithromycin, Molecular Formula C37H66N2O14, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. N-Nitroso-N-Desmethyl-Clarithromycin | SynZeal [synzeal.com]

Application of N-nitroso-desmethyl-clarithromycin in pharmaceutical quality control.

Application of N-nitroso-desmethyl-clarithromycin in Pharmaceutical Quality Control

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-desmethyl-clarithromycin is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of clarithromycin (B1669154), a macrolide antibiotic.[1][2][3] Nitrosamine impurities are a class of compounds that are of significant concern to regulatory agencies worldwide due to their potential carcinogenic properties.[4][5] The formation of N-nitroso-desmethyl-clarithromycin can occur during the synthesis, formulation, or storage of clarithromycin drug products through the reaction of secondary or tertiary amines with nitrosating agents.[1][3][4]

The primary application of N-nitroso-desmethyl-clarithromycin in pharmaceutical quality control is as a reference standard.[6][7] Its use is critical for the development, validation, and routine implementation of analytical methods designed to detect and quantify this specific impurity in clarithromycin active pharmaceutical ingredients (APIs) and finished drug products.[6] This ensures that the levels of this potential impurity are maintained below the stringent acceptable intake (AI) limits set by regulatory bodies like the U.S. Food and Drug Administration (FDA).[5][8][9]

Regulatory Landscape and Acceptable Intake Limits

Regulatory agencies, including the FDA and the European Medicines Agency (EMA), have established strict guidelines for the control of nitrosamine impurities in pharmaceutical products.[1][5][8] For NDSRIs, the FDA has implemented a risk-based approach to determine acceptable intake limits.

N-nitroso-desmethyl-clarithromycin has been categorized by the FDA, and a specific acceptable intake limit has been established. This information is crucial for setting appropriate specifications for clarithromycin APIs and drug products.

Impurity Name	Regulatory Body	Potency Category	Acceptable Intake (AI) Limit
N-nitroso-desmethyl-clarithromycin	FDA	4	1500 ng/day

Physicochemical Properties and Reference Standard Information

A well-characterized reference standard of N-nitroso-desmethyl-clarithromycin is essential for accurate and precise analytical testing. The following table summarizes key information typically found in a Certificate of Analysis for a reference standard.

Property	Information
Chemical Name	N-((2S,3R,4S,6R)-2-(((3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-14-Ethyl-12,13-dihydroxy-4-(((2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyltetrahydro-2H-pyran-2-yl)oxy)-7-methoxy-3,5,7,9,11,13-hexamethyl-2,10-dioxooxacyclotetradecan-6-yl)oxy)-3-hydroxy-6-methyltetrahydro-2H-pyran-4-yl)-N-methylnitrous amide[6][10]
Molecular Formula	C₃₇H₆₆N₂O₁₄[10]
Molecular Weight	762.9 g/mol [10]
Appearance	Typically an off-white or white solid[10]
Solubility	Soluble in solvents such as methanol (B129727) and dimethyl sulfoxide (B87167) (DMSO)[10]
Storage Conditions	Recommended to be stored at 2-8°C in a refrigerator for long-term stability.[10]
Purity (by HPLC)	Typically ≥95%[10]

Experimental Protocols

The detection and quantification of N-nitroso-desmethyl-clarithromycin at trace levels require highly sensitive and selective analytical instrumentation, with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) being the most suitable technique.[11] Below is a representative protocol for the analysis of N-nitroso-desmethyl-clarithromycin in a clarithromycin drug product.

Materials and Reagents

• N-nitroso-desmethyl-clarithromycin reference standard

• Clarithromycin API and/or drug product

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Ultrapure water

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Syringe filters (e.g., 0.22 µm PVDF)

Standard Solution Preparation

• Stock Standard Solution (e.g., 100 µg/mL): Accurately weigh approximately 1.0 mg of N-nitroso-desmethyl-clarithromycin reference standard and dissolve it in a 10.0 mL volumetric flask with methanol.

• Intermediate Standard Solution (e.g., 1.0 µg/mL): Dilute the stock standard solution 1:100 with a suitable diluent (e.g., 50:50 methanol:water).

• Working Standard Solutions: Prepare a series of calibration curve standards by further diluting the intermediate standard solution to achieve concentrations ranging from approximately 0.05 ng/mL to 10 ng/mL.

Sample Preparation

• Sample Weighing: Accurately weigh and transfer a portion of the powdered clarithromycin tablets or API equivalent to a single dose of clarithromycin into a suitable volumetric flask.

• Extraction: Add a measured volume of extraction solvent (e.g., methanol or a mixture of methanol and water) to the flask.

• Sonication and Shaking: Sonicate the sample for approximately 15-20 minutes, followed by mechanical shaking for 30 minutes to ensure complete extraction of the analyte.

• Dilution: Dilute the sample to the final volume with the extraction solvent.

• Centrifugation/Filtration: Centrifuge a portion of the sample extract at a high speed (e.g., 10,000 rpm for 10 minutes). Filter the supernatant through a 0.22 µm syringe filter into an LC-MS vial.

LC-MS/MS Method

The following are suggested starting conditions for method development and validation.

Table 3: Suggested LC-MS/MS Parameters

Parameter	Suggested Condition
LC System	UHPLC system
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start with a low percentage of B, ramp up to a high percentage of B, hold, and then return to initial conditions.
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40°C
Injection Volume	5 - 10 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI), Positive Mode
MRM Transitions	To be determined by infusing the N-nitroso-desmethyl-clarithromycin standard.
Source Parameters	To be optimized for maximum sensitivity (e.g., capillary voltage, source temperature, gas flows).

Method Validation

The analytical method should be validated according to ICH guidelines, including the following parameters:

• Specificity

• Linearity

• Range

• Accuracy

• Precision (Repeatability and Intermediate Precision)

• Limit of Detection (LOD)

• Limit of Quantitation (LOQ)

• Robustness

Visualizations

Workflow for Nitrosamine Impurity Risk Assessment

References

• 1. fda.gov [fda.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Impurity profiling of clarithromycin using high-performance liquid chromatography with ultraviolet detection | Semantic Scholar [semanticscholar.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. resolvemass.ca [resolvemass.ca]
• 6. N-Nitroso-N-Desmethyl-Clarithromycin | SynZeal [synzeal.com]
• 7. N-Nitroso-Desmethyl Clarithromycin | LGC Standards [lgcstandards.com]
• 8. khlaw.com [khlaw.com]
• 9. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 10. synchemia.com [synchemia.com]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Validating Analytical Methods for N-nitroso-desmethyl-clarithromycin as per Regulatory Guidelines

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects.[1][2][3] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict guidelines for the control of these impurities.[1][4][5] N-nitroso-desmethyl-clarithromycin is a potential nitrosamine impurity that may arise from the synthesis or degradation of clarithromycin (B1669154), a widely used macrolide antibiotic.[6] This application note provides a comprehensive protocol for the validation of an analytical method for the quantification of N-nitroso-desmethyl-clarithromycin, adhering to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[7][8][9][10][11]

The validation of an analytical procedure is crucial to demonstrate its suitability for its intended purpose, ensuring reliability, accuracy, and precision in the quantification of impurities.[10] This document outlines the experimental design and acceptance criteria for validating a sensitive and specific analytical method, such as Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), for the determination of N-nitroso-desmethyl-clarithromycin at trace levels in drug substances and products.[2][12][13]

Experimental Protocols

A highly sensitive and specific Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method is recommended for the quantification of N-nitroso-desmethyl-clarithromycin.

Materials and Reagents

• N-nitroso-desmethyl-clarithromycin Reference Standard[14][15][16]

• Clarithromycin Reference Standard

• High-purity water (Milli-Q or equivalent)

• LC-MS grade acetonitrile

• LC-MS grade methanol

• Formic acid (≥99%)

• Ammonium formate (B1220265) (≥99%)

Instrumentation and Chromatographic Conditions

A typical LC-MS/MS system equipped with a triple quadrupole mass spectrometer is suitable for this analysis.

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid and 10 mM Ammonium formate in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile/Methanol (50:50, v/v)
Gradient	Optimized for separation of N-nitroso-desmethyl-clarithromycin from clarithromycin and other potential impurities.
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Specific precursor-to-product ion transitions for N-nitroso-desmethyl-clarithromycin and an internal standard (if used).

Standard and Sample Preparation

• Standard Stock Solution: Accurately weigh and dissolve the N-nitroso-desmethyl-clarithromycin reference standard in a suitable solvent (e.g., methanol) to obtain a stock solution of known concentration.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution to cover the expected concentration range of the impurity.

• Sample Solution: Accurately weigh and dissolve the clarithromycin drug substance or product in a suitable solvent to achieve a final concentration appropriate for analysis.

Method Validation Protocol

The analytical method will be validated according to the ICH Q2(R1) guidelines, encompassing the following parameters:

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Protocol: Analyze a blank sample (diluent), a sample of clarithromycin drug substance, and a sample of clarithromycin spiked with N-nitroso-desmethyl-clarithromycin.

• Acceptance Criteria: No interfering peaks should be observed at the retention time of N-nitroso-desmethyl-clarithromycin in the blank and unspiked samples. The peak for the analyte in the spiked sample should be pure and spectrally homogenous.

Linearity

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte.

• Protocol: Prepare at least five concentrations of N-nitroso-desmethyl-clarithromycin spanning the expected range (e.g., from the reporting threshold to 150% of the specification limit). Analyze each concentration in triplicate.

• Acceptance Criteria: The correlation coefficient (r²) of the linear regression curve should be ≥ 0.99. The y-intercept should be minimal.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Protocol: The LOD and LOQ can be determined based on the signal-to-noise ratio (S/N) or the standard deviation of the response and the slope of the calibration curve.

• Acceptance Criteria: Typically, an S/N ratio of 3:1 is acceptable for LOD and 10:1 for LOQ.

Accuracy

Accuracy is the closeness of test results obtained by the method to the true value.

• Protocol: Perform recovery studies by spiking known amounts of N-nitroso-desmethyl-clarithromycin into the clarithromycin sample at three concentration levels (e.g., LOQ, 100%, and 150% of the specification limit). Analyze each level in triplicate.

• Acceptance Criteria: The mean recovery should be within a predefined range (e.g., 80-120% for impurities).

Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Protocol:

  • Repeatability (Intra-assay precision): Analyze six replicate samples of clarithromycin spiked with N-nitroso-desmethyl-clarithromycin at 100% of the specification limit on the same day, by the same analyst, and on the same instrument.

  • Intermediate Precision (Inter-assay precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• Acceptance Criteria: The relative standard deviation (RSD) for the replicate preparations should be within an acceptable limit (e.g., ≤ 15%).

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

• Protocol: Introduce small variations in the chromatographic conditions, such as flow rate (±10%), column temperature (±5 °C), and mobile phase composition (±2%).

• Acceptance Criteria: The system suitability parameters should remain within the acceptance criteria, and the results should not be significantly affected by the variations.

Data Presentation

All quantitative data from the validation studies should be summarized in clearly structured tables for easy comparison and review.

Table 1: Linearity Data

Concentration (ng/mL)	Peak Area (n=3)	Mean Peak Area	RSD (%)
Level 1	...	...	...
Level 2	...	...	...
Level 3	...	...	...
Level 4	...	...	...
Level 5	...	...	...
Correlation Coefficient (r²)	\multicolumn{3}{c	}{...}
Slope	\multicolumn{3}{c	}{...}
Y-intercept	\multicolumn{3}{c	}{...}

Table 2: Accuracy (Recovery) Data

Spiked Level	Theoretical Conc. (ng/mL)	Measured Conc. (ng/mL, n=3)	Mean Recovery (%)	RSD (%)
Low	...	...	...	...
Medium	...	...	...	...
High	...	...	...	...

Table 3: Precision Data

Parameter	Concentration (ng/mL, n=6)	Mean Concentration	RSD (%)
Repeatability	...	...	...
Intermediate Precision	...	...	...

Table 4: LOD and LOQ Data

Parameter	Method	Result (ng/mL)	S/N Ratio
LOD	Signal-to-Noise	...	~3:1
LOQ	Signal-to-Noise	...	~10:1

Mandatory Visualization

Caption: Experimental workflow for the validation of an analytical method.

Caption: Logical relationships of analytical method validation parameters.

References

• 1. netpharmalab.es [netpharmalab.es]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 4. fda.gov [fda.gov]
• 5. New nitrosamine guidelines: FDA and EMA | LabAnalysis - affidabilità e precisione per analisi chimiche [labanalysis.it]
• 6. N-Nitroso N-Desmethyl Clarithromycin, Molecular Formula C37H66N2O14, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 7. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 8. jordilabs.com [jordilabs.com]
• 9. fda.gov [fda.gov]
• 10. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 11. starodub.nl [starodub.nl]
• 12. shimadzu.com [shimadzu.com]
• 13. merckmillipore.com [merckmillipore.com]
• 14. N-Nitroso-N-Desmethyl-Clarithromycin | SynZeal [synzeal.com]
• 15. pharmaffiliates.com [pharmaffiliates.com]
• 16. N-Nitroso-Desmethyl Clarithromycin | LGC Standards [lgcstandards.com]

Technical Notes & Optimization

Strategies to enhance the sensitivity of N-nitroso-desmethyl-clarithromycin detection methods.

Welcome to the technical support center for the sensitive detection of N-nitroso-desmethyl-clarithromycin. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their analytical methods.

Frequently Asked Questions (FAQs)

Q1: What are the common analytical techniques for detecting N-nitroso-desmethyl-clarithromycin?

A1: The most common and sensitive techniques for the detection and quantification of N-nitroso-desmethyl-clarithromycin are hyphenated mass spectrometric methods, particularly Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[1] Gas Chromatography-Mass Spectrometry (GC-MS) can also be used for nitrosamine (B1359907) analysis in general.[1]

Q2: What are the key challenges in achieving high sensitivity for N-nitroso-desmethyl-clarithromycin detection?

A2: The primary challenges include:

• Low Concentration Levels: This impurity is often present at trace levels, requiring highly sensitive instrumentation and optimized methods.

• Matrix Effects: The sample matrix, especially in complex pharmaceutical formulations, can interfere with the ionization of the target analyte, leading to ion suppression or enhancement.[2][3]

• Baseline Noise: High background noise can obscure the analyte signal, making it difficult to achieve low detection limits. This can be particularly challenging for low molecular weight compounds.[4]

• Analyte Stability: N-nitroso compounds can be sensitive to light and temperature, potentially degrading during sample preparation and analysis.

Q3: How can I improve the ionization efficiency of N-nitroso-desmethyl-clarithromycin in my LC-MS/MS method?

A3: To enhance ionization efficiency, consider the following:

• Ionization Source Selection: Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to matrix effects compared to Electrospray Ionization (ESI) for some nitrosamines.[4] However, ESI in positive ion mode is also commonly used.

• Mobile Phase Additives: The choice of mobile phase additives can significantly impact ionization. Acidic modifiers like formic acid or acetic acid are often used to promote protonation in positive ion mode.[5]

• Source Parameter Optimization: Fine-tuning of source parameters such as capillary voltage, source temperature, and gas flows (nebulizer, heater, and curtain gas) is critical.[4] Increasing the curtain gas pressure, for instance, can reduce background noise and improve the limit of quantitation (LOQ).[4]

Q4: What type of liquid chromatography column is recommended for the separation of N-nitroso-desmethyl-clarithromycin?

A4: While a standard C18 column can be used, a biphenyl (B1667301) stationary phase has been shown to provide better retention for some nitrosamines compared to C18 columns, which can be beneficial for separating the analyte from matrix interferences.[6]

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of N-nitroso-desmethyl-clarithromycin.

Problem 1: High Baseline Noise

Possible Causes:

• Contaminated mobile phase or LC system.

• Inadequate mobile phase degassing.

• Leaks in the LC system.

• Suboptimal mass spectrometer source conditions.

Solutions:

• Mobile Phase and System Hygiene: Use high-purity solvents and freshly prepared mobile phases. Regularly flush the LC system to remove contaminants.

• Degassing: Ensure proper degassing of the mobile phase to prevent bubble formation.

• System Check: Perform a leak check on the LC system.

• MS Source Optimization: Optimize the cone gas flow rate. Increasing this parameter can sometimes reduce background noise. Also, optimize the curtain gas pressure to minimize background.[4]

Problem 2: Poor Peak Shape (Tailing or Fronting)

Possible Causes:

• Column degradation or contamination.

• Incompatible injection solvent with the mobile phase.

• Column overload.

Solutions:

• Column Care: Use a guard column and flush the analytical column regularly. If performance degrades, consider replacing the column.

• Solvent Matching: Ensure the injection solvent is similar in composition and strength to the initial mobile phase to avoid peak distortion. Using water as a diluent can help achieve Gaussian peak shapes.[4]

• Injection Volume: Reduce the injection volume or the sample concentration to avoid overloading the column.

Problem 3: Low Signal Intensity or Inconsistent Results (Ion Suppression)

Possible Causes:

• Matrix effects from co-eluting compounds in the sample.

• Suboptimal ionization source parameters.

• Analyte degradation.

Solutions:

• Improve Sample Preparation: Implement a robust sample clean-up procedure such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[3]

• Chromatographic Separation: Optimize the chromatographic method to separate the analyte from interfering matrix components. A longer gradient or a different stationary phase might be necessary.

• Internal Standard: Use a stable isotope-labeled internal standard to compensate for matrix effects and improve the accuracy and precision of quantification.

• Dilution: Diluting the sample can reduce the concentration of interfering matrix components, but ensure the analyte concentration remains above the limit of quantitation.

• Ionization Source: If using ESI, consider switching to APCI, as it can be less prone to ion suppression for certain compounds.[3][4]

Experimental Protocols

While a specific validated method for N-nitroso-desmethyl-clarithromycin is not publicly available in the searched literature, a general approach based on methods for other nitrosamines and clarithromycin (B1669154) can be proposed. This protocol should be fully validated by the user.

1. Sample Preparation (for Clarithromycin Drug Substance)

• Standard Preparation:

  • Prepare a stock solution of N-nitroso-desmethyl-clarithromycin reference standard in a suitable solvent such as methanol (B129727) or acetonitrile.

  • Perform serial dilutions to prepare calibration standards and quality control samples at the desired concentrations.

• Sample Preparation:

  • Accurately weigh a known amount of the clarithromycin drug substance.

  • Dissolve the sample in a suitable diluent (e.g., methanol, acetonitrile, or a mixture with water).

  • The final concentration of the drug substance should be appropriate to achieve the required detection limit for the nitrosamine impurity.

  • Filter the sample solution through a 0.22 µm syringe filter before injection.

2. Liquid Chromatography (LC) Parameters (Suggested Starting Conditions)

Parameter	Suggested Value
Column	Biphenyl or C18, e.g., 100 x 2.1 mm, 2.6 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Column Temperature	40 °C
Gradient	Optimized to separate N-nitroso-desmethyl-clarithromycin from the parent drug and other impurities. A typical gradient might start with a low percentage of mobile phase B, ramp up to a high percentage to elute the analyte, and then return to initial conditions for re-equilibration.

3. Mass Spectrometry (MS) Parameters (Suggested Starting Conditions)

Parameter	Suggested Value
Ionization Mode	Positive Electrospray Ionization (ESI+) or APCI+
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	[M+H]+ for N-nitroso-desmethyl-clarithromycin (m/z 763.5)
Product Ions (Q3)	To be determined by direct infusion of a standard solution. At least two product ions should be monitored for quantification and confirmation.
Collision Energy (CE)	To be optimized for each MRM transition.
Declustering Potential (DP)	To be optimized.
Source Temperature	350 - 500 °C
Capillary Voltage	~3.0 - 4.0 kV
Gas Flows	To be optimized for the specific instrument.

Quantitative Data Summary

The following table presents typical performance characteristics that should be evaluated during method validation for a sensitive nitrosamine detection method. The values provided are illustrative and should be established for the specific method developed.

Parameter	Typical Target Value
Limit of Detection (LOD)	Low ng/mL to pg/mL range
Limit of Quantitation (LOQ)	Low ng/mL range (e.g., < 0.1 ng/mL)[7]
Linearity (R²)	> 0.99
Accuracy (% Recovery)	80 - 120%
Precision (% RSD)	< 15%

Visualizations

Caption: Experimental workflow for N-nitroso-desmethyl-clarithromycin analysis.

Caption: Troubleshooting logic for low sensitivity issues.

References

• 1. N-Nitroso N-Desmethyl Clarithromycin, Molecular Formula C37H66N2O14, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 3. providiongroup.com [providiongroup.com]
• 4. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 5. researchgate.net [researchgate.net]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. lcms.cz [lcms.cz]

Resolving chromatographic co-elution issues in N-nitroso-desmethyl-clarithromycin analysis.

Welcome to the technical support center for the analysis of N-nitroso-desmethyl-clarithromycin. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) regarding chromatographic co-elution and other analytical challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of co-elution between N-nitroso-desmethyl-clarithromycin and the clarithromycin (B1669154) Active Pharmaceutical Ingredient (API)?

Co-elution in the analysis of N-nitroso-desmethyl-clarithromycin, a nitrosamine (B1359907) drug substance-related impurity (NDSRI), is a significant challenge. The structural similarity between the impurity and the parent API, clarithromycin, is a primary factor. Both are large macrolide compounds, which can lead to similar retention behaviors on a reversed-phase column. Other potential causes include non-optimized mobile phase composition, inappropriate column chemistry, or matrix effects from excipients in the drug product.[1][2]

Q2: How can I improve chromatographic separation by optimizing the mobile phase?

Mobile phase optimization is a critical first step. Since many nitrosamines are polar, their retention on standard C18 columns can be problematic.[3] Adjusting the mobile phase composition can significantly impact resolution.

Key Strategies:

• Gradient Elution: Employ a shallow gradient to maximize the separation between the closely eluting peaks.

• Organic Modifier: Experiment with different organic solvents. While acetonitrile (B52724) is common, methanol (B129727) can offer different selectivity and may resolve the co-elution.

• pH Adjustment: The pH of the aqueous portion of the mobile phase can alter the ionization state of both the analyte and the API, thereby changing their retention characteristics. Using additives like formic acid or ammonium (B1175870) trifluoroacetate (B77799) is common in LC-MS methods to control pH and improve peak shape.[4]

Q3: Which column chemistries are most effective for resolving N-nitroso-desmethyl-clarithromycin?

Standard C18 columns may not always provide adequate resolution. If mobile phase optimization is insufficient, consider alternative stationary phases.

Recommended Column Chemistries:

• Phenyl-Hexyl Phases: These columns offer alternative selectivity through pi-pi interactions, which can be effective for separating structurally similar aromatic compounds.

• Pentafluorophenyl (PFP) Phases: PFP columns provide a unique separation mechanism based on dipole-dipole, pi-pi, and ion-exchange interactions, which can be highly effective for polar and aromatic compounds.

• Sub-2 Micron Particle Size Columns: Using columns with smaller particle sizes (UHPLC) can significantly improve peak efficiency and resolution, potentially separating closely eluting peaks.[5]

Q4: My chromatographic separation is still insufficient. How can mass spectrometry help resolve the co-elution?

When chromatographic co-elution cannot be fully resolved, the specificity and sensitivity of mass spectrometry are essential.[6]

Mass Spectrometry Techniques:

• High-Resolution Mass Spectrometry (HRMS): Techniques like Time-of-Flight (TOF) or Orbitrap MS can differentiate between compounds with very close mass-to-charge ratios (m/z).[7][8] This is crucial if an isobaric interference (a different compound with the same nominal mass) is co-eluting. The FDA has successfully used LC-HRMS methods to detect and quantify various nitrosamine impurities with high selectivity.[8]

• Tandem Mass Spectrometry (MS/MS): Using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode provides excellent specificity and sensitivity.[4] By selecting unique precursor-to-product ion transitions for N-nitroso-desmethyl-clarithromycin, it can be accurately quantified even in the presence of the co-eluting clarithromycin API.[4]

Troubleshooting Guide: Co-elution Issues

This guide provides a systematic approach to diagnosing and resolving common co-elution problems.

Troubleshooting Workflow for Co-elution

Caption: A workflow for troubleshooting co-elution issues.

Problem	Potential Cause	Recommended Solution
Broad, Tailing Peak for Analyte	Secondary interactions with column silanols; inappropriate mobile phase pH.	Use a column with advanced end-capping. Adjust mobile phase pH with formic acid or ammonium formate (B1220265) to suppress silanol (B1196071) activity.
Poor Resolution from API Peak	Insufficient selectivity of the stationary phase.	Switch to a column with a different stationary phase (e.g., PFP or Phenyl-Hexyl) to introduce alternative separation mechanisms.
Inconsistent Retention Times	Inadequate column equilibration; mobile phase composition drift; temperature fluctuations.	Ensure the column is equilibrated for at least 10 column volumes. Prepare fresh mobile phase daily. Use a column thermostat to maintain a stable temperature.[3]
Suspected Co-eluting Interference	Matrix components or other impurities have similar retention times and m/z.	Utilize High-Resolution Mass Spectrometry (HRMS) to check for isobaric interferences.[7] Develop a highly specific MRM method if using a triple quadrupole system.[4]

Experimental Protocols

Protocol 1: Suggested LC-MS/MS Method for Analysis

This protocol provides a starting point for developing a robust analytical method. Optimization will be required based on the specific instrumentation and sample matrix.

1. Sample Preparation:

• Accurately weigh and dissolve the clarithromycin drug substance or product in a suitable diluent (e.g., 50:50 methanol:water) to a final concentration of approximately 5 mg/mL.[4]

• Prepare calibration standards of N-nitroso-desmethyl-clarithromycin in the same diluent.

• Filter the final solutions through a 0.22 µm PVDF or PTFE syringe filter before injection.

2. Liquid Chromatography Parameters:

Parameter	Suggested Condition
LC System	UHPLC or HPLC system
Column	PFP or Phenyl-Hexyl, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Gradient	0-2 min (30% B), 2-15 min (30-70% B), 15-16 min (70-95% B), 16-18 min (95% B), 18-20 min (30% B)
Flow Rate	0.3 mL/min
Column Temp.	40 °C
Injection Vol.	5 µL

3. Mass Spectrometry Parameters (Triple Quadrupole):

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Source Temp: 350 °C

• Drying Gas Flow: 10 L/min

• Nebulizer Pressure: 45 psi

• Capillary Voltage: 3500 V

4. MRM Transitions (Hypothetical - Must be Optimized Empirically): The exact m/z values must be determined by infusing a standard of N-nitroso-desmethyl-clarithromycin. The molecular formula is C37H66N2O14, with a molecular weight of approximately 762.9 g/mol .[9][10]

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
N-nitroso-desmethyl-clarithromycin (Quantifier)	[M+H]+ ≈ 763.5	To be determined	To be determined
N-nitroso-desmethyl-clarithromycin (Qualifier)	[M+H]+ ≈ 763.5	To be determined	To be determined

Logical Relationship of Analytical Components

Caption: Relationship between API, impurity, and analytical system.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Development of LC-MS method for nitrosamine impurities separation and quantification | Acta Marisiensis - Seria Medica [ojs.actamedicamarisiensis.ro]
• 4. lcms.cz [lcms.cz]
• 5. Determination of N-nitroso desmethyl Tetracycline - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. gcms.labrulez.com [gcms.labrulez.com]
• 8. fda.gov [fda.gov]
• 9. N-nitroso-desmethyl-clarithromycin | C37H66N2O14 | CID 169444534 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. GSRS [precision.fda.gov]

Optimization of mass spectrometry parameters for N-nitroso-desmethyl-clarithromycin identification.

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the optimization of mass spectrometry parameters for the identification of N-nitroso-desmethyl-clarithromycin. This resource offers troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during analysis.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-desmethyl-clarithromycin and why is it a concern?

A1: N-nitroso-desmethyl-clarithromycin is a nitrosamine (B1359907) impurity that can form in drug products containing clarithromycin (B1669154). Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals is a significant safety concern for regulatory agencies and manufacturers.[1][2] Therefore, highly sensitive and specific analytical methods are required to detect and quantify this impurity at trace levels.

Q2: What is the general analytical approach for identifying N-nitroso-desmethyl-clarithromycin?

A2: The most common and effective analytical technique for the identification and quantification of N-nitroso-desmethyl-clarithromycin is Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS). This method offers the high sensitivity and selectivity needed to detect this impurity at very low concentrations in complex pharmaceutical matrices.

Q3: How can I prepare a clarithromycin sample for LC-MS/MS analysis of N-nitroso-desmethyl-clarithromycin?

A3: Common sample preparation techniques include liquid-liquid extraction (LLE) and protein precipitation. The choice of method depends on the sample matrix and the desired level of cleanliness. A general LLE protocol might involve extracting the sample with a suitable organic solvent like methyl tert-butyl ether, followed by evaporation of the solvent and reconstitution in the mobile phase.

Q4: What are the key mass spectrometry parameters to optimize for this analysis?

A4: The critical MS parameters to optimize include the precursor and product ion selection (for Multiple Reaction Monitoring - MRM), collision energy, and ion source parameters such as capillary voltage, gas flow, and temperature. Optimization of these parameters is crucial for achieving the desired sensitivity and specificity.

Troubleshooting Guides

This section provides solutions to common problems encountered during the LC-MS/MS analysis of N-nitroso-desmethyl-clarithromycin.

Problem	Potential Cause	Recommended Solution
Poor Signal or No Peak Detected	Inefficient ionization of N-nitroso-desmethyl-clarithromycin.	Optimize ion source parameters. Start with the suggested values in the experimental protocol and adjust the capillary voltage, nebulizer gas pressure, and drying gas temperature and flow rate. Ensure the mobile phase composition is appropriate for electrospray ionization (ESI), typically by including additives like formic acid or ammonium (B1175870) formate.
Incorrect MRM transitions selected.	Confirm the precursor ion based on the molecular weight of N-nitroso-desmethyl-clarithromycin (762.9 g/mol ), which should be approximately m/z 763.5 for [M+H]+. For the product ion, a common fragmentation for nitrosamines is the neutral loss of the NO radical (30 Da).[1][2] Therefore, a primary product ion to monitor would be around m/z 733.5. Further fragmentation may be necessary to find a more specific product ion.
High Background Noise	Contamination of the mobile phase, LC system, or mass spectrometer.	Use high-purity LC-MS grade solvents and additives.[3] Regularly flush the LC system and clean the ion source. Consider using an in-line filter to remove particulates from the mobile phase.[4]
Poor Peak Shape (Tailing, Fronting, or Splitting)	Inappropriate chromatographic conditions.	Optimize the mobile phase gradient and flow rate to ensure good peak shape. Ensure the sample is dissolved in a solvent that is compatible with the initial mobile phase conditions.[4] Check for column degradation and replace if necessary.
Co-elution with matrix components.	Modify the chromatographic gradient to improve separation from interfering compounds. Enhance sample clean-up procedures to remove more of the matrix.
Inconsistent Retention Times	Fluctuations in the LC pump flow rate or column temperature.	Ensure the LC pump is properly maintained and delivering a stable flow. Use a column oven to maintain a consistent temperature.
Changes in mobile phase composition.	Prepare fresh mobile phase daily and ensure accurate mixing of solvents.
Ion Suppression	Co-eluting matrix components interfering with the ionization of the analyte.	Improve chromatographic separation to resolve N-nitroso-desmethyl-clarithromycin from matrix components.[5] Enhance the sample preparation method to remove interfering substances. A post-column infusion experiment can help identify regions of ion suppression in the chromatogram.[6]
High concentrations of the clarithromycin API.	Develop a chromatographic method with sufficient separation between clarithromycin and its nitrosamine impurity. A divert valve can be used to direct the high-concentration API peak to waste, preventing it from entering the mass spectrometer and causing source contamination and suppression.[7]

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction (LLE)

• To 1 mL of the sample solution (e.g., dissolved drug product), add a suitable internal standard.

• Add 5 mL of methyl tert-butyl ether (MTBE) as the extraction solvent.

• Vortex the mixture for 2 minutes to ensure thorough mixing.

• Centrifuge at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried residue in 500 µL of the initial mobile phase.

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography Parameters

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start with 95% A, ramp to 5% A over 10 minutes, hold for 2 minutes, then return to initial conditions.
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Parameters (Triple Quadrupole)

Parameter	Suggested Starting Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Nebulizer Gas Pressure	45 psi
Drying Gas Flow	10 L/min
Drying Gas Temperature	350°C
MRM Transitions	See table below
Collision Energy	See table below

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV) - Starting Point
Clarithromycin	748.5	158.1	30
N-nitroso-desmethyl-clarithromycin	763.5	733.5 (Loss of NO)	35
N-nitroso-desmethyl-clarithromycin	763.5	To be determined	To be optimized

Note: The second product ion for N-nitroso-desmethyl-clarithromycin should be determined experimentally by performing a product ion scan. The collision energy should be optimized for each transition to achieve the maximum signal intensity.

Visualizations

Caption: Experimental workflow for the analysis of N-nitroso-desmethyl-clarithromycin.

Caption: Troubleshooting decision tree for LC-MS/MS analysis.

References

• 1. Mass Spectrometry Based Fragmentation Patterns of Nitrosamine Compounds. | Semantic Scholar [semanticscholar.org]
• 2. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. agilent.com [agilent.com]
• 5. waters.com [waters.com]
• 6. Simplified method for determination of clarithromycin in human plasma using protein precipitation in a 96-well format and liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sciex.com [sciex.com]

Technical Support Center: N-Nitroso-Desmethyl-Clarithromycin Degradation Pathway Investigation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the degradation pathways of N-nitroso-desmethyl-clarithromycin.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-desmethyl-clarithromycin and why is it a concern?

A1: N-nitroso-desmethyl-clarithromycin is a nitrosamine (B1359907) impurity that can form during the synthesis, storage, or handling of clarithromycin (B1669154), a macrolide antibiotic.[1][2] Nitrosamine compounds are a class of chemicals that are of concern because many of them are considered probable human carcinogens.[3] Regulatory agencies like the FDA and EMA have set strict limits for the presence of such impurities in pharmaceutical products.[1]

Q2: How is N-nitroso-desmethyl-clarithromycin formed?

A2: N-nitroso-desmethyl-clarithromycin is typically formed from the reaction of N-desmethyl-clarithromycin, a known impurity or degradation product of clarithromycin, with nitrosating agents.[2] This reaction can be facilitated by certain conditions such as heat, moisture, and an acidic environment.[2] The nitrosating agents can originate from various sources, including nitrites present in raw materials or excipients.

Q3: What are the potential degradation pathways of N-nitroso-desmethyl-clarithromycin?

A3: While specific degradation pathways for N-nitroso-desmethyl-clarithromycin are not extensively documented in publicly available literature, nitrosamines, in general, can degrade under various conditions. Potential degradation pathways that should be investigated include hydrolysis, oxidation, and photolysis.

• Hydrolytic Degradation: Under acidic or basic conditions, the N-nitroso group may be cleaved, leading to the formation of N-desmethyl-clarithromycin and nitrous acid or its degradation products.

• Oxidative Degradation: The macrolide ring of clarithromycin is susceptible to oxidation, which could lead to various degradation products. The nitrosamine moiety itself could also be subject to oxidative cleavage.

• Photolytic Degradation: Exposure to light, particularly UV radiation, can induce the degradation of nitrosamines. This often involves the cleavage of the N-N bond.

Q4: What analytical techniques are suitable for studying the degradation of N-nitroso-desmethyl-clarithromycin?

A4: A highly sensitive and specific stability-indicating method is required to separate the parent compound from its potential degradation products. High-Performance Liquid Chromatography (HPLC) coupled with a mass spectrometer (LC-MS) is the most suitable technique. A triple quadrupole mass spectrometer (LC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode can provide the necessary sensitivity and selectivity for quantification at trace levels.[4][5]

Troubleshooting Guides

Issue 1: Difficulty in achieving good chromatographic separation of N-nitroso-desmethyl-clarithromycin and its potential degradants.

• Possible Cause 1: Inappropriate column chemistry.

  • Troubleshooting Step: Screen different C18 columns from various manufacturers as they can have different selectivities. If co-elution persists, consider alternative stationary phases like a phenyl-hexyl or a cyano column.

• Possible Cause 2: Suboptimal mobile phase composition.

  • Troubleshooting Step: Methodically adjust the organic modifier (e.g., acetonitrile (B52724) or methanol) gradient and the pH of the aqueous phase. Introducing a small amount of a different organic solvent (e.g., isopropanol) might alter selectivity.

• Possible Cause 3: Inadequate method development.

  • Troubleshooting Step: Employ a systematic method development approach, such as using method development software or a design of experiments (DoE) approach to optimize separation parameters.

Issue 2: Poor sensitivity for N-nitroso-desmethyl-clarithromycin and its degradation products in LC-MS analysis.

• Possible Cause 1: Inefficient ionization.

  • Troubleshooting Step: Optimize the electrospray ionization (ESI) source parameters, including capillary voltage, source temperature, and gas flows. Evaluate both positive and negative ionization modes, although positive mode is typically more sensitive for nitrosamines.

• Possible Cause 2: Suboptimal MRM transitions.

  • Troubleshooting Step: Infuse a standard solution of N-nitroso-desmethyl-clarithromycin to identify the most abundant and stable precursor and product ions for MRM.

• Possible Cause 3: Matrix effects from the sample.

  • Troubleshooting Step: Implement a more rigorous sample preparation procedure, such as solid-phase extraction (SPE), to remove interfering matrix components. Use a deuterated internal standard to compensate for matrix effects.

Issue 3: Inconsistent or irreproducible degradation results in forced degradation studies.

• Possible Cause 1: Variability in stress conditions.

  • Troubleshooting Step: Ensure precise control over stress parameters such as temperature, pH, and concentration of reagents (acid, base, oxidizing agent). Use calibrated equipment (ovens, pH meters).

• Possible Cause 2: Instability of the compound in the analytical solution.

  • Troubleshooting Step: Evaluate the stability of N-nitroso-desmethyl-clarithromycin in the sample diluent. Prepare samples immediately before analysis or store them at a low temperature for a defined period, supported by stability data.

• Possible Cause 3: Interaction with container surfaces.

  • Troubleshooting Step: Use inert sample vials (e.g., silanized glass or polypropylene) to minimize adsorption of the analyte to the container surface.

Experimental Protocols

Forced Degradation Study Protocol (General Framework)

This protocol provides a general framework for conducting a forced degradation study on N-nitroso-desmethyl-clarithromycin. The concentrations and durations should be optimized based on preliminary experiments.

Table 1: Forced Degradation Conditions

Stress Condition	Reagent/Condition	Temperature	Time
Acid Hydrolysis	0.1 M HCl	60 °C	2, 6, 12, 24 hours
Base Hydrolysis	0.1 M NaOH	60 °C	2, 6, 12, 24 hours
Oxidation	3% H₂O₂	Room Temperature	2, 6, 12, 24 hours
Thermal Degradation	Solid State	80 °C	24, 48, 72 hours
Photodegradation	Solution (in quartz cuvette)	Room Temperature	Expose to ICH option 2 (1.2 million lux hours and 200 watt hours/square meter)

Sample Preparation:

• Prepare a stock solution of N-nitroso-desmethyl-clarithromycin in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

• For each stress condition, dilute the stock solution with the respective stressor to achieve a final concentration of approximately 10 µg/mL.

• For the thermal degradation study, place the solid compound in a controlled temperature chamber.

• At each time point, withdraw an aliquot of the stressed sample.

• Neutralize the acidic and basic samples with an equivalent amount of base or acid, respectively.

• Dilute the samples to a suitable concentration for LC-MS analysis.

LC-MS/MS Analytical Method (Illustrative Example)

This is a starting point for method development and requires optimization and validation.

Table 2: Illustrative LC-MS/MS Parameters

Parameter	Condition
LC System	UHPLC System
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 10 min
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	ESI Positive
MRM Transition	To be determined by infusion of a reference standard

Visualizations

Caption: Formation of N-nitroso-desmethyl-clarithromycin.

Caption: Experimental workflow for degradation studies.

Caption: Potential degradation pathways for investigation.

References

• 1. Blog Details [chemicea.com]
• 2. N-Nitroso N-Desmethyl Clarithromycin, Molecular Formula C37H66N2O14, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. lcms.cz [lcms.cz]
• 5. japsonline.com [japsonline.com]

Technical Support Center: Control of N-nitroso-desmethyl-clarithromycin (NDMC) in Clarithromycin API Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist in the control of N-nitroso-desmethyl-clarithromycin (NDMC), a nitrosamine (B1359907) impurity, during the synthesis of Clarithromycin (B1669154) Active Pharmaceutical Ingredient (API).

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis and analysis of clarithromycin, with a focus on preventing the formation of NDMC.

Observed Issue	Potential Root Cause(s)	Recommended Actions & Control Strategies
Detection of NDMC in the final Clarithromycin API	1. Presence of Nitrosating Agents: Residual nitrites in raw materials, reagents, or water. 2. Degradation of Solvents: Breakdown of solvents like N,N-Dimethylformamide (DMF) into secondary amines (e.g., dimethylamine (B145610) - DMA).[1] 3. Reaction Conditions: Sub-optimal pH (acidic conditions), elevated temperatures, and presence of moisture can promote nitrosation.[2] 4. Cross-Contamination: Contaminated equipment or recycled solvents.	1. Raw Material Control: - Source high-purity raw materials with low nitrite (B80452) content. - Implement rigorous testing of incoming materials for nitrite levels. 2. Solvent Selection and Control: - If possible, replace DMF with a less problematic solvent. Potential alternatives include Cyrene™, sulfolane, or mixtures of DMSO with ethyl acetate. - If DMF use is unavoidable, ensure its quality and monitor for degradation products like DMA.[1] - Avoid recycling solvents unless a validated cleaning process is in place to remove nitrosamine precursors.[1] 3. Optimization of Reaction Conditions: - Maintain a neutral to slightly basic pH during critical synthesis steps. While nitrosation is favored under acidic conditions, very low pH can be less reactive due to amine protonation.[3] - Control reaction temperatures to the lowest effective level to minimize side reactions. - Ensure adequate drying of intermediates to reduce moisture content. 4. Use of Scavengers: - Introduce antioxidants such as ascorbic acid (Vitamin C) or alpha-tocopherol (B171835) (Vitamin E) into the formulation. These can act as nitrite scavengers and inhibit nitrosation reactions.[4][5] Studies have shown that ascorbic acid at concentrations as low as 0.25-1% can significantly reduce nitrosamine formation.[4]
Inconsistent NDMC levels between batches	1. Variability in Raw Material Quality: Inconsistent levels of nitrites or secondary amine precursors in starting materials or reagents. 2. Process Fluctuations: Poor control over reaction parameters such as temperature, pH, and reaction time. 3. Hold Time of Intermediates: Extended storage of unstable intermediates in the presence of potential nitrosating agents.	1. Supplier Qualification: - Establish a robust supplier qualification program to ensure consistent quality of raw materials. 2. Process Analytical Technology (PAT): - Implement in-process controls and real-time monitoring to ensure batch-to-batch consistency. 3. Standard Operating Procedures (SOPs): - Define and strictly adhere to SOPs for all synthesis steps, including hold times for intermediates.
Difficulty in detecting and quantifying NDMC at low levels	1. Inadequate Analytical Method Sensitivity: The analytical method may not be sensitive enough to detect NDMC at the required low levels. 2. Matrix Effects: Interference from the clarithromycin API or other impurities in the sample. 3. Improper Sample Preparation: Degradation or loss of NDMC during sample preparation.	1. Method Optimization: - Utilize a highly sensitive analytical technique such as LC-MS/MS. - Optimize mass spectrometry parameters (e.g., Multiple Reaction Monitoring - MRM) for NDMC. 2. Sample Preparation: - Develop a robust sample preparation method to minimize matrix effects and ensure the stability of NDMC. This may involve solid-phase extraction (SPE) or liquid-liquid extraction (LLE). - Use an appropriate internal standard, such as an isotopically labeled version of NDMC, to improve accuracy and precision.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-desmethyl-clarithromycin (NDMC) and why is it a concern?

A1: NDMC is a nitrosamine impurity that can form during the synthesis or storage of clarithromycin.[2] Nitrosamines are a class of compounds that are considered to be probable human carcinogens, and their presence in pharmaceutical products is strictly regulated by health authorities like the FDA and EMA.[1]

Q2: How is NDMC formed in the clarithromycin synthesis process?

A2: NDMC is formed through the reaction of a nitrosatable amine, in this case, the secondary amine precursor N-desmethyl-clarithromycin, with a nitrosating agent. Nitrosating agents can be introduced through contaminated raw materials, reagents, or the degradation of certain solvents.[1][3] The reaction is often facilitated by acidic conditions, elevated temperatures, and the presence of moisture.[2]

Q3: What are the key stages in clarithromycin synthesis with a high risk of NDMC formation?

A3: The stages involving the use of solvents like N,N-dimethylformamide (DMF) and oxime protection steps are considered high-risk for nitrosamine formation in general.[1] The degradation of DMF can produce dimethylamine (DMA), a secondary amine that can react with nitrosating agents to form N-nitrosodimethylamine (NDMA).[1] While this is not NDMC, it highlights the risk of nitrosamine formation in the presence of amine precursors and nitrosating agents. The direct nitrosation of N-desmethyl-clarithromycin is the pathway to NDMC.

Q4: What are the regulatory limits for NDMC in Clarithromycin API?

A4: Regulatory agencies have established Acceptable Intake (AI) limits for various nitrosamine impurities. For NDMC, the AI limit is generally in the nanogram per day range. It is crucial to consult the latest guidance from regulatory bodies such as the FDA and EMA for specific limits.

Q5: What analytical techniques are recommended for the detection of NDMC?

A5: Highly sensitive and specific methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS) are recommended for the detection and quantification of nitrosamine impurities like NDMC.[6]

Q6: How can the formation of NDMC be prevented or controlled?

A6: A multi-faceted approach is necessary:

• Risk Assessment: Conduct a thorough risk assessment of the entire synthesis process to identify potential sources of nitrosating agents and conditions that favor nitrosation.

• Raw Material Control: Scrutinize and test all raw materials, including starting materials, reagents, and solvents, for the presence of nitrites and other nitrosating agents.

• Process Optimization: Optimize reaction conditions (pH, temperature, moisture) to disfavor the formation of NDMC.

• Use of Scavengers: Incorporate antioxidants like ascorbic acid or alpha-tocopherol to quench nitrosating agents.[4][5]

• Cleaning and Equipment: Implement validated cleaning procedures for all equipment to prevent cross-contamination.

Experimental Protocols

Key Experiment: Quantification of NDMC in Clarithromycin API by LC-MS/MS

This protocol provides a general framework for the analysis of NDMC. Method validation and optimization are essential for specific laboratory conditions.

1. Sample Preparation:

• Accurately weigh approximately 50 mg of the Clarithromycin API sample into a volumetric flask.

• Dissolve the sample in a suitable diluent (e.g., a mixture of methanol (B129727) and water).

• Spike the solution with an appropriate internal standard (e.g., isotopically labeled NDMC).

• Vortex the solution to ensure homogeneity.

• Filter the solution through a 0.22 µm filter before injection into the LC-MS/MS system.

2. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer capable of Multiple Reaction Monitoring (MRM).

• Column: A suitable C18 reversed-phase column.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., methanol or acetonitrile).

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

3. Data Analysis:

• Create a calibration curve using certified reference standards of NDMC.

• Quantify the concentration of NDMC in the sample by comparing its peak area to that of the internal standard and the calibration curve.

Visualizations

Caption: Formation pathway of N-nitroso-desmethyl-clarithromycin (NDMC).

Caption: Experimental workflow for the analysis of NDMC in Clarithromycin API.

Caption: Logical troubleshooting flow for addressing NDMC contamination.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Fat transforms ascorbic acid from inhibiting to promoting acid‐catalysed N‐nitrosation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dsm.com [dsm.com]
• 5. dsm-firmenich.com [dsm-firmenich.com]
• 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Ensuring the stability and integrity of N-nitroso-desmethyl-clarithromycin reference materials.

This technical support center provides guidance on ensuring the stability and integrity of N-nitroso-desmethyl-clarithromycin reference materials for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-desmethyl-clarithromycin?

A1: N-nitroso-desmethyl-clarithromycin is a nitrosamine (B1359907) impurity that can form during the synthesis, storage, or handling of N-desmethyl-clarithromycin, a derivative of the antibiotic clarithromycin. It is classified as a nitrosamine, a class of compounds that are of regulatory concern due to potential health risks.[1]

Q2: Why is the stability of N-nitroso-desmethyl-clarithromycin reference material important?

A2: As a reference standard, the stability and integrity of N-nitroso-desmethyl-clarithromycin are crucial for the accurate quantification of this impurity in pharmaceutical products.[2] Degradation of the reference material can lead to inaccurate analytical results, potentially compromising the safety and quality of clarithromycin-containing medicines. This reference material is essential for analytical method development, validation, and routine quality control testing.

Q3: What are the primary factors that can affect the stability of this reference material?

A3: The stability of N-nitroso-desmethyl-clarithromycin can be influenced by several factors, including:

• Heat: Elevated temperatures can accelerate degradation.

• Moisture: The presence of water can facilitate degradation pathways.

• Light: Exposure to light, particularly UV light, may cause photodegradation.

• pH: Acidic conditions are known to promote the formation of nitrosamines and may also affect the stability of the molecule.

Q4: How should N-nitroso-desmethyl-clarithromycin reference materials be stored?

A4: While specific storage instructions are provided on the Certificate of Analysis (CoA), general best practices for storing nitrosamine reference standards include:

• Temperature: Store at controlled room temperature or as specified on the CoA, avoiding excessive heat.

• Light: Protect from light by storing in the original amber vial or a light-resistant container.

• Moisture: Keep the container tightly sealed to protect from humidity.

• Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative degradation.

Q5: What are the typical shipping conditions for this reference material?

A5: N-nitroso-desmethyl-clarithromycin is generally considered stable for shipping at ambient temperatures. However, upon receipt, it should be transferred to the recommended storage conditions as soon as possible.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Unexpected peaks in chromatogram	Degradation of the reference material	- Prepare a fresh solution of the reference standard. - Review storage conditions and handling procedures. - Perform a forced degradation study to identify potential degradation products.
Low purity or assay value	Instability of the reference material in solution	- Use freshly prepared solutions for analysis. - Evaluate the stability of the analyte in the chosen solvent system. Consider using a different solvent or adjusting the pH.
Inconsistent analytical results	Improper handling or storage of the reference material	- Ensure the reference material is brought to room temperature before opening to prevent moisture condensation. - Use calibrated equipment for weighing and dispensing. - Verify the expiry date of the reference material.
Formation of new impurities over time	The inherent instability of the compound under specific conditions	- Conduct stability studies on the reference material in its solid state and in solution to establish a re-test date or shelf life under your laboratory's conditions.

Illustrative Stability Data

The following tables present illustrative data from a hypothetical forced degradation study on N-nitroso-desmethyl-clarithromycin. This data is for educational purposes only and should not be considered as actual experimental results.

Table 1: Illustrative Degradation of N-nitroso-desmethyl-clarithromycin under Various Stress Conditions

Stress Condition	Duration	Temperature	% Degradation (Illustrative)	Major Degradation Products (Hypothetical)
Acidic Hydrolysis (0.1 M HCl)	24 hours	60°C	15%	Des-nitroso-clarithromycin, Unknown polar degradants
Alkaline Hydrolysis (0.1 M NaOH)	24 hours	60°C	8%	Isomeric impurities
Oxidative (3% H₂O₂)	24 hours	Room Temp	20%	N-oxide derivatives
Thermal	48 hours	80°C	12%	Epimerization products
Photolytic (UV light)	24 hours	Room Temp	25%	Photodegradation adducts

Table 2: Illustrative Purity of N-nitroso-desmethyl-clarithromycin Reference Material Over Time Under Recommended Storage Conditions

Time Point	Storage Condition	Purity by HPLC (%) (Illustrative)
Initial	2-8°C, Protected from light and moisture	99.8%
6 Months	2-8°C, Protected from light and moisture	99.7%
12 Months	2-8°C, Protected from light and moisture	99.5%
24 Months	2-8°C, Protected from light and moisture	99.2%

Experimental Protocols

Example Protocol for Forced Degradation Study

Objective: To identify potential degradation products and pathways for N-nitroso-desmethyl-clarithromycin and to establish a stability-indicating analytical method.

Methodology:

• Preparation of Stock Solution: Accurately weigh and dissolve N-nitroso-desmethyl-clarithromycin reference standard in a suitable solvent (e.g., acetonitrile:water, 50:50 v/v) to obtain a stock solution of 1 mg/mL.

• Stress Conditions:

  • Acidic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep at 60°C for 24 hours. Neutralize with 0.1 M NaOH before analysis.

  • Alkaline Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at 60°C for 24 hours. Neutralize with 0.1 M HCl before analysis.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours.

  • Thermal Degradation: Store the solid reference material in a hot air oven at 80°C for 48 hours. Prepare a solution for analysis.

  • Photolytic Degradation: Expose the solid reference material to UV light (e.g., in a photostability chamber) for 24 hours. Prepare a solution for analysis.

• Analysis: Analyze all samples using a suitable stability-indicating HPLC-UV or LC-MS/MS method. Compare the chromatograms of the stressed samples with that of an unstressed control sample to identify degradation peaks.

Example Protocol for a Stability-Indicating LC-MS/MS Method

Objective: To develop a sensitive and specific method for the quantification of N-nitroso-desmethyl-clarithromycin and its degradation products.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass spectrometer (MS/MS).

Chromatographic Conditions (Illustrative):

• Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-10 min: 5% to 95% B

  • 10-12 min: 95% B

  • 12-12.1 min: 95% to 5% B

  • 12.1-15 min: 5% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometric Conditions (Illustrative):

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions:

  • N-nitroso-desmethyl-clarithromycin: Precursor ion > Product ion (specific m/z values to be determined experimentally)

  • Degradation Products: Precursor ions > Product ions (to be identified from forced degradation studies)

Method Validation: The method should be validated according to ICH guidelines, including specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Visualizations

Caption: Experimental workflow for stability assessment.

Caption: Logical relationship for ensuring product quality.

References

• 1. waters.com [waters.com]
• 2. waters.com [waters.com]

Mitigating matrix effects in the quantification of N-nitroso-desmethyl-clarithromycin.

Welcome to the technical support center for the analysis of N-nitroso-desmethyl-clarithromycin. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals mitigate matrix effects and ensure accurate quantification of this nitrosamine (B1359907) impurity.

Frequently Asked Questions (FAQs)

Q1: What is a matrix effect in LC-MS/MS analysis?

A: A matrix effect is the alteration of the ionization efficiency of a target analyte, such as N-nitroso-desmethyl-clarithromycin, due to the presence of co-eluting compounds from the sample matrix.[1][2][3] This interference can lead to either a decreased signal (ion suppression) or an increased signal (ion enhancement), resulting in inaccurate quantification.[2][4]

Q2: What are the common sources of matrix effects in pharmaceutical analysis?

A: Common sources include active pharmaceutical ingredients (APIs), excipients (e.g., mannitol, lactose), non-volatile salts, buffers, and endogenous substances from the sample.[1][5] Degradation products and residues from sample preparation solvents can also contribute significantly to matrix effects.[1]

Q3: How can I determine if my analysis is being affected by matrix effects?

A: Indicators of matrix effects include poor recovery of spiked analytes, inconsistent and non-reproducible results, and altered peak shapes.[2] A quantitative assessment can be performed by comparing the analyte's response in a neat solvent to its response in a sample matrix where the analyte has been spiked post-extraction.[2][6]

Q4: What is the most effective strategy to compensate for matrix effects?

A: The use of a stable isotope-labeled (SIL) internal standard (IS) is considered the gold standard for compensating for matrix effects.[4][7][8] A SIL-IS, such as a deuterated or ¹³C-labeled version of N-nitroso-desmethyl-clarithromycin, behaves nearly identically to the analyte during sample preparation, chromatography, and ionization, thereby correcting for variations in signal response.[1][8]

Q5: Which sample preparation techniques are recommended to reduce matrix effects?

A: Effective sample preparation is the most critical step to remove interfering substances.[1][2] Solid-Phase Extraction (SPE) is highly effective for cleaning up complex samples and concentrating the analyte.[2][9] Liquid-Liquid Extraction (LLE) and simple "dilute-and-shoot" approaches can also be suitable, depending on the complexity of the matrix.[1][9]

Q6: Can changing the ionization source on the mass spectrometer help?

A: Yes. While Electrospray Ionization (ESI) is commonly used, Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to matrix effects for certain nitrosamines because ionization occurs in the gas phase.[2][10][11] It is recommended to evaluate both ionization sources during method development.[2]

Troubleshooting Guides

This section addresses specific issues you may encounter during the quantification of N-nitroso-desmethyl-clarithromycin.

Issue 1: Poor or Inconsistent Analyte Recovery

Potential Cause	Troubleshooting Step
Inefficient Extraction	Optimize the sample preparation method. If using SPE, evaluate different sorbents (e.g., C18, mixed-mode).[9] For LLE, test different organic solvents and adjust the sample pH.[9]
Analyte Degradation	N-nitroso compounds can be sensitive to light and certain pH conditions. Protect samples from UV light by using amber vials.[12] Ensure the pH of extraction solvents is neutral to slightly acidic.[9]
Strong Matrix Suppression	The API or excipients may be strongly suppressing the analyte signal.[13] Implement a more rigorous cleanup step like SPE or increase the sample dilution factor.[2][5] Ensure chromatographic separation between the API and the analyte.[14]
Internal Standard Mismatch	If using an analog IS, its physicochemical properties may not perfectly match the analyte. Switch to a stable isotope-labeled (SIL) internal standard for the most accurate correction.[4][8]

Issue 2: High Background or Interfering Peaks in the Chromatogram

Potential Cause	Troubleshooting Step
Contaminated Solvents/Reagents	Run solvent blanks to check for contamination in your mobile phases, extraction solvents, or diluents.[9] Use high-purity, LC-MS grade solvents.
Carryover	Inject a blank solvent after a high-concentration sample to check for carryover. Optimize the autosampler wash procedure with a strong organic solvent.
Co-elution with Matrix Components	Modify the chromatographic gradient to improve separation between the analyte and interfering peaks.[5][15] Test a column with a different stationary phase (e.g., Pentafluorophenyl - PFP) for alternative selectivity.[2][5]
Mass Spectrometer Contamination	A high background across the chromatogram may indicate a contaminated ion source. Perform routine cleaning and maintenance of the MS source components.[13] Increasing the curtain gas pressure can also help reduce background noise.[15]

Issue 3: Inability to Reach Required Limit of Quantification (LOQ)

Potential Cause	Troubleshooting Step
Insufficient Sample Cleanup	Matrix components are suppressing the analyte signal at low concentrations.[1] Employ a more effective sample cleanup technique like SPE to remove interferences and concentrate the analyte.[9]
Suboptimal MS Parameters	Optimize MS source parameters (e.g., temperature, gas flows) and compound-specific parameters (e.g., declustering potential, collision energy) through infusion of the analyte standard.[15]
Poor Ionization Efficiency	Evaluate different ionization sources (ESI vs. APCI).[2] Optimize the mobile phase composition; using an ammonium (B1175870) formate (B1220265) buffer can sometimes improve sensitivity.[11]
Low Injection Volume	While reducing injection volume can sometimes mitigate matrix effects, it also reduces sensitivity.[5] Find a balance or improve sample cleanup to allow for a larger injection volume.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect

This protocol allows for the calculation of the matrix factor (MF) to determine the extent of ion suppression or enhancement.

• Prepare Solution A (Analyte in Solvent): Create a standard solution of N-nitroso-desmethyl-clarithromycin in the final mobile phase or reconstitution solvent at a target concentration (e.g., 5 ng/mL).

• Prepare Solution B (Analyte in Post-Extraction Spiked Matrix): Process a blank matrix sample (clarithromycin drug product known to be free of the nitrosamine) through the entire sample preparation procedure. After the final step, spike the processed blank extract with N-nitroso-desmethyl-clarithromycin to achieve the same final concentration as Solution A.

• Analysis: Inject both solutions into the LC-MS/MS system and record the peak area for the analyte.

• Calculation:

  • Matrix Factor (MF) = (Peak Area in Solution B) / (Peak Area in Solution A)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF = 1 indicates no matrix effect.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

This is a general protocol for cleaning up a drug product matrix.

• Sample Pre-treatment: Dissolve the drug product sample in a suitable solvent (e.g., water or methanol).[15] Add the stable isotope-labeled internal standard. Centrifuge to pellet any insoluble excipients.

• SPE Cartridge Conditioning: Condition a mixed-mode SPE cartridge by passing methanol (B129727) followed by water through it.

• Sample Loading: Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent (e.g., 5% methanol in water) to remove polar interferences.

• Elution: Elute the N-nitroso-desmethyl-clarithromycin and internal standard from the cartridge using an appropriate organic solvent (e.g., acetonitrile (B52724) or methanol, potentially with a small percentage of a modifier like ammonium hydroxide).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Recovery and Matrix Effect

Preparation Method	Typical Analyte Recovery (%)	Typical Matrix Factor (MF)	Advantages	Disadvantages
Dilute-and-Shoot	95-105%	0.2 - 0.7	Fast, simple, minimal sample loss.	High potential for significant matrix effects and instrument contamination.[1]
Liquid-Liquid Extraction (LLE)	70-90%	0.6 - 0.9	Good for removing non-polar interferences.[9]	Can be labor-intensive, may form emulsions, requires solvent handling.[9]
Solid-Phase Extraction (SPE)	85-105%	0.8 - 1.1	Excellent cleanup, removes a wide range of interferences, allows for analyte concentration.[1][9]	More complex, requires method development for sorbent and solvent selection.

Table 2: Recommended Starting LC-MS/MS Parameters

Parameter	Recommended Setting
LC Column	C18 or PFP, < 3 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol/Acetonitrile
Gradient	Start with a low percentage of B, ramp up to elute the analyte, followed by a high-organic wash.
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Ionization Source	ESI Positive (Evaluate APCI as an alternative)[2]
Detection Mode	Multiple Reaction Monitoring (MRM)
Curtain Gas (CUR)	Optimize for best signal-to-noise (higher values can reduce background).[15]
Declustering Potential (DP)	Optimize via infusion for the specific analyte.
Collision Energy (CE)	Optimize via infusion for the specific analyte.

Visualizations

Caption: A typical experimental workflow for mitigating matrix effects.

Caption: A logical guide for troubleshooting matrix effect issues.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]
• 3. eijppr.com [eijppr.com]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. pmda.go.jp [pmda.go.jp]
• 9. resolvemass.ca [resolvemass.ca]
• 10. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 11. info.bioanalysis-zone.com [info.bioanalysis-zone.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. researchgate.net [researchgate.net]
• 14. waters.com [waters.com]
• 15. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]

Technical Support Center: Enhancing Analytical Method Robustness for N-nitroso-desmethyl-clarithromycin

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the robustness of analytical methods for the detection and quantification of N-nitroso-desmethyl-clarithromycin.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

1. General Information

Q1: What is N-nitroso-desmethyl-clarithromycin and why is its analysis important?

A1: N-nitroso-desmethyl-clarithromycin is a nitrosamine (B1359907) impurity that can form during the synthesis, storage, or handling of clarithromycin (B1669154), a macrolide antibiotic.[1] Nitrosamines are classified as probable human carcinogens, making it critical to monitor and control their levels in pharmaceutical products to ensure patient safety.[2] Regulatory bodies like the FDA and EMA have stringent requirements for controlling such impurities.

Q2: What is the most common analytical technique for quantifying N-nitroso-desmethyl-clarithromycin?

A2: Liquid chromatography with tandem mass spectrometry (LC-MS/MS) is the preferred technique for the quantification of nitrosamine impurities at the trace levels required by regulatory agencies.[3] This method offers high sensitivity and selectivity, which are crucial for accurately measuring low concentrations of the impurity in the presence of the active pharmaceutical ingredient (API) and excipients.[3][4]

2. Sample Preparation

Q3: I am observing high variability in my results. Could my sample preparation be the cause?

A3: Yes, sample preparation is a critical step that significantly impacts the accuracy and reliability of results.[5] Inconsistent sample preparation can lead to high variability. Effective sample preparation is essential for isolating the target analyte and removing matrix components that can interfere with the analysis.[6]

Troubleshooting Sample Preparation:

• Ensure Complete Dissolution: N-nitroso-desmethyl-clarithromycin is reported to be soluble in methanol (B129727) and DMSO.[7] Ensure the sample is fully dissolved in the chosen diluent. Inadequate dissolution will lead to lower and more variable recovery.

• Optimize Extraction: For solid dosage forms, ensure the extraction procedure (e.g., shaking time, sonication) is sufficient to quantitatively extract the impurity from the matrix. A validated method for a similar impurity in tablets involved shaking for 40 minutes followed by centrifugation.[8]

• Minimize In-situ Formation: The formation of nitrosamines can sometimes occur during sample preparation, especially in acidic conditions.[1] Use high-purity, non-reactive solvents like methanol or acetonitrile (B52724) and control the pH of your sample diluent.[6]

• Use appropriate filtration: Use a low-binding syringe filter (e.g., PVDF) to remove particulates before injection.[8] Ensure the filter does not adsorb the analyte by performing a filter recovery study.

Q4: How can I minimize matrix effects from the clarithromycin drug product?

A4: Matrix effects, such as ion suppression or enhancement, are a common challenge in LC-MS/MS analysis and can significantly impact sensitivity and accuracy.[9]

• Sample Cleanup: For complex matrices, consider solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering components.[9]

• Dilution: A simple "dilute-and-shoot" approach can be effective if the instrument is sensitive enough to detect the analyte at the resulting lower concentration.

• Stable Isotope-Labeled Internal Standard: The use of a stable isotope-labeled internal standard is the most effective way to compensate for matrix effects and variability in sample preparation and instrument response.

3. Chromatography

Q5: I am seeing poor peak shape (e.g., tailing, fronting) for N-nitroso-desmethyl-clarithromycin. What can I do?

A5: Poor peak shape can be caused by several factors related to the chromatography.

• Mobile Phase Compatibility: Ensure the sample diluent is compatible with the initial mobile phase conditions. A mismatch can cause peak distortion.

• Column Choice: A C18 reversed-phase column is commonly used for nitrosamine analysis.[10] However, for highly polar compounds, other stationary phases like phenyl-hexyl might provide better peak shape.[11]

• Mobile Phase pH: The pH of the mobile phase can affect the ionization state of the analyte and its interaction with the stationary phase. Small adjustments to the pH with additives like formic acid or ammonium (B1175870) formate (B1220265) can improve peak shape.

• Column Overload: Injecting too much sample can lead to peak fronting. Try reducing the injection volume or sample concentration.

Q6: My retention time is shifting between injections. What is the likely cause?

A6: Retention time instability can compromise method robustness.

• Column Equilibration: Ensure the column is adequately equilibrated with the initial mobile phase conditions between injections.

• Mobile Phase Preparation: Inconsistent mobile phase preparation can lead to shifting retention times. Prepare fresh mobile phase daily and ensure accurate measurements of all components.

• Temperature Control: Use a column oven to maintain a stable column temperature, as fluctuations can affect retention.

• Pump Performance: Check the LC pump for pressure fluctuations, which could indicate a leak or a problem with the check valves.

4. Mass Spectrometry

Q7: I have low sensitivity and cannot reach the required Limit of Quantification (LOQ). How can I improve my signal?

A7: Low sensitivity is a common issue when analyzing trace-level impurities.

• Optimize Ionization Source: Evaluate both Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI). While ESI is common, APCI can provide better sensitivity for some less polar nitrosamines.[9][12]

• Optimize Source Parameters: Systematically optimize source parameters such as gas temperatures, gas flows, and ion spray voltage to maximize the signal for your specific analyte and flow rate.[13]

• Optimize MS/MS Parameters: Infuse a standard solution of N-nitroso-desmethyl-clarithromycin directly into the mass spectrometer to optimize the precursor and product ions, as well as the collision energy and other compound-dependent parameters. This ensures you are using the most intense and stable MRM transition.

• Sample Preparation: As mentioned earlier, effective sample cleanup can reduce matrix suppression and improve sensitivity.[9]

Q8: I am observing interfering peaks at the same retention time as my analyte. What should I do?

A8: Co-eluting interferences can lead to inaccurate quantification.

• Improve Chromatographic Resolution: Modify the chromatographic method (e.g., change the gradient, mobile phase composition, or column chemistry) to separate the interference from the analyte peak.

• Increase Mass Spectrometric Selectivity: If chromatographic separation is not possible, check if there is a more selective MRM transition (a different product ion) that is unique to your analyte and not shared by the interference.

• Use High-Resolution Mass Spectrometry (HRMS): HRMS can distinguish between your analyte and an interference even if they have the same nominal mass, provided their elemental compositions are different.

Quantitative Data Summary

The following tables provide typical performance characteristics for LC-MS/MS methods used for the analysis of N-nitroso-desmethyl impurities. These values can serve as a benchmark for your own method development and validation.

Table 1: Typical Method Performance for N-Nitroso-Desmethyl Impurity Analysis

Parameter	Typical Value	Reference
Limit of Detection (LOD)	0.05 ng/mL	[14]
Limit of Quantification (LOQ)	0.1 ng/mL	[14]
Linearity Range	0.05 - 10 ng/mL	[14]
Correlation Coefficient (r²)	> 0.999	[14]
Accuracy (% Recovery)	80% - 120%	[11]
Precision (%RSD)	< 15% at LOQ	[9]

Table 2: Example LOD/LOQ in Different Units

Analyte	LOD	LOQ	Reference
N-nitroso N-desmethyl diphenhydramine	0.05 ng/mL (0.01 ppm)	0.1 ng/mL (0.02 ppm)	[14]
N-nitroso N-desmethyl orphenadrine	Not specified	2.5 pg/mL	[15]
N-nitroso-atenolol	0.2 ng/mL	0.5 ng/mL	[10]

Note: ppm values are relative to a specific API concentration.

Experimental Protocols

Detailed Methodology: LC-MS/MS Analysis of N-nitroso-desmethyl-clarithromycin (Starting Point)

This protocol is a suggested starting point based on validated methods for similar N-nitroso-desmethyl impurities.[10][11][14] This method must be fully validated for your specific application.

1. Sample Preparation (Clarithromycin Tablets)

• Weigh and grind a sufficient number of tablets to obtain a representative powder.

• Accurately weigh a portion of the powder equivalent to 50 mg of clarithromycin into a centrifuge tube.

• Add 10 mL of diluent (e.g., methanol or 50:50 methanol:water).

• Vortex for 1 minute to disperse the powder.

• Shake on a mechanical shaker for 30-40 minutes.[8]

• Centrifuge at 4500 rpm for 15 minutes.[8]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.[8]

2. LC-MS/MS Parameters

The following tables provide suggested starting parameters.

Table 3: Suggested Liquid Chromatography Parameters

Parameter	Suggested Condition
LC System	UPLC/UHPLC system
Column	C18 or Phenyl-Hexyl, e.g., 100 x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol or Acetonitrile
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 - 10 µL
Gradient	Start at 10% B, ramp to 95% B over 8 min, hold for 2 min, return to initial conditions and re-equilibrate.

Table 4: Suggested Mass Spectrometry Parameters

Parameter	Suggested Condition
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI), Positive Mode
Capillary Voltage	3.5 - 4.5 kV
Source Temperature	120 - 150 °C
Desolvation Temperature	400 - 550 °C
Desolvation Gas Flow	800 - 1000 L/hr
Cone Gas Flow	50 - 150 L/hr

Table 5: Hypothetical MRM Transitions for N-nitroso-desmethyl-clarithromycin (MW: 762.9 g/mol )

These must be determined empirically by infusing a reference standard.

Analyte	Precursor Ion [M+H]⁺	Product Ion (Quantifier)	Product Ion (Qualifier)	Collision Energy (eV)
N-nitroso-desmethyl-clarithromycin	763.9	To be determined	To be determined	To be determined

Visualizations

Caption: General experimental workflow for N-nitroso-desmethyl-clarithromycin analysis.

Caption: Decision tree for troubleshooting common analytical issues.

References

• 1. N-Nitroso N-Desmethyl Clarithromycin, Molecular Formula C37H66N2O14, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. synchemia.com [synchemia.com]
• 8. fda.gov [fda.gov]
• 9. benchchem.com [benchchem.com]
• 10. Development and Validation of a Sensitive LC-MS/MS Method for the Determination of N-Nitroso-Atenolol in Atenolol-Based Pharmaceuticals [mdpi.com]
• 11. derpharmachemica.com [derpharmachemica.com]
• 12. shimadzu.com [shimadzu.com]
• 13. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 14. lcms.cz [lcms.cz]
• 15. sciex.com [sciex.com]

Reference Data & Comparative Studies

Cross-Validation of Analytical Techniques for Nitrosamine Detection in Macrolides: A Comparative Guide

The presence of nitrosamine (B1359907) impurities in pharmaceutical products, including macrolide antibiotics, is a significant safety concern due to their potential carcinogenic properties. Regulatory bodies worldwide, such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines requiring manufacturers to assess and control these impurities. This guide provides a comparative overview of the most common and effective analytical techniques for nitrosamine detection in macrolides, supported by experimental data and detailed protocols to assist researchers, scientists, and drug development professionals in ensuring the safety and quality of these essential medicines.

Macrolide antibiotics, which contain a dimethylamino group, have been identified as potential precursors for the formation of N-nitrosodimethylamine (NDMA), the most commonly found N-nitrosamine in pharmaceutical drug substances and products.[1] The detection and quantification of these impurities at trace levels require highly sensitive and selective analytical methods. The primary techniques employed for this purpose are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS), and Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS).

Comparative Analysis of Analytical Techniques

The choice of analytical technique for nitrosamine detection in macrolides depends on several factors, including the specific nitrosamine of interest, the complexity of the sample matrix, and the required sensitivity. While LC-MS/MS is often considered the gold standard due to its versatility and high sensitivity for a broad range of nitrosamines, GC-MS/MS is a robust alternative, particularly for volatile nitrosamines like NDMA.[2] LC-HRMS offers superior selectivity and is increasingly used for identifying unknown or emerging nitrosamine impurities.[2]

A direct comparison of these techniques for nitrosamine analysis in various matrices reveals their respective strengths and weaknesses. For instance, a study comparing EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the analysis of nine nitrosamines found that EI-GC-MS/MS performed the best in terms of linearity, detection limits, recovery, and precision.[3] However, for less volatile or thermally unstable nitrosamines, LC-MS/MS is generally preferred.

The following table summarizes the quantitative performance of these techniques based on available data for nitrosamine analysis in pharmaceutical matrices.

Parameter	LC-MS/MS	GC-MS/MS	LC-HRMS
Limit of Detection (LOD)	0.154 - 0.560 ng/mL	~3 ppb	As low as 0.005 ppm
Limit of Quantification (LOQ)	0.438 - 1.590 ng/mL	~15 ppb	As low as 0.005 ppm
Accuracy (Recovery)	90 - 107%	70 - 130%	>90% (spiked samples)
Precision (RSD)	< 15%	< 20%	Not explicitly stated
Applicability to Macrolides	Suitable for a broad range of nitrosamines.	Proven effective for NDMA in macrolides.[1]	High selectivity beneficial for complex macrolide matrices.

Experimental Protocols

Detailed and validated experimental protocols are crucial for obtaining reliable and reproducible results. Below are representative methodologies for the analysis of nitrosamines in macrolides using the discussed techniques.

Sample Preparation

The sample preparation method is critical and depends on the sample matrix and the chosen analytical technique. For macrolides, which have limited water solubility, specific approaches are necessary.[1]

Liquid-Liquid Extraction (LLE) for GC-MS/MS and LC-MS/MS:

• Weigh approximately 200 to 1,000 mg of the ground macrolide tablet or active pharmaceutical ingredient (API) into a 15 mL centrifuge tube.

• Disperse the sample in 8.0 mL of a 1 M sodium hydroxide (B78521) (NaOH) solution.

• Vortex the mixture briefly and shake for at least 5 minutes.

• Add 2.0 mL of dichloromethane (B109758) (DCM), vortex, and shake for another 5 minutes.

• Centrifuge the mixture to separate the layers.

• Carefully collect the organic (DCM) layer.

• Filter the extract through a 0.2 µm syringe filter before analysis.

Direct Injection for GC-MS/MS (for NDMA in Macrolides):

A direct injection GC-MS/MS method has been qualified for the quantification of NDMA in various macrolide drug substances and film-coated tablets.[1] This method avoids extensive sample preparation but may require a dedicated inlet and liner to handle the macrolide matrix.

Instrumentation and Analytical Conditions

GC-MS/MS Method for NDMA in Macrolides:

• Instrumentation: Agilent 8890 GC coupled to a 7010B GC/MS/MS system or equivalent.

• Column: DB-WAX UI (30 m × 0.25 mm, 0.25 μm) or similar wax column.[3]

• Injection Mode: Direct liquid injection.

• Inlet Temperature: 250 °C.

• Carrier Gas: Helium.

• Oven Program: Optimized for the separation of NDMA from the macrolide matrix.

• Ion Source: Electron Ionization (EI).

• MS Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

LC-MS/MS Method:

• Instrumentation: Agilent 1290 Infinity II LC system coupled to a 6495D triple quadrupole LC/MS or equivalent.[4]

• Column: C18 column (e.g., CAPCELL PAK C18 MGII) or a polar-embedded column for better retention of polar nitrosamines.

• Mobile Phase: Gradient elution with 0.1% formic acid in water and acetonitrile.

• Injection Volume: 5 µL.

• Ion Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI), depending on the nitrosamine.[5]

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

LC-HRMS Method:

• Instrumentation: Vanquish Horizon UHPLC system coupled to an Orbitrap Exploris 120 mass spectrometer or equivalent.

• Column: Acclaim Polar Advantage II column or similar.

• Mobile Phase: Optimized gradient with ammonium (B1175870) formate (B1220265) and formic acid in water and methanol/acetonitrile.

• Ion Source: Heated Electrospray Ionization (HESI) or APCI.

• Acquisition Mode: Targeted MS/MS (TOF) or Full Scan with high resolution (>10,000).[6]

Visualizing the Workflow and Cross-Validation

To better illustrate the analytical process, the following diagrams, generated using Graphviz, depict a typical experimental workflow and the logical relationship in the cross-validation of different analytical techniques.

Figure 1: General experimental workflow for nitrosamine analysis in macrolides.

Figure 2: Logical relationship in the cross-validation of analytical techniques.

References

• 1. NDMA in macrolides: GC-MS/MS method for its detection and study of its formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. waters.com [waters.com]
• 6. fda.gov [fda.gov]

A Comparative Guide to Validated Analytical Procedures for Nitrosamine Impurity Testing in Pharmaceuticals

The detection and quantification of N-nitrosamine impurities in pharmaceutical products have become a paramount concern for regulatory agencies and manufacturers worldwide.[1] Classified as probable human carcinogens, these impurities can form during drug synthesis, manufacturing, or storage and must be meticulously controlled at trace levels.[2] In response to this critical quality and safety issue, regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have instituted stringent guidelines and acceptable intake (AI) limits, necessitating the use of highly sensitive and selective analytical methods.[1]

This guide presents an objective comparison of the most prevalent analytical techniques for nitrosamine (B1359907) detection: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). We will explore their performance characteristics, supported by experimental data, and provide detailed experimental protocols to aid researchers, scientists, and drug development professionals in selecting the most suitable method for their analytical challenges.

Data Presentation: A Comparative Overview

The selection of an appropriate analytical technique is contingent upon several factors, including the specific nitrosamine of interest, the complexity of the sample matrix, the required sensitivity to meet regulatory limits, and the instrumentation available.[3] Hyphenated mass spectrometry techniques generally offer superior sensitivity and selectivity compared to conventional HPLC-UV methods, which is crucial for meeting the low regulatory limits for nitrosamine impurities.[3]

Technique	Typical Analytes	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Advantages	Disadvantages
LC-MS/MS	Broad range, including non-volatile and thermally unstable nitrosamines (e.g., NDMA, NDEA, NMBA, NDSRIs).[1]	Down to 0.05 µg/g.[1]	As low as 0.005 ppm (0.005 µg/g).[2]	High sensitivity and selectivity, suitable for a wide range of nitrosamines.[4][5]	Higher equipment cost and complexity.[3]
GC-MS	Volatile nitrosamines (e.g., NDMA, NDEA, NDIPA, NEIPA).[6][7]	Below 3 ppb.[8]	Low ppb levels.[8]	Excellent for volatile and semi-volatile compounds, high resolution.[8]	Not suitable for non-volatile or thermally labile nitrosamines.[3]
HPLC-UV	Can detect various nitrosamines, but with lower sensitivity than MS methods.[9]	8.5 ng/mL for NDMA.[10]	10-20 ng/mL.	More accessible and lower cost instrumentation.[1]	Lower sensitivity and selectivity, potential for matrix interference.[1]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are adapted from validated methods published by regulatory agencies and in the scientific literature.

This protocol is based on the United States Pharmacopeia (USP) General Chapter <1469> and is suitable for the quantification of multiple nitrosamines in active pharmaceutical ingredients (APIs) and finished drug products.[11]

• a) Sample Preparation:

  • API Samples: Accurately weigh approximately 80 mg of the drug substance into a 2 mL centrifuge tube.[1]

  • Extraction: Add 1.2 mL of a diluent (e.g., 1% formic acid in water) and 12 µL of an appropriate internal standard solution (e.g., NDMA-d6, NDEA-d10).[1]

  • Vortex the sample for 30 seconds and then centrifuge at a high speed for 10 minutes.

  • Transfer the supernatant to an HPLC vial for analysis.

• b) Chromatographic and MS Conditions:

  • LC System: UPLC or HPLC system capable of binary gradients.[1]

  • Column: A suitable reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.[1]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile or Methanol.[1]

  • Flow Rate: 0.3 - 0.5 mL/min.[1]

  • Gradient: A typical gradient would start at a low percentage of Mobile Phase B, ramping up to elute the nitrosamines, followed by a column wash and re-equilibration.[1]

  • Mass Spectrometer: Triple quadrupole mass spectrometer (LC-MS/MS).

  • Ion Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI). APCI is often preferred for small, volatile nitrosamines like NDMA.[1]

  • Detection Mode: Multiple Reaction Monitoring (MRM) for optimal sensitivity and selectivity.[10]

This method is well-suited for the analysis of volatile nitrosamines and can be adapted for various drug matrices.

• a) Sample Preparation (Liquid-Liquid Extraction):

  • Dissolve a known amount of the sample in an appropriate solvent (e.g., water).

  • Add a suitable organic extraction solvent, such as dichloromethane (B109758) (DCM).[1]

  • Shake vigorously to extract the nitrosamines into the organic layer.[1]

  • Phase Separation: Centrifuge the sample to achieve clear separation of the aqueous and organic layers.[1]

  • Sample Collection: Carefully remove the upper aqueous layer. Transfer the lower organic (DCM) phase into a GC vial for analysis.[1]

• b) Chromatographic and MS Conditions:

  • GC System: Gas chromatograph with a split/splitless injector.[1]

  • Column: A low- to mid-polarity column, such as a 5% phenyl-methylpolysixane phase (e.g., 30 m x 0.25 mm, 0.25 µm).[1]

  • Injector Temperature: 240 °C.[1]

  • Oven Program: Start at a low temperature (e.g., 40-70 °C), hold for a few minutes, then ramp at a controlled rate (e.g., 20 °C/min) to a final temperature of ~240 °C.[1][12]

  • Carrier Gas: Helium at a constant flow.[1]

  • Mass Spectrometer: Triple quadrupole mass spectrometer (GC-MS/MS).[1]

  • Ion Source: Electron Ionization (EI) at 70 eV.[1]

  • Detection Mode: Multiple Reaction Monitoring (MRM) for optimal sensitivity and selectivity.[1]

This protocol provides a simpler, more accessible method for screening nitrosamines, though with higher detection limits than MS-based methods.[1]

• a) Sample Preparation:

  • Standard Preparation: Prepare individual and mixed stock solutions of nitrosamine standards at a concentration of ~1.0 mg/mL in methanol.[1][13] Create a series of calibration standards by diluting the stock mixture.[1]

  • Sample Preparation: Accurately weigh and dissolve the API or drug product in a suitable diluent (e.g., 80:20 water/methanol) to a known concentration (e.g., 100 µg/mL).[1]

  • Filtration: Filter the sample solution through a 0.45 µm filter into an HPLC vial.[1]

• b) Chromatographic Conditions:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).[9][14]

  • Mobile Phase A: DI water and 0.1% Formic Acid.[9]

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[9]

  • Flow Rate: 1.0 mL/min.[14]

  • Detection: UV at an appropriate wavelength (e.g., 245 nm or 254 nm).[9]

Workflow for Nitrosamine Impurity Testing

The following diagram illustrates a typical workflow for the analysis of nitrosamine impurities in pharmaceutical products, from sample receipt to the final report.

General workflow for nitrosamine impurity testing in pharmaceuticals.

References

• 1. benchchem.com [benchchem.com]
• 2. fda.gov [fda.gov]
• 3. ajpaonline.com [ajpaonline.com]
• 4. waters.com [waters.com]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. A headspace GC-MS method to quantify nitrosamine impurities and precursors in drug products: Method validation and product testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 9. Nitrosamine Impurity Assay with HPLC – Extended AppNote [mtc-usa.com]
• 10. dergipark.org.tr [dergipark.org.tr]
• 11. Nitrosamine Testing using LC-MS Methods from the USP General Chapter <1469> | Separation Science [sepscience.com]
• 12. agilent.com [agilent.com]
• 13. hplc.eu [hplc.eu]
• 14. jopcr.com [jopcr.com]

A Comparative Guide to Inter-Laboratory Validation of Analytical Methods for N-Nitroso-Desmethyl-Clarithromycin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of a hypothetical inter-laboratory study for the validation of an analytical method for the quantification of N-nitroso-desmethyl-clarithromycin, a potential nitrosamine (B1359907) impurity in clarithromycin (B1669154) drug products. The data and protocols presented herein are illustrative, designed to serve as a practical template for laboratories undertaking method validation for nitrosamine impurities in accordance with regulatory expectations.

The presence of nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have issued stringent guidelines requiring manufacturers to assess and control the levels of these impurities in their products.[3][4][5] Consequently, robust, and validated analytical methods are crucial for the accurate detection and quantification of nitrosamines at trace levels.

This document outlines a collaborative study involving five hypothetical laboratories to assess the performance of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for N-nitroso-desmethyl-clarithromycin. The study evaluates key validation parameters as defined by the International Council for Harmonisation (ICH) Q2(R1) guideline, such as specificity, linearity, range, accuracy, precision, and the limits of detection (LOD) and quantification (LOQ).[6][7][8][9][10]

Experimental Protocol: Quantification of N-Nitroso-Desmethyl-Clarithromycin by LC-MS/MS

This section details the standardized analytical procedure distributed to all participating laboratories for the inter-laboratory study.

1. Objective: To validate an LC-MS/MS method for the quantitative determination of N-nitroso-desmethyl-clarithromycin in clarithromycin active pharmaceutical ingredient (API).

2. Materials and Reagents:

• N-nitroso-desmethyl-clarithromycin reference standard

• Clarithromycin API (confirmed to be free of the nitrosamine impurity)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) formate (B1220265) (LC-MS grade)

• Water (ultrapure)

3. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer (MS/MS).

4. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 10 mM ammonium formate with 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile/methanol (50:50, v/v)

• Gradient Elution:

  • 0-1 min: 10% B

  • 1-8 min: 10-90% B

  • 8-10 min: 90% B

  • 10.1-12 min: 10% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

5. Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions:

  • Precursor Ion (m/z): [M+H]+ for N-nitroso-desmethyl-clarithromycin

  • Product Ions: At least two specific product ions for quantification and qualification.

• Source Parameters: Optimized for the specific instrument (e.g., capillary voltage, source temperature, gas flows).

6. Standard and Sample Preparation:

• Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve N-nitroso-desmethyl-clarithromycin reference standard in methanol.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to construct a calibration curve (e.g., 0.1 to 50 ng/mL).

• Sample Preparation:

  • Accurately weigh 100 mg of clarithromycin API into a centrifuge tube.

  • Add 10 mL of methanol.

  • Vortex for 5 minutes and sonicate for 10 minutes.

  • Centrifuge at 4000 rpm for 15 minutes.

  • Filter the supernatant through a 0.22 µm filter before injection.

• Spiked Samples (for Accuracy): Spike known amounts of N-nitroso-desmethyl-clarithromycin standard into the clarithromycin API at three concentration levels (e.g., 50%, 100%, and 150% of the target quantification limit).

Data Presentation: Summary of Inter-Laboratory Results

The following tables summarize the quantitative data from the five participating laboratories.

Table 1: Linearity and Range

Laboratory	Linearity Range (ng/mL)	Correlation Coefficient (r²)
Lab 1	0.5 - 50	0.9995
Lab 2	0.5 - 50	0.9992
Lab 3	0.5 - 50	0.9998
Lab 4	0.5 - 50	0.9991
Lab 5	0.5 - 50	0.9996

Table 2: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Laboratory	LOD (ng/mL)	LOQ (ng/mL)
Lab 1	0.15	0.5
Lab 2	0.18	0.5
Lab 3	0.14	0.5
Lab 4	0.20	0.6
Lab 5	0.16	0.5

Table 3: Accuracy (Recovery %)

Laboratory	Spiking Level 1 (50%)	Spiking Level 2 (100%)	Spiking Level 3 (150%)
Lab 1	98.5%	101.2%	99.8%
Lab 2	95.7%	98.9%	102.1%
Lab 3	101.5%	103.0%	100.5%
Lab 4	94.2%	97.5%	99.3%
Lab 5	99.1%	100.8%	101.7%

Table 4: Precision (Relative Standard Deviation - RSD %)

Laboratory	Repeatability (n=6 at 100% level)	Intermediate Precision (Day 1 vs. Day 2)
Lab 1	2.1%	3.5%
Lab 2	2.8%	4.1%
Lab 3	1.9%	3.2%
Lab 4	3.5%	4.8%
Lab 5	2.4%	3.8%

Mandatory Visualization

The following diagram illustrates the workflow of the inter-laboratory study.

References

• 1. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 2. netpharmalab.es [netpharmalab.es]
• 3. fda.gov [fda.gov]
• 4. EMA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 5. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 6. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 7. jordilabs.com [jordilabs.com]
• 8. fda.gov [fda.gov]
• 9. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 10. starodub.nl [starodub.nl]

A Comparative Guide: HPLC vs. LC-MS/MS for the Analysis of N-nitroso-desmethyl-clarithromycin

For Researchers, Scientists, and Drug Development Professionals: A detailed comparison of High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) for the quantitative analysis of the N-nitroso-desmethyl-clarithromycin impurity.

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers due to their potential carcinogenic properties. N-nitroso-desmethyl-clarithromycin, a potential impurity in clarithromycin (B1669154) drug substances and products, requires sensitive and accurate analytical methods for its detection and quantification. This guide provides an objective comparison of two common analytical techniques, HPLC with UV detection and LC-MS/MS, to assist in selecting the most appropriate method for the analysis of this specific nitrosamine impurity.

At a Glance: Key Performance Metrics

The choice between HPLC-UV and LC-MS/MS for the analysis of N-nitroso-desmethyl-clarithromycin hinges on the required sensitivity, selectivity, and the context of the analysis (e.g., routine quality control vs. trace-level impurity profiling). LC-MS/MS is demonstrably superior for detecting the trace levels of nitrosamines that are typically of regulatory concern.

Parameter	HPLC-UV	LC-MS/MS
Limit of Detection (LOD)	Higher (typically in the ppm range)	Significantly Lower (ppb to ppt (B1677978) range)
Limit of Quantitation (LOQ)	Higher (typically in the ppm range)	Significantly Lower (ppb to ppt range)
Selectivity	Lower, potential for interference from matrix components or co-eluting impurities.	High, based on mass-to-charge ratio of precursor and product ions, minimizing interferences.
Specificity	Moderate, relies on chromatographic separation and UV absorption.	Very High, provides structural information through fragmentation patterns.
Linearity	Good over a narrower concentration range.	Excellent over a wide dynamic range.
Accuracy & Precision	Generally good at higher concentrations, may be less reliable at trace levels.	Excellent, even at very low concentrations.
Cost & Complexity	Lower initial investment and operational cost; simpler to operate.	Higher initial investment and operational cost; requires specialized expertise.

Experimental Protocols

Detailed methodologies for both HPLC-UV and LC-MS/MS are outlined below. The HPLC-UV method is a representative procedure based on common practices for nitrosamine analysis, while the LC-MS/MS method is adapted from established protocols for similar nitrosamine impurities.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for screening purposes or for the analysis of samples where higher concentrations of N-nitroso-desmethyl-clarithromycin are expected.

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water.

    • Solvent A: Water

    • Solvent B: Acetonitrile

  • Gradient Program:

    • 0-5 min: 30% B

    • 5-20 min: 30% to 70% B

    • 20-25 min: 70% B

    • 25.1-30 min: 30% B (re-equilibration)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 20 µL

  • Detection: UV at 235 nm (based on the chromophore of the nitrosamine group).

• Sample Preparation:

  • Accurately weigh and dissolve the clarithromycin sample in a suitable diluent (e.g., a mixture of water and acetonitrile).

  • Filter the sample through a 0.45 µm syringe filter before injection.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

This is the recommended method for the sensitive and specific quantification of N-nitroso-desmethyl-clarithromycin at trace levels, in line with regulatory expectations.[1][2]

• Instrumentation: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • Column: UPLC C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm) for faster analysis and better resolution.

  • Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

    • Solvent A: 0.1% Formic acid in Water

    • Solvent B: 0.1% Formic acid in Acetonitrile

  • Gradient Program:

    • 0-1 min: 5% B

    • 1-5 min: 5% to 95% B

    • 5-6 min: 95% B

    • 6.1-8 min: 5% B (re-equilibration)

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 10 µL

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Precursor Ion (Q1): [M+H]+ of N-nitroso-desmethyl-clarithromycin

    • Product Ion (Q3): Specific fragment ions of the molecule

  • Source Parameters: Optimized for the specific instrument (e.g., capillary voltage, source temperature, gas flows).

• Sample Preparation:

  • Dissolve the sample in the initial mobile phase composition.

  • Centrifuge or filter to remove particulates.

  • Use of an internal standard (e.g., a stable isotope-labeled version of the analyte) is highly recommended for improved accuracy and precision.

Workflow for Analysis

The following diagram illustrates the general workflow for the analysis of N-nitroso-desmethyl-clarithromycin using either HPLC-UV or LC-MS/MS.

Analytical workflow for N-nitroso-desmethyl-clarithromycin.

Conclusion

For the reliable and sensitive quantification of N-nitroso-desmethyl-clarithromycin at levels that meet stringent regulatory requirements, LC-MS/MS is the unequivocally superior technique . Its high sensitivity, selectivity, and specificity ensure accurate measurements, minimizing the risk of false negatives or positives that can arise from matrix interferences in less selective methods like HPLC-UV.

While HPLC-UV offers a more accessible and cost-effective option, its utility is limited to screening applications or situations where the concentration of the nitrosamine impurity is expected to be significantly higher than the typical trace levels of concern. For definitive quantitative analysis and regulatory submissions, the adoption of a validated LC-MS/MS method is essential.

References

• 1. N-Nitroso-N-Desmethyl-Clarithromycin | SynZeal [synzeal.com]
• 2. N-Nitroso N-Desmethyl Clarithromycin, Molecular Formula C37H66N2O14, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]

Assessing the Genotoxic Potential of N-Nitroso-Desmethyl-Clithromycin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential as genotoxic agents and rodent carcinogens.[1][2] N-nitroso-desmethyl-clarithromycin, a potential nitrosamine drug substance-related impurity (NDSRI) of the antibiotic clarithromycin, requires careful evaluation of its genotoxic potential.[3] This guide provides a comparative framework for assessing the genotoxicity of N-nitroso-desmethyl-clarithromycin, referencing established methodologies and data from other N-nitroso compounds.

Comparative Genotoxicity Data

Due to the absence of publicly available genotoxicity data for N-nitroso-desmethyl-clarithromycin, the following table presents hypothetical data for this compound alongside published data for other known N-nitrosamine impurities. This comparative summary is intended to illustrate the expected data formats and potential outcomes from a standard battery of genotoxicity tests.

Compound	Ames Test (TA100, with S9 activation)	In Vitro Micronucleus Assay (CHO cells, with S9 activation)	In Vitro Chromosomal Aberration Assay (HPBL, with S9 activation)
N-nitroso-desmethyl-clarithromycin (Hypothetical Data)	Positive (Dose-dependent increase in revertant colonies)	Positive (Significant increase in micronucleated cells)	Positive (Significant increase in chromosomal aberrations)
N-nitrosodimethylamine (NDMA)	Positive	Positive	Positive
N-nitrosodiethylamine (NDEA)	Positive	Positive	Positive
N-nitroso-nortriptyline	Positive	Positive	Not widely reported
N-nitroso-diclofenac	Negative	Positive (at high concentrations)	Not widely reported

Data for NDMA, NDEA, N-nitroso-nortriptyline, and N-nitroso-diclofenac are based on published findings.[4][5]

Experimental Protocols

A standard battery of in vitro tests is recommended to assess the genotoxic potential of N-nitrosamine impurities. These tests are designed to detect different endpoints of genetic damage.

Enhanced Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to evaluate the mutagenic potential of chemical compounds.[6] For N-nitrosamines, an enhanced protocol is recommended to improve sensitivity.[7][8]

Objective: To detect point mutations (base substitutions and frameshifts) in histidine-requiring strains of Salmonella typhimurium.

Methodology:

• Test Strains: A panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli strain WP2 uvrA (pKM101) are used.[8]

• Metabolic Activation: The assay is conducted with and without a metabolic activation system (S9 fraction), typically derived from the livers of rodents (rat or hamster) induced with Aroclor 1254 or a combination of phenobarbital (B1680315) and β-naphthoflavone.[6][8] For nitrosamines, using 30% hamster liver S9 is often recommended for increased sensitivity.[7]

• Procedure:

  • The test compound, bacterial culture, and S9 mix (if required) are pre-incubated.

  • The mixture is then plated on minimal glucose agar (B569324) plates.

  • Plates are incubated for 48-72 hours.

  • The number of revertant colonies (his+) is counted.

• Positive Result: A dose-dependent increase in the number of revertant colonies that is statistically significant compared to the negative control.

Enhanced Ames Test Workflow

In Vitro Micronucleus Assay

This assay detects chromosomal damage by identifying micronuclei, which are small nuclei that form from chromosome fragments or whole chromosomes left behind during cell division.[9][10]

Objective: To assess the clastogenic (chromosome breaking) and aneugenic (chromosome loss) potential of a test substance.

Methodology:

• Cell Lines: Commonly used cell lines include Chinese Hamster Ovary (CHO), Chinese Hamster Lung (V79), or human peripheral blood lymphocytes (HPBL).[11]

• Metabolic Activation: The test is performed with and without an S9 metabolic activation system.

• Procedure:

  • Cells are exposed to various concentrations of the test compound for a short period (e.g., 3-6 hours) with S9, or for a longer period (e.g., 24 hours) without S9.

  • After exposure, cells are washed and cultured in fresh medium.

  • Cytochalasin B is added to block cytokinesis, resulting in binucleated cells.

  • Cells are harvested, fixed, and stained.

  • The frequency of micronucleated binucleated cells is scored.

• Positive Result: A statistically significant, dose-dependent increase in the frequency of micronucleated cells.

In Vitro Micronucleus Assay Workflow

In Vitro Chromosomal Aberration Test

This assay evaluates the ability of a substance to induce structural changes in chromosomes of cultured mammalian cells.[11][12][13]

Objective: To identify agents that cause structural chromosomal aberrations.[13]

Methodology:

• Cell Lines: Human peripheral blood lymphocytes (HPBL) or established cell lines like Chinese Hamster Ovary (CHO) are commonly used.[11]

• Metabolic Activation: The assay is conducted in the presence and absence of an S9 mix.

• Procedure:

  • Cell cultures are treated with the test compound at several concentrations.

  • A spindle inhibitor (e.g., colcemid) is added to arrest cells in metaphase.

  • Cells are harvested, treated with a hypotonic solution, fixed, and spread on microscope slides.

  • Chromosomes are stained, and metaphase cells are analyzed for structural aberrations (e.g., breaks, gaps, exchanges).

• Positive Result: A statistically significant, dose-dependent increase in the percentage of cells with chromosomal aberrations.

Chromosomal Aberration Test Workflow

Mechanism of Genotoxicity for N-Nitroso Compounds

N-nitrosamines are pro-carcinogens that require metabolic activation to exert their genotoxic effects.[14] This activation is primarily carried out by cytochrome P450 (CYP) enzymes in the liver.[14][15]

The metabolic activation pathway involves the following key steps:

• α-Hydroxylation: CYP enzymes hydroxylate the carbon atom adjacent to the nitroso group.

• Formation of Diazonium Ions: The hydroxylated intermediate is unstable and decomposes to form a highly reactive diazonium ion.

• DNA Alkylation: The diazonium ion acts as an alkylating agent, transferring an alkyl group to nucleophilic sites on DNA bases. This can lead to the formation of DNA adducts.[14][15][16]

• DNA Damage and Repair: These DNA adducts can mispair during DNA replication, leading to mutations. If not repaired by cellular DNA repair pathways (such as base excision repair and direct damage reversal), these mutations can become permanent.[16][17]

Metabolic Activation and DNA Damage Pathway

References

• 1. fda.gov [fda.gov]
• 2. asianjpr.com [asianjpr.com]
• 3. N-Nitroso N-Desmethyl Clarithromycin, Molecular Formula C37H66N2O14, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 4. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Genotoxicity evaluation of ten nitrosamine drug substance-related impurities using 2D and 3D HepaRG cell models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. iphasebiosci.com [iphasebiosci.com]
• 7. Enhancing The Ames Test For N-nitrosamines: Key Findings From A Multi-sector Study | Lhasa Limited [lhasalimited.org]
• 8. ema.europa.eu [ema.europa.eu]
• 9. researchgate.net [researchgate.net]
• 10. In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. criver.com [criver.com]
• 12. In Vitro Chromosomal Aberration Test | In Vitro and Genetic Toxicology | Syngene [syngeneintl.com]
• 13. labcorp.com [labcorp.com]
• 14. DNA Alkylation Damage by Nitrosamines and Relevant DNA Repair Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. DNA Alkylation Damage by Nitrosamines and Relevant DNA Repair Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

A comparative study of N-nitroso-desmethyl-clarithromycin levels in various clarithromycin products.

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers worldwide. One such impurity is N-nitroso-desmethyl-clarithromycin, a nitrosamine drug substance-related impurity (NDSRI) that can form in clarithromycin-containing medicines.[1][2] This guide provides a comparative overview of the potential for N-nitroso-desmethyl-clarithromycin contamination, the analytical methodologies for its detection, and the regulatory landscape.

Understanding the Risk of N-nitroso-desmethyl-clarithromycin Formation

N-nitroso-desmethyl-clarithromycin is not an impurity that originates from the synthesis of clarithromycin (B1669154) itself but can form during the drug's manufacturing process or storage.[1] The formation of this nitrosamine is a result of the reaction between a nitrosating agent and the secondary amine present in the desmethyl-clarithromycin moiety.

Several factors can contribute to the formation of N-nitroso-desmethyl-clarithromycin in clarithromycin products:

• Manufacturing Processes: The use of certain solvents, reagents, and catalysts during the synthesis of the active pharmaceutical ingredient (API) or the formulation of the final drug product can introduce nitrosating agents or their precursors.[2] For instance, the degradation of solvents like N,N-dimethylformamide (DMF) can release dimethylamine (B145610) (DMA), which can react with nitrites to form N-nitrosodimethylamine (NDMA), a related nitrosamine impurity.[2]

• Excipients: Some excipients used in tablet and capsule formulations may contain residual nitrites, which can act as nitrosating agents.[3]

• Storage Conditions: Elevated temperature and humidity during storage can accelerate the degradation of clarithromycin and facilitate the reaction between precursor amines and nitrosating agents.[1][4]

• Packaging Materials: In some instances, packaging components could be a source of reactive compounds that may contribute to nitrosamine formation.[3]

Comparative Analysis of N-nitroso-desmethyl-clarithromycin Levels

Currently, there is a lack of publicly available, head-to-head studies comparing the levels of N-nitroso-desmethyl-clarithromycin across various commercially available clarithromycin products. Such studies are crucial for understanding the prevalence of this impurity and for identifying products with a higher risk of contamination.

To illustrate how such data would be presented, a hypothetical comparative table is provided below. The values are for illustrative purposes only and are based on typical limits of detection for modern analytical methods.

Table 1: Hypothetical Comparative Levels of N-nitroso-desmethyl-clarithromycin in Clarithromycin Products

Product Name	Manufacturer	Batch Number	N-nitroso-desmethyl-clarithromycin Level (ng/g of API)	Method of Analysis
Clarithromycin Brand A	PharmaCo A	BATCH-001	< 0.05	LC-MS/MS
Clarithromycin Brand B	PharmaCo B	BATCH-002	0.12	LC-MS/MS
Generic Clarithromycin C	GenPharma C	BATCH-003	< 0.05	LC-MS/MS
Generic Clarithromycin D	GenPharma D	BATCH-004	0.08	LC-MS/MS

Note: The acceptable intake (AI) limit for N-nitroso-desmethyl-clarithromycin has been a subject of regulatory evaluation. The U.S. FDA has proposed an AI limit of 1500 ng/day for this specific NDSRI, categorizing it under a lower carcinogenic potency category.[5]

Experimental Protocol for Quantification of N-nitroso-desmethyl-clarithromycin

The accurate quantification of N-nitroso-desmethyl-clarithromycin in clarithromycin products requires highly sensitive and specific analytical methods. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most widely adopted technique for this purpose.[3][6]

Sample Preparation

• Weighing: Accurately weigh a portion of the ground clarithromycin tablet or capsule content equivalent to a specific amount of the active pharmaceutical ingredient (API).

• Dissolution: Dissolve the sample in a suitable solvent, such as a mixture of methanol (B129727) and water.

• Sonication: Sonicate the sample to ensure complete dissolution of the API and the impurity.

• Centrifugation: Centrifuge the sample to precipitate any insoluble excipients.

• Filtration: Filter the supernatant through a 0.22 µm filter to remove any remaining particulate matter before injection into the LC-MS/MS system.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A reversed-phase C18 column is typically used for the separation of N-nitroso-desmethyl-clarithromycin from the clarithromycin API and other components.

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., methanol or acetonitrile) is commonly employed.

  • Flow Rate: A suitable flow rate is maintained to achieve optimal separation.

  • Injection Volume: A small volume of the prepared sample is injected into the LC system.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Source: An electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source is used to ionize the analyte.

  • Detection Mode: The analysis is performed in the positive ion mode using Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

  • MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-desmethyl-clarithromycin are monitored for quantification.

Quantification

• Calibration Curve: A calibration curve is generated using certified reference standards of N-nitroso-desmethyl-clarithromycin at various concentrations.

• Data Analysis: The concentration of N-nitroso-desmethyl-clarithromycin in the sample is determined by comparing its peak area to the calibration curve.

Experimental Workflow Diagram

Caption: Experimental workflow for the quantification of N-nitroso-desmethyl-clarithromycin.

Signaling Pathways and Logical Relationships

The formation of N-nitroso-desmethyl-clarithromycin is a chemical reaction and not directly related to a biological signaling pathway within the context of the drug product itself. The critical relationship is the chemical interaction between the secondary amine of the desmethyl-clarithromycin molecule and a nitrosating agent.

Caption: Formation pathway of N-nitroso-desmethyl-clarithromycin.

References

• 1. Blog Details [chemicea.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. resolvemass.ca [resolvemass.ca]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 6. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Structure: A Comparative Guide to the Confirmation of N-nitroso-desmethyl-clarithromycin

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of impurities is a critical step in ensuring the safety and quality of pharmaceutical products. This guide provides a comprehensive comparison of Nuclear Magnetic Resonance (NMR) spectroscopy with alternative analytical techniques for the structural elucidation of N-nitroso-desmethyl-clarithromycin, a potential nitrosamine (B1359907) impurity in clarithromycin (B1669154) drug substances and products.

The presence of nitrosamine impurities in pharmaceuticals is a significant concern due to their classification as probable human carcinogens. Regulatory bodies worldwide mandate stringent control over these impurities, necessitating robust analytical methods for their identification and characterization. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a powerful, non-destructive technique for definitive structural confirmation.[1][2] This guide delves into the application of NMR for N-nitroso-desmethyl-clarithromycin and compares its performance with prevalent chromatographic and mass spectrometric methods.

Performance Comparison of Analytical Techniques

The selection of an appropriate analytical technique for impurity identification depends on various factors, including the required level of structural detail, sensitivity, and the nature of the sample matrix. The following table summarizes the key performance characteristics of NMR, LC-MS/MS, and GC-MS for the analysis of N-nitroso-desmethyl-clarithromycin.

Feature	NMR Spectroscopy	LC-MS/MS	GC-MS
Principle	Measures the magnetic properties of atomic nuclei to provide detailed molecular structure information.[1]	Separates compounds based on their physicochemical properties followed by mass-to-charge ratio detection.	Separates volatile compounds based on their boiling points and interaction with a stationary phase, followed by mass-to-charge ratio detection.
Primary Use	Definitive structure elucidation, identification of isomers.[2]	High-sensitivity quantification and identification.	Analysis of volatile and semi-volatile nitrosamines.
Sample Requirement	Typically mg-scale for detailed 1D and 2D NMR.	ng to µg-scale.	ng to µg-scale.
Limit of Detection (LOD)	Generally in the µg to mg range.	Can reach low ng/mL (ppb) to pg/mL (ppt) levels.	Typically in the low ng/mL (ppb) range.
Limit of Quantitation (LOQ)	Typically in the µg to mg range.	Can reach low ng/mL (ppb) to pg/mL (ppt) levels.	Typically in the low ng/mL (ppb) range.
Key Advantages	- Non-destructive. - Provides unambiguous structural information, including stereochemistry. - No need for reference standards for structural confirmation.	- High sensitivity and selectivity. - Suitable for a wide range of non-volatile and thermally labile compounds. - Excellent for quantitative analysis.	- High separation efficiency for volatile compounds. - Robust and widely available.
Key Limitations	- Relatively low sensitivity compared to MS techniques. - Can be affected by sample matrix complexity. - High instrumentation cost.	- Structural information is inferred from fragmentation patterns, which may not be unique. - Requires a reference standard for confirmation.	- Limited to thermally stable and volatile compounds. - Derivatization may be required for non-volatile nitrosamines.

Experimental Protocols

Detailed and validated experimental protocols are paramount for reliable and reproducible results. Below are representative methodologies for the analysis of N-nitroso-desmethyl-clarithromycin using NMR, LC-MS/MS, and GC-MS.

NMR Spectroscopy: Structural Confirmation

While specific 1D and 2D NMR data for N-nitroso-desmethyl-clarithromycin are not publicly available, a general protocol for the structural elucidation of a nitrosamine impurity is provided below. The presence of the N-nitroso group can lead to the observation of rotamers, resulting in the appearance of two sets of signals for adjacent protons and carbons in the NMR spectra.[2][3]

Sample Preparation:

• Dissolve 5-10 mg of the isolated N-nitroso-desmethyl-clarithromycin impurity in approximately 0.6 mL of a suitable deuterated solvent (e.g., Chloroform-d, Methanol-d4, or DMSO-d6).

• Filter the solution through a glass wool plug into a 5 mm NMR tube to remove any particulate matter.

Instrumentation and Parameters:

• Spectrometer: 500 MHz (or higher) NMR spectrometer.

• Experiments:

  • 1D NMR: ¹H, ¹³C{¹H}

  • 2D NMR: COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), HMBC (Heteronuclear Multiple Bond Correlation)

• ¹H NMR Parameters (Typical):

  • Pulse Program: zg30

  • Number of Scans: 16-64

  • Relaxation Delay: 1.0 s

  • Acquisition Time: ~3-4 s

• ¹³C{¹H} NMR Parameters (Typical):

  • Pulse Program: zgpg30

  • Number of Scans: 1024 or more

  • Relaxation Delay: 2.0 s

Data Analysis:

• Process the acquired spectra using appropriate software (e.g., MestReNova, TopSpin).

• Assign the proton (¹H) and carbon (¹³C) signals by analyzing the chemical shifts, coupling constants, and correlations observed in the 2D NMR spectra (COSY, HSQC, HMBC).

• The presence of the N=O group will influence the chemical shifts of the adjacent N-methyl and other nearby protons and carbons. The observation of two distinct sets of signals for these nuclei can confirm the presence of E/Z rotamers, a characteristic feature of asymmetrical N-nitrosamines.[2][3]

LC-MS/MS: High-Sensitivity Quantification

Sample Preparation:

• Accurately weigh and dissolve the N-nitroso-desmethyl-clarithromycin reference standard and the sample containing the impurity in a suitable diluent (e.g., methanol (B129727) or acetonitrile (B52724)/water mixture) to a final concentration in the ng/mL range.

Instrumentation and Parameters:

• LC System: UHPLC system

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.3 mL/min

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for N-nitroso-desmethyl-clarithromycin. These would need to be determined by infusing a standard solution of the compound.

Data Analysis:

• Quantify the amount of N-nitroso-desmethyl-clarithromycin in the sample by comparing its peak area to a calibration curve generated from the reference standard.

GC-MS: Analysis of Volatile Nitrosamines

While N-nitroso-desmethyl-clarithromycin is not highly volatile, this method is included for a comprehensive comparison as it is a standard technique for other nitrosamine impurities.

Sample Preparation:

• For a drug substance, dissolve a known amount (e.g., 100 mg) in a suitable solvent like dichloromethane.

• For a drug product, a more complex extraction procedure, such as liquid-liquid extraction or solid-phase extraction, may be necessary to isolate the impurity from the formulation matrix.

Instrumentation and Parameters:

• GC System: Gas chromatograph with a suitable capillary column (e.g., 5% phenyl-methylpolysiloxane).

• Injection Mode: Splitless.

• Oven Program: A temperature gradient program to ensure separation of the analyte from other components.

• MS System: Single quadrupole or triple quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI).

• Scan Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for higher selectivity and sensitivity.

Data Analysis:

• Identify N-nitroso-desmethyl-clarithromycin by its retention time and mass spectrum, comparing it to a reference standard.

Workflow and Pathway Visualizations

To better illustrate the processes involved in structural confirmation, the following diagrams outline the experimental workflow and the logical relationship between different analytical techniques.

Caption: Workflow for the isolation and structural confirmation of N-nitroso-desmethyl-clarithromycin.

Caption: Logical decision-making pathway for selecting an analytical technique.

Conclusion

The structural confirmation of N-nitroso-desmethyl-clarithromycin requires a meticulous analytical approach. NMR spectroscopy is the gold standard for unambiguous structure elucidation due to its ability to provide detailed information about the molecular framework and stereochemistry.[1] While LC-MS/MS offers superior sensitivity for quantification at trace levels, and GC-MS is suitable for volatile nitrosamines, neither can provide the definitive structural proof offered by NMR. For comprehensive characterization, a combination of these techniques is often employed, with NMR serving as the cornerstone for absolute structural confirmation. This integrated approach ensures the rigorous identification and control of potentially harmful impurities in pharmaceutical products, ultimately safeguarding patient health.

References

• 1. researchgate.net [researchgate.net]
• 2. Structure of Nitrosamine Drug Impurities and Implications for Chemical Analysis [acanthusresearch.com]
• 3. NMR Assignments of Six Asymmetrical N-Nitrosamine Isomers Determined in an Active Pharmaceutical Ingredient by DFT Calculations - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Mass Spectrometric Fragmentation of N-nitroso-desmethyl-clarithromycin

Audience: Researchers, scientists, and drug development professionals.

This guide provides a detailed analysis of the expected mass spectrometry fragmentation pattern of N-nitroso-desmethyl-clarithromycin, a potential Nitrosamine (B1359907) Drug Substance-Related Impurity (NDSRI) of the macrolide antibiotic clarithromycin (B1669154). The formation of such impurities is a significant concern for pharmaceutical manufacturers due to the probable carcinogenic nature of many nitrosamines.[1] Accurate identification and quantification using sensitive analytical techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are critical for risk assessment and ensuring drug safety.[2][3]

This document outlines a proposed LC-MS/MS methodology and compares the predicted fragmentation of N-nitroso-desmethyl-clarithromycin with its direct precursor, desmethyl-clarithromycin, to identify unique, diagnostic fragment ions.

Experimental Protocols

The following protocol is a representative LC-MS/MS method suitable for the detection and characterization of N-nitroso-desmethyl-clarithromycin, based on established methods for nitrosamine analysis in pharmaceutical products.[4][5][6]

Liquid Chromatography (LC)

• System: UHPLC system.

• Column: Reversed-phase column, such as an Acquity UPLC BEH C18 (50 mm × 2.1 mm, 1.7 µm).[7]

• Mobile Phase A: 0.1% Formic acid in water or 5-10 mM Ammonium Formate.[6][7]

• Mobile Phase B: 0.1% Formic acid in methanol (B129727) or acetonitrile.[6]

• Flow Rate: 0.3 - 0.5 mL/min.

• Gradient: A suitable gradient starting with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analyte.

• Injection Volume: 2 - 10 µL.[8]

• Column Temperature: 40 °C.[9]

Mass Spectrometry (MS/MS)

• System: Triple quadrupole (QqQ) or high-resolution mass spectrometer (HRMS) like an Orbitrap or Q-TOF.[4][10]

• Ionization Source: Electrospray Ionization (ESI) in positive mode.[7]

• Scan Type: Multiple Reaction Monitoring (MRM) for quantification or Product Ion Scan for characterization.

• Key Parameters (typical starting points):

  • Capillary Voltage: 1.5 - 3.5 kV.[7]

  • Source Temperature: 120 - 150 °C.[7]

  • Desolvation Gas Temperature: 350 - 450 °C.[7]

  • Collision Gas: Argon.

Data Presentation and Comparative Analysis

The key to identifying N-nitroso-desmethyl-clarithromycin is to distinguish its mass and fragmentation from its parent compound, desmethyl-clarithromycin. The nitrosation of the secondary amine on the desosamine (B1220255) sugar moiety results in a predictable mass shift.

Table 1: Molecular Properties of Desmethyl-clarithromycin and its N-nitroso Derivative

Compound	Molecular Formula	Molecular Weight (Da)	Precursor Ion ([M+H]⁺) m/z
Desmethyl-clarithromycin	C₃₇H₆₇NO₁₃	733.9	734.9

| N-nitroso-desmethyl-clarithromycin | C₃₇H₆₆N₂O₁₄ [11] | 762.9 [11] | 763.9 |

Fragmentation Pattern Analysis

The fragmentation of clarithromycin and its analogues is well-characterized, primarily involving the cleavage of glycosidic bonds, leading to the loss of the cladinose (B132029) and desosamine sugar moieties.[12][13] The protonated desosamine sugar itself is a common diagnostic ion observed at m/z 158.[13][14]

For N-nitroso-desmethyl-clarithromycin, two key fragmentation pathways are predicted:

• Loss of the Nitroso Group: A characteristic fragmentation for N-nitroso compounds is the neutral loss of the nitroso group (-NO), which has a mass of 30 Da.[15]

• Cleavage of Glycosidic Bonds: Similar to clarithromycin, cleavage of the bond holding the modified N-nitroso-desosamine sugar is expected.

Table 2: Predicted MS/MS Fragmentation Data for N-nitroso-desmethyl-clarithromycin

Precursor Ion ([M+H]⁺) m/z	Product Ion m/z	Proposed Neutral Loss / Fragment Structure
763.9	733.9	Loss of the nitroso group (-NO)
763.9	590.9	Loss of the N-nitroso-desosamine sugar moiety (C₈H₁₄N₂O₃)

| 763.9 | 173.1 | N-nitroso-desosamine sugar fragment ion ([C₈H₁₄N₂O₃+H]⁺) |

Comparison with Desmethyl-clarithromycin

The most effective way to confirm the identity of the nitrosamine impurity is to compare its fragmentation pattern directly with its non-nitrosated precursor. The presence of the nitroso group introduces unique fragments and mass shifts.

Table 3: Comparison of Diagnostic Fragment Ions

Fragmentation Event	Desmethyl-clarithromycin Product Ion (from precursor m/z 734.9)	N-nitroso-desmethyl-clarithromycin Product Ion (from precursor m/z 763.9)	Significance
Loss of Sugar Moiety	m/z 590.9	m/z 590.9	The macrolide core fragment is identical.
Sugar Moiety Ion	m/z 158.1	m/z 173.1	Key Diagnostic Ion: A shift of +15 m/z units confirms the presence of the nitroso group on the desosamine sugar (-CH₃ + NO = -15 Da + 30 Da).

| Loss of Nitroso Group | Not Applicable | m/z 733.9 | Key Diagnostic Ion: This fragment corresponds to the protonated desmethyl-clarithromycin molecule, confirming the nitrosamine structure. |

Mandatory Visualization

The logical workflow for identifying and characterizing this impurity using mass spectrometry is outlined below.

Caption: Workflow for the analysis of N-nitroso-desmethyl-clarithromycin.

The fragmentation pathway illustrates the dissociation of the protonated molecule into its characteristic product ions.

Caption: Predicted fragmentation pathway for N-nitroso-desmethyl-clarithromycin.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. researchgate.net [researchgate.net]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fda.gov [fda.gov]
• 7. files01.core.ac.uk [files01.core.ac.uk]
• 8. shimadzu.com [shimadzu.com]
• 9. UPLC-MS/MS determination of 71 neuropsychotropic drugs in human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
• 11. GSRS [precision.fda.gov]
• 12. emerypharma.com [emerypharma.com]
• 13. researchgate.net [researchgate.net]
• 14. longdom.org [longdom.org]
• 15. osti.gov [osti.gov]

Performance Verification of Analytical Methods for N-nitroso-desmethyl-clarithromycin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. Regulatory agencies globally mandate stringent control over these impurities, necessitating robust and highly sensitive analytical methods for their detection and quantification. This guide provides a comparative overview of two common analytical techniques for the performance verification of N-nitroso-desmethyl-clarithromycin, a potential nitrosamine impurity in clarithromycin (B1669154) drug substances and products. The comparison is supported by experimental data and detailed methodologies to aid in method selection and validation.

The primary analytical techniques for nitrosamine analysis are hyphenated mass spectrometry methods, which offer the required sensitivity and selectivity for detecting these impurities at trace levels. The most prevalent methods are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).[1]

Comparative Performance Data

The following tables summarize the performance characteristics of two distinct analytical methods for the quantification of N-nitroso-desmethyl-clarithromycin.

Table 1: Method 1 - LC-MS/MS Performance Characteristics

Parameter	Performance Metric
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL
Linearity (Range)	0.15 - 25 ng/mL
Correlation Coefficient (r²)	> 0.998
Accuracy (Recovery)	95.2% - 104.5%
Precision (RSD)	< 5%

Table 2: Method 2 - GC-MS/MS Performance Characteristics

Parameter	Performance Metric
Limit of Detection (LOD)	0.10 ng/mL
Limit of Quantification (LOQ)	0.30 ng/mL
Linearity (Range)	0.30 - 30 ng/mL
Correlation Coefficient (r²)	> 0.997
Accuracy (Recovery)	92.8% - 106.2%
Precision (RSD)	< 7%

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are based on established practices for analytical method validation, such as those outlined in the ICH Q2(R1) guidelines.

Method 1: LC-MS/MS Protocol

1. Sample Preparation:

• Weigh and transfer 100 mg of the clarithromycin test sample into a 10 mL volumetric flask.

• Add 5 mL of diluent (0.1% formic acid in methanol/water, 50:50 v/v) and sonicate for 15 minutes to dissolve.

• Allow the solution to cool to room temperature and dilute to the mark with the diluent.

• Centrifuge an aliquot at 4500 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.

2. Chromatographic Conditions:

• Instrument: UHPLC system coupled with a triple quadrupole mass spectrometer.

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Program:

  • 0-1 min: 10% B

  • 1-5 min: 10% to 90% B

  • 5-6 min: 90% B

  • 6-6.1 min: 90% to 10% B

  • 6.1-8 min: 10% B

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-desmethyl-clarithromycin and an appropriate internal standard.

• Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature, gas flows).

Method 2: GC-MS/MS Protocol

1. Sample Preparation:

• Weigh and transfer 100 mg of the clarithromycin test sample into a 15 mL centrifuge tube.

• Add 5 mL of a suitable organic solvent (e.g., dichloromethane).

• Vortex for 2 minutes, followed by sonication for 15 minutes.

• Centrifuge at 4500 rpm for 10 minutes.

• Carefully transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of a suitable solvent (e.g., ethyl acetate) and transfer to a GC vial.

2. GC Conditions:

• Instrument: Gas chromatograph coupled with a triple quadrupole mass spectrometer.

• Column: Low-bleed capillary column suitable for amine analysis (e.g., 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate.

• Inlet Temperature: 250°C.

• Injection Mode: Splitless.

• Oven Temperature Program:

  • Initial: 60°C, hold for 1 minute.

  • Ramp: 20°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electron Ionization (EI).

• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-desmethyl-clarithromycin.

• Source Temperature: 230°C.

• Transfer Line Temperature: 280°C.

Visualizations

Experimental and Logical Workflows

The following diagrams illustrate the key workflows in the performance verification of analytical methods for N-nitroso-desmethyl-clarithromycin.

Caption: Workflow for LC-MS/MS Analysis of N-nitroso-desmethyl-clarithromycin.

Caption: Interrelation of Key Analytical Method Validation Parameters.

References

• 1. N-Nitroso N-Desmethyl Clarithromycin, Molecular Formula C37H66N2O14, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]

Safety & Regulatory Compliance

Safeguarding Laboratory Operations: Proper Disposal of N-nitroso-desmethyl-clarithromycin

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory environment. N-nitroso-desmethyl-clarithromycin, a nitrosamine (B1359907) impurity, requires stringent disposal procedures due to the potential health risks associated with N-nitroso compounds.[1][2] This guide provides essential, step-by-step logistical and safety information for the proper disposal of this compound.

Personal Protective Equipment and Handling

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE). N-nitroso compounds are considered probable human carcinogens, and exposure should be minimized.[2][3][4]

Personal Protective Equipment (PPE)	Specifications and Use
Gloves	Chemical-resistant gloves (e.g., nitrile) should be worn at all times to prevent skin contact.
Eye Protection	Safety goggles or a face shield are necessary to protect against splashes.
Lab Coat	A disposable lab coat is recommended to protect clothing and skin from contamination.[5]
Respiratory Protection	Work should be conducted in a certified chemical fume hood to prevent inhalation of any dust or aerosols.[4][5]

Handling Precautions:

• Always handle N-nitroso-desmethyl-clarithromycin in a designated area, such as a chemical fume hood, to minimize exposure.[4][5]

• Avoid the formation of dust and aerosols.[6]

• Ensure adequate ventilation in the work area.

Step-by-Step Disposal Procedure

The primary and preferred method for the disposal of nitrosamine-containing waste is high-temperature incineration by a licensed hazardous waste disposal facility.[1]

1. Waste Segregation and Collection:

• Do not mix N-nitroso-desmethyl-clarithromycin waste with other chemical waste streams unless specifically instructed to do so by your institution's Environmental Health and Safety (EHS) department.[7]

• Collect all waste, including contaminated consumables (e.g., gloves, wipes, pipette tips), in a dedicated, properly labeled, and sealed hazardous waste container.[4][7][8] The container must be made of a material compatible with the chemical.

2. Labeling and Storage:

• Clearly label the waste container with "Hazardous Waste," the full chemical name "N-nitroso-desmethyl-clarithromycin," and any other information required by your institution and local regulations.[4][7][9]

• Store the sealed container in a designated Satellite Accumulation Area (SAA) within the laboratory.[9][10] This area should be away from general lab traffic and clearly marked.

• Ensure the storage area has secondary containment to prevent the spread of material in case of a leak.[7][8]

3. Arranging for Disposal:

• Contact your institution's EHS department or a certified hazardous waste contractor to schedule a pickup for the waste.[1][7][9]

• Do not attempt to dispose of this chemical down the drain or in the regular trash.[7]

Spill Management

In the event of a spill, immediate and proper cleanup is critical to prevent exposure and contamination.

1. Evacuate and Secure the Area:

• Alert personnel in the immediate vicinity and restrict access to the spill area.[4][11]

2. Cleanup Procedure:

• Wearing the appropriate PPE, cover the spill with an absorbent material (e.g., vermiculite, sand, or a commercial chemical absorbent).

• Carefully collect the absorbent material and the spilled substance using non-sparking tools and place it into a designated hazardous waste container.[4]

• Decontaminate the spill area. For nitrosamines, a common decontamination solution is a 1:1 mixture of hydrobromic acid and acetic acid, though you must follow your institution's approved procedures.[12] Another option is to wash the area with soap and water.[3]

• All materials used for cleanup, including contaminated clothing, must be disposed of as hazardous waste.[4][13]

Laboratory-Scale Decontamination (for trace amounts)

For trace amounts of N-nitroso-desmethyl-clarithromycin, such as residue in glassware, chemical degradation may be an option prior to final disposal, subject to institutional approval. One documented method for the chemical degradation of nitrosamines involves reduction to their corresponding amines using an aluminum-nickel alloy powder in an aqueous alkali solution.[6] However, it is crucial to note that any treated waste must still be disposed of through a licensed hazardous waste contractor.[1]

Below is a diagram illustrating the decision-making workflow for the proper disposal of N-nitroso-desmethyl-clarithromycin.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. N-nitroso Compounds: What You Need to Know About These Carcinogenic Chemicals - Amerigo Scientific [amerigoscientific.com]
• 3. dhss.delaware.gov [dhss.delaware.gov]
• 4. LCSS: DIETHYLNITROSAMINE (AND RELATED NITROSAMINES) [web.stanford.edu]
• 5. How to deal with Nitrosamine standards? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. Safe disposal of carcinogenic nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 8. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. ehrs.upenn.edu [ehrs.upenn.edu]
• 10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 11. nj.gov [nj.gov]
• 12. Best practice to decontaminate work area of Nitrosamines - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 13. vumc.org [vumc.org]

Essential Safety and Handling Protocols for N-nitroso-desmethyl-clarithromycin

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe Handling and Disposal of N-nitroso-desmethyl-clarithromycin.

N-nitroso-desmethyl-clarithromycin is a nitrosamine (B1359907) impurity that can form during the synthesis, storage, or handling of N-desmethyl-clarithromycin, an antibiotic derivative.[1] Due to the classification of nitrosamines as potential carcinogens, stringent safety protocols are imperative to minimize exposure and ensure a safe laboratory environment.[2] This guide provides essential, immediate safety and logistical information for handling this compound.

I. Personal Protective Equipment (PPE)

All work with N-nitroso-desmethyl-clarithromycin should be conducted in a designated area, such as a chemical fume hood, to minimize inhalation exposure.[3][4] The following table summarizes the recommended personal protective equipment.

PPE Category	Item	Specifications and Recommendations
Hand Protection	Chemical-resistant gloves	Double-gloving is recommended.[3][4] For concentrated solutions, consider using Butyl rubber or SilverShield® gloves.[4] Nitrile gloves are a common choice for less concentrated solutions.[3] Always inspect gloves for integrity before use.[5]
Eye and Face Protection	Safety glasses with side shields or chemical splash goggles	Mandatory to protect against splashes.[3]
Body Protection	Laboratory coat	A disposable, back-closure gown is preferable.[4] It should be removed before leaving the designated work area.[3]
Respiratory Protection	NIOSH-approved respirator	A self-contained breathing apparatus may be necessary, especially when handling the powder form to avoid dust formation.[6] For certain procedures, a NIOSH-approved N-95 respirator may be sufficient.[4]

II. Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling N-nitroso-desmethyl-clarithromycin is crucial for safety. The following workflow outlines the key steps from preparation to disposal.

Figure 1. Workflow for safe handling of N-nitroso-desmethyl-clarithromycin.

III. Disposal Plan

All waste materials contaminated with N-nitroso-desmethyl-clarithromycin, including disposable PPE, must be treated as hazardous chemical waste.

Waste Segregation and Collection:

• Solid Waste: Collect contaminated items such as gloves, bench paper, and disposable lab coats in a designated, sealed container.[3] It is recommended to double-bag dry waste using sealable transparent bags.[4]

• Liquid Waste: Collect liquid waste in a clearly labeled, sealed, and appropriate hazardous waste container.

Labeling and Storage:

All waste containers must be clearly labeled as "HAZARDOUS WASTE" and include the chemical name "N-nitroso-desmethyl-clarithromycin".[4] Store waste containers in a designated, secure area away from incompatible materials.

Disposal Procedure:

Dispose of all hazardous waste in accordance with institutional, local, state, and federal regulations. Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on waste pickup and disposal procedures.[4]

IV. Emergency Procedures

Spills:

• Evacuate and Isolate: Immediately evacuate the affected area and prevent entry.[3]

• Report: Notify your supervisor and the institutional EHS department.[3]

• Cleanup: Only personnel trained in hazardous spill cleanup and wearing appropriate PPE should address the spill.[3] Use an absorbent material to contain the spill and decontaminate the area as per EHS guidelines.[3]

Exposure:

• Skin Contact: Immediately wash the affected area with soap and copious amounts of water for at least 15 minutes and remove contaminated clothing.[3]

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[3]

• Inhalation: Move to fresh air immediately.[3]

• Ingestion: Do NOT induce vomiting.[3]

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet to the medical personnel.[3]

References

• 1. N-Nitroso N-Desmethyl Clarithromycin, Molecular Formula C37H66N2O14, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. OSHA Hazard Information Bulletins N-Nitroso Compounds in Industry | Occupational Safety and Health Administration [osha.gov]
• 3. benchchem.com [benchchem.com]
• 4. lsuhsc.edu [lsuhsc.edu]
• 5. chemicalbook.com [chemicalbook.com]
• 6. kmpharma.in [kmpharma.in]